2-Bromo-3-pyridinamine

• CAS: 39856-58-1

Core Science & Biosynthesis

Technical Guide: Physical Properties of 2-Bromo-3-pyridinamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-Bromo-3-pyridinamine (also known as 3-Amino-2-bromopyridine), a key intermediate in pharmaceutical and chemical synthesis. This document outlines its quantitative physical data, detailed experimental protocols for property determination, and a visual representation of a relevant synthetic workflow.

Core Physical Properties

The physical characteristics of 2-Bromo-3-pyridinamine are crucial for its handling, reaction optimization, and integration into drug discovery pipelines. A summary of these properties is presented below.

Physical Property	Value	Notes
Molecular Formula	C₅H₅BrN₂
Molecular Weight	173.01 g/mol	[1][2][3]
Appearance	White to light yellow crystalline powder or solid
Melting Point	63-72 °C or 124-128 °C	Significant discrepancies exist in reported values, suggesting potential polymorphism or sample impurities affecting measurements.[1] It is highly recommended to determine the melting point of a specific batch before use.
Boiling Point	Approx. 257-259 °C
Density	1.7 - 1.8 g/cm³
Solubility	Slightly soluble in water; Soluble in ethanol (B145695) and dichloromethane
pKa	~3-4 (for the conjugate acid)	This value pertains to the basicity of the pyridine (B92270) nitrogen.

Experimental Protocols

Accurate determination of physical properties is fundamental for chemical characterization. The following are detailed methodologies for key experiments.

Melting Point Determination

Objective: To determine the temperature range over which the solid-to-liquid phase transition occurs.

Methodology:

• Apparatus: Capillary melting point apparatus (e.g., Mel-Temp or DigiMelt), capillary tubes (sealed at one end), thermometer or digital temperature probe, mortar and pestle.[1]

• Procedure:

  • Ensure the 2-Bromo-3-pyridinamine sample is dry and finely powdered. If necessary, gently grind the crystals using a mortar and pestle.[4]

  • Pack a small amount of the powdered sample into the open end of a capillary tube to a height of 2-3 mm.[5] This can be achieved by tapping the sealed end of the tube on a hard surface.[4]

  • Place the capillary tube into the heating block of the melting point apparatus.

  • For an unknown or to verify a wide-ranging literature value, a rapid initial heating (10-20 °C/minute) can be performed to find an approximate melting range.[1]

  • Allow the apparatus to cool to at least 20 °C below the approximate melting point.

  • Begin heating again at a slow, controlled rate (1-2 °C/minute) to ensure thermal equilibrium between the sample and the thermometer.[1]

  • Record the temperature at which the first drop of liquid appears (T1).

  • Continue heating at the same rate and record the temperature at which the entire sample has melted (T2).

  • The melting point is reported as the range T1-T2. For a pure compound, this range is typically narrow (0.5-1 °C).

Boiling Point Determination

Objective: To determine the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.

Methodology:

• Apparatus: Thiele tube or small test tube, thermometer, capillary tube (sealed at one end), heating source (e.g., Bunsen burner or heating mantle), and a liquid with a high boiling point (e.g., mineral oil).[6][7]

• Procedure:

  • Place a small amount of liquid 2-Bromo-3-pyridinamine (if melted) into a small test tube.

  • Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.[7]

  • Attach the test tube to a thermometer using a rubber band or wire.[6]

  • Immerse the assembly in a Thiele tube filled with mineral oil, ensuring the sample is below the oil level.[6][7]

  • Gently heat the side arm of the Thiele tube.[6]

  • As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

  • Continue heating until a steady and rapid stream of bubbles is observed.

  • Turn off the heat and allow the apparatus to cool slowly.

  • The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to enter the capillary tube.[6]

Density Determination

Objective: To determine the mass per unit volume of the solid.

Methodology:

• Apparatus: Graduated cylinder, analytical balance, and a liquid in which 2-Bromo-3-pyridinamine is insoluble (e.g., a saturated solution of the compound in water or a non-reactive, dense organic solvent).

• Procedure (by displacement):

  • Weigh a known mass of the 2-Bromo-3-pyridinamine solid using an analytical balance. Record this mass (m).

  • Add a known volume of the displacement liquid to a graduated cylinder and record the initial volume (V1).

  • Carefully add the weighed solid to the graduated cylinder, ensuring it is fully submerged and that no air bubbles are trapped.

  • Record the new volume (V2).

  • The volume of the solid is the difference between the final and initial volumes (V = V2 - V1).

  • Calculate the density using the formula: ρ = m/V.

Solubility Determination

Objective: To qualitatively assess the solubility of the compound in various solvents.

Methodology:

• Apparatus: Small test tubes, spatula, vortex mixer (optional), and a selection of solvents (e.g., water, ethanol, dichloromethane).

• Procedure:

  • Place a small, accurately measured amount of 2-Bromo-3-pyridinamine (e.g., 10 mg) into a test tube.[8]

  • Add a small volume of the solvent (e.g., 1 mL) to the test tube.[3]

  • Vigorously shake or vortex the test tube for 1-2 minutes.[2]

  • Visually inspect the solution to see if the solid has completely dissolved.

  • If the solid dissolves, it is considered soluble in that solvent at that concentration. If it remains undissolved, it is considered insoluble or slightly soluble.

  • Repeat the procedure for each solvent to be tested.

pKa Determination

Objective: To determine the acid dissociation constant of the conjugate acid of the pyridinamine.

Methodology:

• Apparatus: pH meter, burette, beaker, magnetic stirrer, and standardized solutions of a strong acid (e.g., HCl) and a strong base (e.g., NaOH).

• Procedure (Potentiometric Titration):

  • Dissolve a precise amount of 2-Bromo-3-pyridinamine in a suitable solvent, typically a water-methanol mixture to ensure solubility.[9]

  • The solution is then titrated with a standardized solution of a strong acid (e.g., HCl) while monitoring the pH.

  • A titration curve is generated by plotting the pH versus the volume of titrant added.

  • The pKa is determined from the titration curve. It is the pH at which half of the amine has been protonated. This corresponds to the midpoint of the steepest part of the titration curve.

Synthetic Workflow Visualization

The following diagram illustrates a generalized workflow for the synthesis and purification of a halogenated pyridinamine derivative, a process for which 2-Bromo-3-pyridinamine is a common precursor or product. This workflow highlights the key stages from starting materials to a purified final product.

References

• 1. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. chem.ws [chem.ws]
• 4. byjus.com [byjus.com]
• 5. ursinus.edu [ursinus.edu]
• 6. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]
• 9. enamine.net [enamine.net]

An In-depth Technical Guide to 2-Bromo-3-pyridinamine: Chemical Structure, Bonding, and Synthetic Utility

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Bromo-3-pyridinamine, also known by its IUPAC name 2-bromopyridin-3-amine, is a pivotal heterocyclic building block in the fields of medicinal chemistry and organic synthesis. Its unique structural arrangement, featuring a pyridine (B92270) ring substituted with both a nucleophilic amino group and a reactive bromine atom, imparts a versatile reactivity profile. This document provides a comprehensive technical overview of the chemical structure, bonding characteristics, spectroscopic data, and synthetic applications of 2-Bromo-3-pyridinamine, making it an essential resource for professionals engaged in drug discovery and development.

Chemical Structure and Identification

2-Bromo-3-pyridinamine is a substituted pyridine derivative. The pyridine ring, an aromatic heterocycle, is functionalized at the C2 and C3 positions with a bromine atom and an amino group, respectively. This substitution pattern is crucial to its chemical behavior and utility in synthesis.

Caption: 2D structure of 2-Bromo-3-pyridinamine.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	2-bromopyridin-3-amine[1]
CAS Number	39856-58-1[1][2][3]
Molecular Formula	C₅H₅BrN₂[1][3]
Molecular Weight	173.01 g/mol [1][2][3]
Canonical SMILES	C1=CC(=C(N=C1)Br)N
InChI	InChI=1S/C5H5BrN2/c6-5-4(7)2-1-3-8-5/h1-3H,7H2[2]

| InChIKey | HKDVVTLISGIPFE-UHFFFAOYSA-N[2] |

Chemical Bonding and Molecular Properties

The chemical properties of 2-Bromo-3-pyridinamine are dictated by the interplay of the electron-withdrawing bromine atom, the electron-donating amino group, and the aromatic pyridine ring. The nitrogen atom in the pyridine ring is sp² hybridized and is more electronegative than carbon, leading to a degree of electron deficiency in the ring, particularly at the α (C2, C6) and γ (C4) positions.

The amino group at the C3 position acts as an activating group through resonance, donating electron density into the ring. Conversely, the bromine atom at the C2 position is an ortho, para-directing deactivator, withdrawing electron density via induction but donating weakly through resonance. This electronic arrangement makes the molecule a versatile substrate for various organic reactions. Intermolecular hydrogen bonding is possible due to the presence of the amino group, which influences its physical properties such as its melting point.

Table 2: Physicochemical and Computed Properties

Property	Value	Reference
Physical Form	Solid (Pale yellow to orange or cream to dark brown crystals/powder)	[4]
Melting Point	76-80 °C	[2][3][4]
XLogP3	1.2	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	2	[1]
Rotatable Bond Count	0	[1]
Exact Mass	171.96361 Da	[1]

| Polar Surface Area | 38.9 Ų |[1] |

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation of 2-Bromo-3-pyridinamine.

Table 3: Key Spectroscopic Data

Technique	Observed Features
¹H NMR	Spectral data is available, showing characteristic peaks for the aromatic protons and the amine protons.[5]
IR Spectroscopy	Expected to show N-H stretching vibrations for the primary amine, C-N stretching, and characteristic absorptions for the substituted aromatic ring.
Mass Spectrometry	The mass spectrum would show a characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio).

| Crystal Structure | Crystal structure data is available in the Cambridge Structural Database (CSD), providing precise bond lengths and angles.[1] |

Reactivity and Synthetic Applications

2-Bromo-3-pyridinamine is a valuable intermediate in organic synthesis, primarily due to its dual functionality which allows for selective chemical transformations.[6]

Caption: Key reactive sites and common transformations.

• Amino Group Reactivity : The amino group can act as a nucleophile, undergoing reactions such as acylation and alkylation. It also directs electrophilic aromatic substitution to the ortho and para positions (C4 and C6).

• Bromo Group Reactivity : The bromine atom is a good leaving group, making the C2 position susceptible to nucleophilic aromatic substitution under certain conditions. More importantly, it serves as a handle for various palladium-catalyzed cross-coupling reactions, such as Suzuki, Buchwald-Hartwig, and Sonogashira couplings.[7] This allows for the facile introduction of a wide range of substituents at this position.

This versatile reactivity makes 2-Bromo-3-pyridinamine a key precursor in the synthesis of complex, biologically active molecules, including fused indole (B1671886) systems, and compounds with antimicrobial and anti-inflammatory properties.[6][7]

Experimental Protocols: Synthesis

A common synthetic route to 2-Bromo-3-pyridinamine involves the Hofmann degradation of 3-bromo-2-pyridinecarboxamide.

Protocol: Synthesis via Hofmann Degradation [8]

• Preparation of Hypobromite (B1234621) Solution : A solution of sodium hypobromite is prepared by the dropwise addition of liquid bromine to a cooled (-5 to 0 °C) solution of sodium hydroxide (B78521) (2.0-4.0 M). The mixture is allowed to react for approximately one hour.

• Addition of Amide : 3-Bromo-2-pyridinecarboxamide is added to the hypobromite solution at room temperature until fully dissolved.

• Degradation Reaction : The reaction mixture is heated to 50-80 °C for 0.5-2 hours. For example, a reaction at 70 °C for 1 hour has been reported.

• Work-up and Isolation : The mixture is cooled to 0 °C to precipitate the crude product. The filtrate is then extracted with an organic solvent (e.g., n-hexane or dichloromethane). The organic extracts are combined, the solvent is removed under reduced pressure, and the crude products are combined.

• Purification : The final product is purified by recrystallization from a suitable solvent like petroleum ether to yield 2-Bromo-3-pyridinamine.

Caption: Workflow for the synthesis of 2-Bromo-3-pyridinamine.

Role in Drug Discovery and Development

2-Bromo-3-pyridinamine is a significant scaffold in medicinal chemistry. Its ability to participate in a wide range of chemical reactions makes it an ideal starting material for the synthesis of diverse compound libraries for high-throughput screening. It is a key intermediate in the development of therapeutic agents targeting various conditions, including neurological and infectious diseases, as well as in the creation of potent enzyme inhibitors.[6] Furthermore, its derivatives are utilized in the agrochemical industry for the formulation of herbicides and pesticides.[6]

Safety and Handling

2-Bromo-3-pyridinamine is classified as acutely toxic if swallowed, causes skin irritation, and may cause respiratory irritation. It can cause serious eye damage.[2][3] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a dust mask, should be worn when handling this compound.[2][3] It should be stored in a well-ventilated place, away from incompatible materials.

Table 4: GHS Hazard Information

Code	Hazard Statement
H301	Toxic if swallowed.[2][3]
H315	Causes skin irritation.[2][3]
H318	Causes serious eye damage.[3]

| H335 | May cause respiratory irritation.[2][3] |

Conclusion

2-Bromo-3-pyridinamine is a highly versatile and valuable heterocyclic compound for chemical synthesis. Its distinct structural features—an electron-donating amino group and a synthetically malleable bromine atom on a pyridine core—provide a robust platform for the construction of complex molecular architectures. A thorough understanding of its chemical structure, bonding, reactivity, and handling is crucial for its effective and safe utilization in research and development, particularly in the quest for novel pharmaceutical and agrochemical agents.

References

• 1. 3-Amino-2-bromopyridine | C5H5BrN2 | CID 642816 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Amino-2-bromopyridine 97 39856-58-1 [sigmaaldrich.com]
• 3. 3-Amino-2-bromopyridine 97 39856-58-1 [sigmaaldrich.com]
• 4. 3-Amino-2-bromopyridine, 97% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 5. 3-Amino-2-bromopyridine(39856-58-1) 1H NMR spectrum [chemicalbook.com]
• 6. chemimpex.com [chemimpex.com]
• 7. 3-Amino-2-bromopyridine 97 39856-58-1 [sigmaaldrich.com]
• 8. CN101704781A - Preparation method of amino pyridine bromide compound - Google Patents [patents.google.com]

Spectroscopic Profile of 2-Bromo-3-pyridinamine: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Bromo-3-pyridinamine, a key intermediate in pharmaceutical and materials science research. The following sections detail the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with standardized experimental protocols for data acquisition. This document is intended for researchers, scientists, and professionals in drug development who require a detailed understanding of the structural and electronic properties of this molecule.

Spectroscopic Data Summary

The spectroscopic data for 2-Bromo-3-pyridinamine is summarized below. It is important to note that while IR data is readily available, specific, publicly accessible high-resolution NMR and full mass spectrum data for this compound are limited. Therefore, the NMR and Mass Spectrometry data presented are predicted based on the analysis of structurally similar compounds and established principles of spectroscopy.

Table 1: Predicted ¹H NMR Spectroscopic Data

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-4	~ 7.2 - 7.4	Doublet of doublets (dd)	J(H4-H5) ≈ 7-8 Hz, J(H4-H6) ≈ 1-2 Hz
H-5	~ 6.8 - 7.0	Doublet of doublets (dd)	J(H5-H4) ≈ 7-8 Hz, J(H5-H6) ≈ 4-5 Hz
H-6	~ 7.8 - 8.0	Doublet of doublets (dd)	J(H6-H5) ≈ 4-5 Hz, J(H6-H4) ≈ 1-2 Hz
-NH₂	~ 4.5 - 5.5	Broad singlet (s)	-

Solvent: CDCl₃. Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Table 2: Predicted ¹³C NMR Spectroscopic Data

Carbon	Predicted Chemical Shift (δ, ppm)
C-2	~ 110 - 115
C-3	~ 145 - 150
C-4	~ 125 - 130
C-5	~ 120 - 125
C-6	~ 140 - 145

Solvent: CDCl₃. Reference: CDCl₃ at 77.16 ppm.

Table 3: Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3450 - 3300	Medium, Sharp (doublet)	N-H asymmetric & symmetric stretching (primary amine)
3200 - 3000	Medium	Aromatic C-H stretching
1620 - 1580	Strong	N-H scissoring (bending)
1580 - 1450	Strong	C=C and C=N ring stretching
1350 - 1250	Medium	Aromatic C-N stretching
1100 - 1000	Medium	C-Br stretching
850 - 750	Strong	C-H out-of-plane bending

Sample State: Solid (ATR)

Table 4: Predicted Mass Spectrometry Data (Electron Ionization)

m/z	Predicted Relative Intensity (%)	Assignment
173/175	High	[M]⁺ (Molecular ion with ⁷⁹Br/⁸¹Br isotopes)
94	Medium	[M - Br]⁺
67	Medium	[M - Br - HCN]⁺

Ionization Mode: Electron Ionization (EI) at 70 eV.

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below. These protocols are designed to yield high-quality, reproducible data for solid organic compounds like 2-Bromo-3-pyridinamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of 2-Bromo-3-pyridinamine.

Materials and Equipment:

• 2-Bromo-3-pyridinamine sample

• Deuterated chloroform (B151607) (CDCl₃) with 0.03% (v/v) TMS

• 5 mm NMR tubes

• NMR Spectrometer (e.g., Bruker Avance 400 MHz or equivalent)

Procedure:

• Sample Preparation: Accurately weigh approximately 5-10 mg of 2-Bromo-3-pyridinamine and dissolve it in approximately 0.6 mL of CDCl₃ in a clean, dry vial.

• Transfer to NMR Tube: Transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium (B1214612) signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Acquire the ¹H spectrum using a standard pulse program (e.g., 'zg30').

  • Set the spectral width to cover the expected range of proton signals (e.g., 0-10 ppm).

  • Use a 30° pulse angle with a relaxation delay of 1-2 seconds.

  • Acquire 16-32 scans for a good signal-to-noise ratio.

  • Process the data with an exponential window function (line broadening of 0.3 Hz) before Fourier transformation.

  • Reference the spectrum to the TMS signal at 0.00 ppm.

• ¹³C NMR Acquisition:

  • Acquire the ¹³C spectrum with proton decoupling.

  • Set the spectral width to approximately 220 ppm.

  • Use a 45° pulse angle with a relaxation delay of 2 seconds.

  • Acquire 1024 or more scans, depending on the sample concentration.

  • Process the data with an exponential window function (line broadening of 1.0 Hz) before Fourier transformation.

  • Reference the spectrum to the solvent signal of CDCl₃ at 77.16 ppm.

Infrared (IR) Spectroscopy

Objective: To obtain a high-quality Attenuated Total Reflectance (ATR) FT-IR spectrum of solid 2-Bromo-3-pyridinamine.[1]

Materials and Equipment:

• 2-Bromo-3-pyridinamine sample (solid)

• FT-IR Spectrometer with an ATR accessory (e.g., Bruker Tensor 27 FT-IR with a diamond crystal)[1]

• Spatula

• Isopropanol (B130326) or ethanol (B145695) for cleaning

Procedure:

• ATR Crystal Cleaning: Clean the surface of the ATR crystal with a soft tissue dampened with isopropanol or ethanol and allow it to dry completely.

• Background Spectrum: Record a background spectrum of the empty ATR crystal.

• Sample Application: Place a small amount of the solid 2-Bromo-3-pyridinamine sample onto the center of the ATR crystal using a clean spatula.

• Apply Pressure: Lower the ATR press and apply consistent pressure to ensure good contact between the sample and the crystal.

• Spectrum Acquisition: Acquire the IR spectrum over the range of 4000-400 cm⁻¹. Co-add 16-32 scans to improve the signal-to-noise ratio.

• Data Processing: The acquired spectrum is automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning: After the measurement, clean the ATR crystal and the press tip thoroughly.

Mass Spectrometry (MS)

Objective: To obtain the electron ionization (EI) mass spectrum of 2-Bromo-3-pyridinamine to determine its molecular weight and fragmentation pattern.

Materials and Equipment:

• 2-Bromo-3-pyridinamine sample

• Gas Chromatograph-Mass Spectrometer (GC-MS) system with an EI source, or a direct insertion probe MS.

• Suitable solvent (e.g., methanol (B129727) or dichloromethane) if using GC-MS.

Procedure:

• Sample Introduction:

  • GC-MS: Prepare a dilute solution of the sample in a volatile solvent. Inject a small volume (e.g., 1 µL) into the GC, which will separate the compound before it enters the mass spectrometer.

  • Direct Insertion Probe: Place a small amount of the solid sample into a capillary tube and insert it directly into the ion source.

• Ionization:

  • Utilize Electron Ionization (EI) at a standard energy of 70 eV.

• Mass Analysis:

  • Scan a mass-to-charge (m/z) range appropriate for the compound, for instance, from m/z 40 to 300, to ensure detection of the molecular ion and significant fragment ions.

• Data Analysis:

  • Identify the molecular ion peak. For 2-Bromo-3-pyridinamine, expect a characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br are in an approximate 1:1 ratio), resulting in two peaks for the molecular ion at m/z 173 and 175.

  • Analyze the fragmentation pattern to identify key fragment ions, which can provide structural confirmation.

Visualizations

The following diagrams illustrate key aspects of the spectroscopic analysis of 2-Bromo-3-pyridinamine.

Caption: General workflow for the spectroscopic analysis of 2-Bromo-3-pyridinamine.

Caption: Predicted ¹H NMR spin-spin coupling interactions for 2-Bromo-3-pyridinamine.

References

• 1. 2-Amino-5-bromo-3-nitropyridine [webbook.nist.gov]

An In-depth Technical Guide to the Solubility of 2-Bromo-3-pyridinamine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Bromo-3-pyridinamine, a key intermediate in pharmaceutical synthesis. Due to the limited availability of specific quantitative solubility data in public literature, this document focuses on providing detailed experimental protocols to enable researchers to determine solubility in various organic solvents accurately.

Introduction

2-Bromo-3-pyridinamine (also known as 2-Amino-3-bromopyridine) is a heterocyclic aromatic amine with the chemical formula C₅H₅BrN₂. Its solubility in organic solvents is a critical parameter for its use in synthetic chemistry, particularly in reaction kinetics, purification by crystallization, and formulation development. Understanding the solubility profile is essential for process optimization and ensuring high yield and purity of the final products.

Solubility Profile

While specific quantitative data is sparse, qualitative assessments indicate that 2-Bromo-3-pyridinamine exhibits solubility in certain common organic solvents. It is reported to be slightly soluble in water and soluble in organic solvents such as ethanol (B145695) and dichloromethane[1]. The basic amino group and the polar pyridine (B92270) ring suggest that its solubility will be influenced by the polarity and hydrogen-bonding capabilities of the solvent.

Table 1: Solubility of 2-Bromo-3-pyridinamine

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Observations
Water	Room Temperature	Slightly Soluble[1]	-
Ethanol	Room Temperature	Soluble[1]	-
Dichloromethane	Room Temperature	Soluble[1]	-
[Researcher to add other solvents]	[Specify]	[To be determined]	[Record observations]

Experimental Protocols for Solubility Determination

To obtain precise and reliable quantitative solubility data, the following established experimental protocols are recommended. The shake-flask method is a widely accepted technique for determining equilibrium solubility. The concentration of the dissolved solute in the saturated solution can then be determined using gravimetric or spectroscopic methods.

3.1. Equilibrium Solubility Determination: Shake-Flask Method

This method is designed to determine the equilibrium solubility of a compound in a specific solvent at a controlled temperature.

Objective: To prepare a saturated solution of 2-Bromo-3-pyridinamine in a chosen organic solvent at a constant temperature to determine its equilibrium solubility.

Materials:

• 2-Bromo-3-pyridinamine (solid, pure form)

• Selected organic solvents (e.g., ethanol, methanol, dichloromethane, acetone, ethyl acetate, etc.)

• Sealed vials or flasks

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.45 µm, compatible with the solvent)

• Analytical balance

Procedure:

• Preparation of Saturated Solutions: Add an excess amount of solid 2-Bromo-3-pyridinamine to a series of vials, each containing a known volume of the desired solvent. The presence of undissolved solid is essential to ensure that the solution reaches saturation.

• Equilibration: Seal the vials securely to prevent solvent evaporation. Place the vials in an orbital shaker with a constant, controlled temperature (e.g., 25 °C or 37 °C). Agitate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle. For finely dispersed solids, centrifugation may be necessary to achieve a clear separation of the solid and liquid phases.

• Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a syringe. Immediately filter the solution through a syringe filter to remove any remaining solid particles.

3.2. Quantification of Dissolved Solute

Once the saturated solution is prepared and filtered, the concentration of 2-Bromo-3-pyridinamine can be determined by the following methods.

3.2.1. Gravimetric Analysis

This is a classical and highly accurate method for determining the concentration of a non-volatile solute.

Procedure:

• Accurately weigh a clean, dry, and pre-weighed container (e.g., an evaporating dish or a watch glass).

• Carefully transfer a known volume or weight of the clear, saturated filtrate into the container.

• Evaporate the solvent completely under controlled conditions. For volatile organic solvents, this can be done in a fume hood or with a gentle stream of nitrogen. For less volatile solvents, a vacuum oven at a temperature below the decomposition point of the compound may be used.

• Once the solvent is fully evaporated, weigh the container with the solid residue.

• Repeat the drying and weighing process until a constant weight is obtained.

• Calculate the solubility using the mass of the residue and the volume of the solution taken.

3.2.2. UV-Vis Spectrophotometric Analysis

This method is suitable for compounds that have a chromophore and absorb light in the UV-Vis spectrum. It is a rapid and sensitive technique.

Procedure:

• Preparation of a Calibration Curve:

  • Prepare a stock solution of 2-Bromo-3-pyridinamine of a known concentration in the chosen solvent.

  • Prepare a series of standard solutions of decreasing concentrations by diluting the stock solution.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) using a UV-Vis spectrophotometer.

  • Plot a graph of absorbance versus concentration to create a calibration curve.

• Analysis of the Saturated Solution:

  • Take a known volume of the clear, saturated filtrate and dilute it with the same solvent to a concentration that falls within the range of the calibration curve. . Measure the absorbance of the diluted sample at the λmax.

  • Use the calibration curve to determine the concentration of the diluted sample.

  • Calculate the original concentration of the saturated solution by accounting for the dilution factor.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure for determining the solubility of 2-Bromo-3-pyridinamine.

Caption: Experimental Workflow for Solubility Determination.

References

• 1. 2-Amino-3-Bromopyridine Manufacturer & Supplier in China | Properties, Uses, Safety Data, Price & COA [pipzine-chem.com]

Navigating the Stability of 2-Bromo-3-pyridinamine: An In-depth Technical Guide

For Immediate Release

This technical guide offers a comprehensive overview of the stability and recommended storage conditions for 2-Bromo-3-pyridinamine (also known as 2-Amino-3-bromopyridine), a crucial intermediate in pharmaceutical and chemical synthesis. This document is intended for researchers, scientists, and professionals in drug development, providing essential data, handling protocols, and visual workflows to ensure the integrity and longevity of this compound.

Core Physicochemical Properties and Stability Profile

2-Bromo-3-pyridinamine is a solid, typically appearing as a white to light-yellow crystalline powder.[1] While generally stable under standard atmospheric conditions, its quality can be compromised over time by exposure to light and moisture.[1] Understanding its physical and chemical properties is paramount for its effective use and storage.

Property	Data	Source(s)
Chemical Formula	C₅H₅BrN₂	[1][2][3]
Molar Mass	173.01 g/mol	[1][2][3]
Appearance	White to off-white/light yellow solid	[1]
Melting Point	63-67 °C or 68-72 °C	[1][3]
Boiling Point	Approximately 257-259 °C	[1]
Solubility in Water	Slightly soluble	[1]
Solubility in Organic Solvents	Soluble in ethanol (B145695) and dichloromethane	[1]
pKa (conjugate acid)	~3-4	[1]
Density	1.7 - 1.8 g/cm³ (typical range)	[1]

Note: A discrepancy in the melting point has been observed in available literature, with ranges of 63-67°C and 124-128°C being reported. Users should verify the melting point of their specific batch.

Understanding and Mitigating Degradation

The stability of 2-Bromo-3-pyridinamine is influenced by its molecular structure, which includes a pyridine (B92270) ring, an amino group, and a bromine atom.[1] These features, while key to its synthetic utility, also present potential degradation pathways.

Qualitative Stability: In air, 2-Bromo-3-pyridinamine is considered relatively stable. However, prolonged exposure, particularly to light and humidity, can lead to gradual changes in its properties.[1]

Potential Degradation Pathways: While specific degradation pathways for 2-Bromo-3-pyridinamine are not extensively documented, related brominated pyridines may degrade through:

• Hydrolysis: The carbon-bromine bond can be susceptible to hydrolysis in the presence of moisture, potentially leading to the formation of 2-amino-3-hydroxypyridine.[4]

• Photodegradation: Exposure to light, especially UV radiation, can induce the cleavage of the carbon-halogen bond, which may generate radical species and lead to a variety of degradation byproducts.[4]

Recommended Storage and Handling Protocols

To maintain the integrity and purity of 2-Bromo-3-pyridinamine, strict adherence to appropriate storage and handling procedures is crucial.

Storage Conditions:

• Temperature: Store in a cool, dry place.[4]

• Atmosphere: Keep in a well-ventilated area.[4][5][6]

• Container: The container should be tightly closed to prevent exposure to moisture and atmospheric contaminants.[4][5][6]

• Light Exposure: Protection from light is recommended to prevent photodegradation.[4]

Handling Precautions:

• Avoid contact with skin and eyes.[5]

• Do not breathe dust.[5]

• Handle in a well-ventilated area or under a chemical fume hood.[6]

• Use personal protective equipment (PPE), including gloves, and eye protection.[3]

• Keep away from strong oxidizing agents, strong acids, and acid chlorides.[6]

Caption: Workflow for the proper storage and handling of 2-Bromo-3-pyridinamine.

Experimental Protocol for Stability Assessment

Due to the lack of publicly available quantitative stability studies for 2-Bromo-3-pyridinamine, the following is an adaptable experimental protocol based on industry best practices for conducting a thorough stability analysis.

Objective: To evaluate the stability of 2-Bromo-3-pyridinamine under various environmental conditions over time.

Materials:

• 2-Bromo-3-pyridinamine (of known purity)

• Calibrated stability chambers (for controlled temperature and humidity)

• Photostability chamber

• Amber glass vials with inert caps

• Analytical balance

• HPLC system with a suitable column and detector (e.g., UV)

• Reference standards for 2-Bromo-3-pyridinamine and any known potential impurities

Methodology:

• Initial Characterization:

  • Perform initial analysis of the 2-Bromo-3-pyridinamine batch for purity (e.g., by HPLC), appearance, and moisture content. This will serve as the time-zero data point.

• Sample Preparation:

  • Accurately weigh samples of 2-Bromo-3-pyridinamine into amber glass vials.

  • Prepare multiple sets of samples for each storage condition and time point.

• Storage Conditions:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

  • Photostability: Expose samples to a light source according to ICH Q1B guidelines. Include a dark control stored under the same temperature conditions.

  • Forced Degradation (Stress Testing):

    • Acidic: Reflux in a dilute acid (e.g., 0.1 N HCl).

    • Basic: Reflux in a dilute base (e.g., 0.1 N NaOH).

    • Oxidative: Treat with a dilute oxidizing agent (e.g., 3% H₂O₂).

    • Thermal: Heat at an elevated temperature (e.g., 80°C).

• Time Points:

  • Long-term: 0, 3, 6, 9, 12, 18, 24 months.

  • Accelerated: 0, 1, 2, 3, 6 months.

  • Photostability: After the specified exposure period.

  • Forced Degradation: At appropriate intervals to observe degradation.

• Analysis:

  • At each time point, remove a set of samples from each storage condition.

  • Visually inspect for any changes in appearance.

  • Perform HPLC analysis to determine the purity of 2-Bromo-3-pyridinamine and quantify any degradation products.

  • The HPLC method should be stability-indicating, meaning it can separate the active ingredient from its degradation products.

• Data Evaluation:

  • Compare the results at each time point to the initial (time-zero) data.

  • Identify and, if possible, characterize any significant degradation products.

  • Determine the rate of degradation under each condition.

  • Establish a retest period or shelf life based on the long-term stability data.

References

• 1. 2-Amino-3-Bromopyridine Manufacturer & Supplier in China | Properties, Uses, Safety Data, Price & COA [pipzine-chem.com]
• 2. 2-Amino-3-bromopyridine | C5H5BrN2 | CID 817700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-氨基-3-溴吡啶 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]

Key chemical reactions involving 2-Bromo-3-pyridinamine

An In-depth Technical Guide to the Core Chemical Reactions of 2-Bromo-3-pyridinamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Bromo-3-pyridinamine is a pivotal heterocyclic building block in modern organic synthesis, particularly within the realm of medicinal chemistry and drug discovery. Its unique structural arrangement, featuring a bromine atom at the electron-deficient C2 position and an amino group at the C3 position, allows for a diverse range of chemical transformations. This guide provides a comprehensive technical overview of the key chemical reactions involving 2-Bromo-3-pyridinamine, with a focus on palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling and Buchwald-Hartwig amination, as well as the copper-catalyzed Ullmann condensation. Detailed experimental protocols, quantitative data summaries, and visual diagrams of reaction mechanisms and workflows are presented to facilitate its practical application in research and development.

Introduction

The pyridine (B92270) scaffold is a ubiquitous motif in a vast number of pharmaceuticals and biologically active compounds. The functionalization of the pyridine ring is therefore a critical aspect of drug design and lead optimization. 2-Bromo-3-pyridinamine serves as a versatile precursor, offering two distinct reactive sites: the C-Br bond, which is highly susceptible to metal-catalyzed cross-coupling reactions, and the nucleophilic amino group, which can undergo various modifications.[1] This dual reactivity enables the strategic construction of complex molecular architectures, making it an invaluable intermediate for synthesizing targeted therapies for a range of diseases.[1] This document details the most significant and synthetically useful reactions of this compound.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed reactions are the cornerstone of modern synthetic chemistry for forming carbon-carbon and carbon-heteroatom bonds. 2-Bromo-3-pyridinamine is an excellent substrate for these transformations, primarily due to the reactivity of the C2-bromine substituent.[2]

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura coupling is a robust method for creating C-C bonds by reacting an organohalide with an organoboron species, typically a boronic acid or its ester.[3] This reaction is fundamental for synthesizing biaryl and heteroarylpyridines, which are prevalent in many drug scaffolds.[4][5] The electron-deficient nature of the C2 position on the pyridine ring makes the C-Br bond highly susceptible to the initial oxidative addition step in the catalytic cycle, often leading to efficient coupling.[2]

Aryl Halide	Boronic Acid/Ester	Catalyst (mol%)	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
5-Bromo-2-methylpyridin-3-amine	Arylboronic acid (various)	Pd(PPh₃)₄ (5)	PPh₃	K₃PO₄	1,4-Dioxane/H₂O	85-95	15+	60-85	[4]
2-Bromopyridine derivative	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	PPh₃	K₃PO₄	1,4-Dioxane/H₂O	90	12	N/A	[6]
Aryl Bromide	Lithium triisopropyl 2-pyridylboronate	Pd₂(dba)₃ (1-1.5)	Phosphite/Phosphine (B1218219) Oxide	KF	Dioxane	80-100	12-24	74-82	[7]

Note: The data presented is for structurally similar bromopyridine amines and serves as a representative guideline for 2-Bromo-3-pyridinamine.

This protocol is adapted from established procedures for similar bromopyridine derivatives.[5][6]

• Preparation: To a flame-dried Schlenk flask, add 2-Bromo-3-pyridinamine (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), a palladium catalyst such as Pd(PPh₃)₄ (1-5 mol%), and a base like K₂CO₃ or K₃PO₄ (2.0-3.0 equiv.).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add a degassed anhydrous solvent (e.g., 1,4-Dioxane, Toluene) and water if a biphasic system is used (typically a 4:1 to 10:1 organic solvent to water ratio) via syringe.[5]

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired biarylpyridine.[5]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a palladium-catalyzed reaction that forms carbon-nitrogen bonds by coupling amines with aryl halides.[8] This reaction is exceptionally useful for synthesizing substituted aminopyridines, which are key structures in many pharmaceuticals. The reaction is known for its broad substrate scope and functional group tolerance.[9][10]

Aryl Halide	Amine	Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
2-Bromo-6-methylpyridine	(+/-)-trans-1,2-diaminocyclohexane	[Pd₂(dba)₃]	(±)-BINAP	NaOBut	Toluene (B28343)	80	4	60	[11]
2-Bromopyridines	Volatile Amines	Pd(OAc)₂	dppp	NaOBut	Toluene	80	N/A	55-98	[12]
2-Bromo-3-methoxypyridine	Amine (various)	Pd₂(dba)₃	SPhos, PPh₃	NaOBut	Toluene	100	12-24	N/A	[13]

Note: The data presented is for structurally similar bromopyridines and serves as a representative guideline for 2-Bromo-3-pyridinamine.

This protocol is adapted from established procedures for 2-bromopyridines.[11][13]

• Preparation: In a glovebox or under an inert atmosphere, charge a Schlenk tube or sealed tube with the palladium catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂), a suitable phosphine ligand (e.g., BINAP, XPhos), and a strong base (e.g., NaOBut).

• Reagent Addition: Add 2-Bromo-3-pyridinamine (1.0 equiv.) and the desired amine coupling partner (1.2 equiv.).

• Solvent Addition: Add an anhydrous solvent, such as toluene or dioxane, via syringe.

• Reaction: Seal the tube and place it in a preheated oil bath at the desired temperature (typically 80-120 °C). Stir vigorously for the required time (often 4-24 hours).[11][13]

• Monitoring: Monitor the reaction's progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature. Dilute with an appropriate solvent (e.g., ethyl acetate) and filter through a pad of celite to remove palladium residues. Wash the filtrate with water and brine.[13]

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[11]

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Ullmann Condensation: Copper-Catalyzed C-N and C-O Bond Formation

The Ullmann condensation is a classical copper-promoted cross-coupling reaction for forming C-N (Goldberg reaction) and C-O (Ullmann ether synthesis) bonds.[14] While often requiring harsher conditions (higher temperatures and polar solvents) than its palladium-catalyzed counterparts, modern advancements have introduced milder protocols using soluble copper catalysts and ligands.[14][15] It serves as a valuable alternative, particularly in cases where palladium catalysts may be unsuitable or for large-scale industrial syntheses.[16]

Aryl Halide	Nucleophile	Catalyst (equiv.)	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Aryl Iodide	Aniline	CuI (0.25)	N,N'-dimethylethylenediamine	K₃PO₄	Toluene	100	12	High	[16]
o-Bromobenzoic acid	Diketones/Malonates	Cu-bronze (cat.)	None	Sodium	N/A	High	N/A	N/A	[15]
Aryl Bromide	Phenol	CuCl (cat.)	Glyoxal bis(phenylhydrazone)	Cs₂CO₃	Toluene	110	24	Good-Exc.	[15]

Note: This data provides general conditions for Ullmann-type reactions and may require optimization for 2-Bromo-3-pyridinamine.

This protocol is based on modern, general procedures for Ullmann C-N coupling.[16]

• Preparation: To a reaction vessel, add 2-Bromo-3-pyridinamine (1.0 equiv.), the amine or alcohol nucleophile (2.0 equiv.), copper(I) iodide (CuI, 0.25 equiv.), a ligand such as N,N'-dimethylethylenediamine (0.5 equiv.), and a base like potassium phosphate (B84403) (K₃PO₄, 4.0 equiv.).

• Solvent and Degassing: Suspend the mixture in a high-boiling solvent like toluene or DMF and degas the system by bubbling with an inert gas.

• Reaction: Heat the mixture to the required temperature (often 100 °C or higher) under a nitrogen atmosphere for 12-24 hours.[16]

• Monitoring: Monitor the reaction's progress by TLC or LC-MS.

• Workup: After cooling, filter the resulting mixture to remove insoluble salts and the catalyst. Concentrate the filtrate.

• Purification: Purify the resulting residue by silica gel column chromatography to obtain the desired product.

General Experimental Workflow

The successful execution of metal-catalyzed cross-coupling reactions relies on a systematic and careful experimental setup, particularly with regard to maintaining an inert atmosphere to protect the catalyst.

Caption: A generalized workflow for a typical cross-coupling experiment.

Conclusion

2-Bromo-3-pyridinamine is a highly versatile and valuable building block for the synthesis of complex nitrogen-containing heterocyclic compounds. Its reactivity in cornerstone reactions such as the Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Ullmann condensation provides medicinal chemists and drug development professionals with reliable and adaptable pathways to novel molecular entities. The protocols and data summarized in this guide offer a solid foundation for the strategic application of 2-Bromo-3-pyridinamine in the synthesis of next-generation pharmaceuticals. Careful selection of catalysts, ligands, and reaction conditions is paramount to achieving high yields and purity, thereby accelerating the drug discovery process.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 15. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 16. organic-synthesis.com [organic-synthesis.com]

2-Bromo-3-pyridinamine: A Versatile Building Block in the Synthesis of Biologically Active Molecules

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

2-Bromo-3-pyridinamine is a key heterocyclic building block in organic synthesis, prized for its utility in the construction of a diverse array of complex molecules, particularly those with applications in medicinal chemistry. The strategic placement of the bromine atom and the amino group on the pyridine (B92270) ring allows for selective functionalization through a variety of cross-coupling and condensation reactions. This guide provides a comprehensive overview of the physicochemical properties, key synthetic applications, and detailed experimental protocols for 2-Bromo-3-pyridinamine. Furthermore, it explores the role of this scaffold in the synthesis of kinase inhibitors, with a particular focus on the PIM-1 signaling pathway, a critical target in oncology.

Physicochemical Properties

2-Bromo-3-pyridinamine, also known as 2-amino-3-bromopyridine, is a solid at room temperature. Its key physical and chemical properties are summarized in the table below, providing essential data for its handling, storage, and use in chemical reactions.

Property	Value	Reference
Molecular Formula	C₅H₅BrN₂	[1]
Molecular Weight	173.01 g/mol	[1]
CAS Number	13534-99-1	[1]
Appearance	White to off-white solid	[2]
Melting Point	63-67 °C	[2]
Boiling Point	~257-259 °C
Solubility	Slightly soluble in water; Soluble in common organic solvents like ethanol (B145695) and dichloromethane.
Density	~1.7-1.8 g/cm³ (estimated)
pKa (conjugate acid)	~3-4 (estimated for the pyridine nitrogen)

Core Reactivity and Synthetic Applications

The synthetic versatility of 2-Bromo-3-pyridinamine stems from the presence of two key functional groups: a reactive bromine atom at the 2-position and a nucleophilic amino group at the 3-position. This arrangement allows for a wide range of chemical transformations, making it a valuable precursor for the synthesis of complex heterocyclic systems.

Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom at the 2-position of the pyridine ring is particularly amenable to palladium-catalyzed cross-coupling reactions, which are fundamental for the formation of new carbon-carbon and carbon-nitrogen bonds.

The Suzuki-Miyaura coupling is a powerful method for forming C-C bonds by reacting an organohalide with an organoboron compound. In the case of 2-Bromo-3-pyridinamine, this reaction allows for the introduction of a wide variety of aryl and heteroaryl substituents at the 2-position, leading to the synthesis of bipyridinyl and related structures. These motifs are prevalent in many biologically active molecules.[3][4]

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds. This reaction can be used to further functionalize the 2-position of the pyridine ring by introducing substituted amino groups. While the primary amino group at the 3-position can also react, selective protection strategies can be employed to direct the reaction to the desired position.[5][6]

Synthesis of Fused Heterocyclic Systems

The vicinal amino and bromo functionalities of 2-Bromo-3-pyridinamine make it an ideal starting material for the synthesis of fused heterocyclic systems, such as pyrido[2,3-d]pyrimidines. These scaffolds are of significant interest in medicinal chemistry, particularly in the development of kinase inhibitors.[7][8] The synthesis typically involves an initial cross-coupling reaction at the 2-position, followed by cyclization involving the amino group at the 3-position.

Experimental Protocols

The following sections provide detailed experimental protocols for key reactions involving 2-Bromo-3-pyridinamine. These protocols are based on established methodologies for similar substrates and can be adapted and optimized for specific target molecules.

Suzuki-Miyaura Coupling of 2-Bromo-3-pyridinamine with Phenylboronic Acid

Reaction Scheme:

A typical Suzuki-Miyaura coupling reaction.

Materials:

• 2-Bromo-3-pyridinamine (1.0 mmol, 173 mg)

• Phenylboronic acid (1.2 mmol, 146 mg)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 58 mg)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 276 mg)

• 1,4-Dioxane (B91453) (8 mL)

• Water (2 mL)

• Ethyl acetate (B1210297)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a Schlenk flask, add 2-Bromo-3-pyridinamine, phenylboronic acid, tetrakis(triphenylphosphine)palladium(0), and potassium carbonate.

• Add 1,4-dioxane and water to the flask.

• Degas the reaction mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

• Heat the mixture to 90-100 °C and stir vigorously for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[9]

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (50 mL) and wash with water (2 x 20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 3-amino-2-phenylpyridine.

Buchwald-Hartwig Amination of 2-Bromo-3-pyridinamine with Aniline (B41778)

Reaction Scheme:

A typical Buchwald-Hartwig amination reaction.

Materials:

• 2-Bromo-3-pyridinamine (1.0 mmol, 173 mg)

• Aniline (1.2 mmol, 112 mg)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 mmol, 18 mg)

• XPhos (0.04 mmol, 19 mg)

• Sodium tert-butoxide (NaOt-Bu) (1.4 mmol, 135 mg)

• Anhydrous toluene (10 mL)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a glovebox or under an inert atmosphere, add Pd₂(dba)₃, XPhos, and NaOt-Bu to an oven-dried Schlenk tube.

• Add 2-Bromo-3-pyridinamine and aniline to the tube.

• Add anhydrous toluene via syringe.

• Seal the tube and heat the reaction mixture to 100-110 °C with vigorous stirring for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous NH₄Cl.

• Extract the product with diethyl ether (3 x 20 mL).

• Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Application in Drug Discovery: Synthesis of Pyrido[2,3-d]pyrimidine (B1209978) Kinase Inhibitors

A significant application of 2-Bromo-3-pyridinamine is in the synthesis of pyrido[2,3-d]pyrimidines, a class of compounds known for their potent kinase inhibitory activity.[10][11][12] Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is implicated in numerous diseases, including cancer.

General Synthetic Workflow for Pyrido[2,3-d]pyrimidines

The synthesis of a pyrido[2,3-d]pyrimidine scaffold from 2-Bromo-3-pyridinamine typically follows a multi-step sequence. A general workflow is outlined below.

General workflow for the synthesis of kinase inhibitors.

PIM-1 Kinase as a Therapeutic Target

The PIM kinases are a family of serine/threonine kinases that are frequently overexpressed in various cancers.[13][14] PIM-1, in particular, is a key regulator of cell survival, proliferation, and apoptosis. Its signaling pathway is often activated in response to cytokine signaling through the JAK/STAT pathway.[15][16]

PIM-1 Signaling Pathway:

The PIM-1 signaling pathway is a complex network of interactions that ultimately promotes cell survival and proliferation. A simplified representation of this pathway is shown below.

Simplified PIM-1 signaling pathway.

Inhibitors of PIM-1 kinase, often based on the pyrido[2,3-d]pyrimidine scaffold, can block this pathway, leading to cell cycle arrest and apoptosis in cancer cells. The development of selective and potent PIM-1 inhibitors is an active area of research in oncology.[17][18]

Conclusion

2-Bromo-3-pyridinamine is a highly valuable and versatile building block in organic synthesis. Its unique substitution pattern allows for the efficient construction of complex heterocyclic molecules, particularly those with significant biological activity. The ability to readily participate in key transformations such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination, as well as its utility in the synthesis of fused ring systems like pyrido[2,3-d]pyrimidines, makes it an indispensable tool for medicinal chemists and drug discovery professionals. The continued exploration of the reactivity of 2-Bromo-3-pyridinamine is expected to lead to the discovery of novel therapeutic agents targeting a range of diseases.

References

• 1. 2-Amino-3-bromopyridine | C5H5BrN2 | CID 817700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Amino-3-bromopyridine 97 13534-99-1 [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. PIM1 - Wikipedia [en.wikipedia.org]
• 14. Pim-1 kinase as cancer drug target: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | PIM1 signaling in immunoinflammatory diseases: an emerging therapeutic target [frontiersin.org]
• 16. spandidos-publications.com [spandidos-publications.com]
• 17. Synthesis of new thieno[2,3-b]pyridine derivatives as pim-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Synthesis and evaluation of novel inhibitors of Pim-1 and Pim-2 protein kinases - PubMed [pubmed.ncbi.nlm.nih.gov]

The Versatile Scaffold: A Technical Guide to the Applications of 2-Bromo-3-pyridinamine in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Bromo-3-pyridinamine is a pivotal heterocyclic building block in medicinal chemistry, offering a versatile scaffold for the synthesis of a diverse array of biologically active compounds. Its unique substitution pattern, featuring a reactive bromine atom and a nucleophilic amino group, allows for facile and regioselective functionalization. This technical guide provides an in-depth overview of the core applications of 2-Bromo-3-pyridinamine, with a particular focus on its role in the development of kinase inhibitors for oncology. We present a summary of quantitative biological data, detailed experimental protocols for key synthetic transformations, and visualizations of relevant signaling pathways to empower researchers in their drug discovery and development endeavors.

Introduction: The Strategic Importance of the 2-Bromo-3-pyridinamine Scaffold

The pyridine (B92270) ring is a privileged scaffold in medicinal chemistry, present in numerous FDA-approved drugs. The introduction of a bromine atom at the 2-position and an amino group at the 3-position, as in 2-Bromo-3-pyridinamine, creates a highly valuable synthetic intermediate. The bromine atom serves as a handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations, enabling the introduction of a wide range of aryl, heteroaryl, and alkyl substituents. The adjacent amino group can participate in cyclization reactions to form fused heterocyclic systems, such as pyrido[2,3-d]pyrimidines, which are prominent cores in many kinase inhibitors. This guide will explore the synthetic utility and biological significance of this versatile molecule.

Key Synthetic Transformations

The strategic functionalization of the 2-Bromo-3-pyridinamine core is central to its application in drug discovery. The following sections detail the protocols for the most critical synthetic reactions.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds. In the context of 2-Bromo-3-pyridinamine, it is primarily used to introduce aryl or heteroaryl moieties at the 2-position.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling of 2-Bromo-3-pyridinamine

• Materials:

  • 2-Bromo-3-pyridinamine (1.0 eq)

  • Arylboronic acid (1.2 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq)

  • Base (e.g., K₂CO₃, 2.0 eq)

  • Solvent (e.g., 1,4-Dioxane/H₂O, 4:1)

• Procedure:

  • To a flame-dried round-bottom flask, add 2-Bromo-3-pyridinamine, the arylboronic acid, palladium catalyst, and base.

  • Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

  • Add the degassed solvent system to the flask.

  • Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired 2-aryl-3-aminopyridine derivative.[1][2][3][4]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination allows for the formation of carbon-nitrogen bonds, enabling the synthesis of N-aryl or N-heteroaryl derivatives from 2-Bromo-3-pyridinamine.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination of 2-Bromo-3-pyridinamine

• Materials:

  • 2-Bromo-3-pyridinamine (1.0 eq)

  • Amine (1.2 eq)

  • Palladium catalyst (e.g., Pd₂(dba)₃, 0.02 eq)

  • Ligand (e.g., BINAP, 0.06 eq)

  • Base (e.g., NaOtBu, 1.4 eq)

  • Anhydrous solvent (e.g., Toluene)

• Procedure:

  • In a glovebox or under an inert atmosphere, add the palladium catalyst, ligand, and base to a dry Schlenk tube.

  • Add the anhydrous solvent, followed by 2-Bromo-3-pyridinamine and the amine.

  • Seal the tube and heat the reaction mixture to 80-110 °C with stirring for 12-24 hours. Monitor the reaction by GC-MS or LC-MS.

  • After cooling to room temperature, dilute the mixture with diethyl ether and filter through a pad of Celite.

  • Wash the filtrate with brine and dry the organic layer over MgSO₄.

  • Remove the solvent under reduced pressure.

  • Purify the residue by column chromatography to obtain the desired 2-(N-substituted-amino)-3-aminopyridine.

Applications in Kinase Inhibitor Development

A significant application of 2-Bromo-3-pyridinamine is in the synthesis of kinase inhibitors, particularly those targeting Cyclin-Dependent Kinases (CDKs) and Epidermal Growth Factor Receptor (EGFR). The pyrido[2,3-d]pyrimidine (B1209978) scaffold, readily accessible from 2-Bromo-3-pyridinamine derivatives, is a common core in many of these inhibitors.

Cyclin-Dependent Kinase (CDK) Inhibitors

CDKs are key regulators of the cell cycle, and their dysregulation is a hallmark of cancer.[5] Inhibitors of CDKs, therefore, represent a major class of anticancer agents. The 2-amino-3-substituted pyridine motif can be elaborated into pyrido[2,3-d]pyrimidines that mimic the hinge-binding interactions of ATP in the kinase domain.

Epidermal Growth Factor Receptor (EGFR) Inhibitors

The EGFR signaling pathway is another critical target in oncology. Overexpression or mutation of EGFR can lead to uncontrolled cell proliferation. Pyrido[2,3-d]pyrimidine derivatives have shown potent inhibitory activity against EGFR.

Quantitative Biological Data

The following tables summarize the in vitro biological activities of representative compounds derived from scaffolds accessible from 2-Bromo-3-pyridinamine.

Table 1: Anticancer Activity of Pyrido[2,3-d]pyrimidine Derivatives

Compound ID	Cell Line	IC₅₀ (µM)	Reference
5a	HepG-2	0.3	[6]
PC-3	6.6	[6]
HCT-116	7.0	[6]
Compound 1	MCF-7	3.98	[7]
Compound 7	HeLa	9.72	[7]

Table 2: Kinase Inhibitory Activity of Pyrido[2,3-d]pyrimidine Derivatives

Compound ID	Kinase Target	IC₅₀ (µM)	Reference
5a	PDGFRβ	Inhibition at 50 & 100 µM	[6]
EGFR	Inhibition at 50 & 100 µM	[6]
CDK4/cyclin D1	Inhibition at 50 & 100 µM	[6]
Compound 1	EGFRʷᵗ	0.093	[7]
EGFRᵗ⁷⁹⁰ᵐ	0.174	[7]

Signaling Pathways and Experimental Workflows

Understanding the biological context of drug action is crucial. The following diagrams, generated using the DOT language, illustrate a key signaling pathway targeted by kinase inhibitors and a typical experimental workflow.

A typical experimental workflow for a Suzuki-Miyaura coupling reaction.

Simplified CDK signaling pathway and the inhibitory action of pyridopyrimidine derivatives.

Conclusion

2-Bromo-3-pyridinamine is a cornerstone synthetic intermediate with broad applicability in medicinal chemistry. Its utility in constructing complex heterocyclic systems, particularly the pyrido[2,3-d]pyrimidine scaffold, has positioned it as a valuable starting material for the development of novel kinase inhibitors. The robust and versatile chemistry of 2-Bromo-3-pyridinamine, coupled with the significant biological activity of its derivatives, ensures its continued importance in the quest for new therapeutic agents. This guide provides a foundational resource for researchers looking to harness the potential of this powerful building block in their drug discovery programs.

References

• 1. benchchem.com [benchchem.com]
• 2. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 3. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Cyclin-dependent kinase - Wikipedia [en.wikipedia.org]
• 6. Anticancer evaluation and molecular modeling of multi-targeted kinase inhibitors based pyrido[2,3-d]pyrimidine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

The Genesis of a Key Building Block: A Technical Guide to the Discovery and Synthesis of 2-Bromo-3-pyridinamine

For researchers, scientists, and professionals in drug development, an in-depth understanding of the foundational molecules in medicinal chemistry is paramount. 2-Bromo-3-pyridinamine, a seemingly simple substituted pyridine (B92270), has emerged as a critical intermediate in the synthesis of a multitude of pharmacologically active compounds. This technical guide delves into the historical discovery of this versatile molecule and provides a comprehensive overview of its synthetic evolution, complete with detailed experimental protocols and comparative data.

Discovery and Early Synthesis: The Pioneering Work of C. Rath (1928)

The first documented synthesis of 2-bromo-3-pyridinamine dates back to 1928, credited to the work of C. Rath, published in the Berichte der deutschen chemischen Gesellschaft. The pioneering method involved the direct bromination of 2-aminopyridine (B139424). This electrophilic aromatic substitution reaction, while foundational, presented challenges in controlling regioselectivity, a common theme in the chemistry of substituted pyridines.

The amino group at the 2-position of the pyridine ring is an activating group, directing incoming electrophiles to the ortho (position 3) and para (position 5) positions. Consequently, the direct bromination of 2-aminopyridine often yields a mixture of 2-amino-3-bromopyridine (B76627) and 2-amino-5-bromopyridine, along with the potential for di-substituted products like 2-amino-3,5-dibromopyridine. The separation of these isomers posed a significant challenge for early 20th-century chemists.

Historical Experimental Protocol: Direct Bromination of 2-Aminopyridine

While the original 1928 publication provides the initial breakthrough, detailed modern protocols offer a clearer, reproducible method that likely mirrors the principles of the original discovery. The following is a representative procedure for the direct bromination of 2-aminopyridine.

Materials:

• 2-Aminopyridine

• Liquid Bromine

• Acetic Acid

• Sodium Hydroxide (B78521) solution

• Organic Solvent (e.g., Dichloromethane or Chloroform)

• Water

Procedure:

• 2-Aminopyridine is dissolved in a suitable organic solvent.

• The solution is cooled to 0°C with constant stirring.

• A solution of liquid bromine in the same solvent is added dropwise to the cooled 2-aminopyridine solution. The temperature is carefully maintained at or below 0°C during the addition.

• After the addition of bromine is complete, the reaction mixture is gradually warmed to a specific temperature (e.g., 10-20°C) and stirred for a defined period to allow the reaction to proceed.

• The reaction mixture is then neutralized by the addition of a sodium hydroxide solution.

• The organic layer is separated, and the aqueous layer is extracted multiple times with the organic solvent.

• The combined organic extracts are washed with water, dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is removed under reduced pressure to yield the crude product.

• The crude product, a mixture of isomers, is then purified, typically by fractional distillation or crystallization, to isolate the desired 2-bromo-3-pyridinamine.

Modern Synthetic Methodologies

Over the decades, significant efforts have been made to improve the synthesis of 2-bromo-3-pyridinamine, focusing on enhancing yield, regioselectivity, and operational simplicity. These modern methods often build upon the foundational direct bromination approach but with refined conditions and reagents.

One notable contemporary method is detailed in Chinese Patent CN103664765A, which provides a clear and efficient procedure for the synthesis of 2-amino-3-bromopyridine. This method involves a carefully controlled addition of bromine to 2-aminopyridine in an organic solvent, followed by the addition of acetic acid.

Detailed Experimental Protocol (from CN103664765A)[1]

Materials:

• 2-Aminopyridine (PA)

• Organic Solvent

• Liquid Bromine

• Acetic Acid

• Sodium Hydroxide solution

• Water

Procedure:

• Dissolve 2-aminopyridine in an organic solvent and stir at a temperature below 0°C.

• Add half of the total liquid bromine dropwise.

• Increase the temperature to 10-20°C and add acetic acid dropwise.

• Cool the mixture back down to below 0°C and add the remaining half of the liquid bromine dropwise.

• Raise the temperature and allow the reaction to proceed for a specified time to obtain a mixed solution.

• Add sodium hydroxide solution to neutralize the mixture.

• Extract the mixture with water three times.

• Concentrate the organic phase under reduced pressure to obtain 2-amino-3-bromopyridine.

Quantitative Data Summary

The following table summarizes the quantitative data from the modern synthetic protocol described in CN103664765A, providing a clear comparison of reaction parameters and outcomes.

Parameter	Value
Starting Material	2-Aminopyridine
Reagents	Liquid Bromine, Acetic Acid, Sodium Hydroxide
Solvent	Organic Solvent
Initial Temperature	< 0°C
Bromine Addition	In two portions at controlled temperatures
Reaction Temperature	Elevated after bromine addition
Work-up	Neutralization and Extraction
Product	2-Amino-3-bromopyridine

Signaling Pathways and Experimental Workflows

To visually represent the synthetic strategies, the following diagrams have been generated using the DOT language.

Historical Synthesis of 2-Bromo-3-pyridinamine

Modern Synthesis of 2-Bromo-3-pyridinamine (CN103664765A)

Sourcing High-Purity 2-Bromo-3-pyridinamine: A Technical Guide for Researchers

For immediate release:

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of commercially available high-purity 2-Bromo-3-pyridinamine (also known as 2-Bromo-3-aminopyridine), a key building block in pharmaceutical and agrochemical research. This document outlines key considerations for sourcing this compound, including a comparative summary of commercial suppliers, recommended quality control protocols, and a typical experimental application.

Commercial Availability and Purity Specifications

The selection of a suitable commercial supplier for 2-Bromo-3-pyridinamine is critical to ensure the reliability and reproducibility of experimental results. High purity is paramount, as impurities can lead to undesirable side reactions and complicate the purification of downstream products. A survey of prominent chemical suppliers reveals a range of available purities and analytical characterization data.

Supplier	Product Name	Catalog Number	Purity	Analytical Method(s)
Sigma-Aldrich	2-Amino-3-bromopyridine	553719 / 13534-99-1	97%	Not specified on product page
MedchemExpress	6-Bromopyridin-3-amine	HY-W016849	99.48%	GC
Chem-Impex	2-Amino-3-bromopyridine	02157	≥ 99%	HPLC
Pipzine Chemicals	2-Amino-3-Bromopyridine	Not specified	High-purity grades available	Not specified

Note: This table is a summary of representative data and is not exhaustive. Researchers should always consult the supplier's most recent certificate of analysis for lot-specific data.

Quality Control and Purity Assessment Workflow

Prior to use in synthesis, it is imperative to verify the purity and identity of the procured 2-Bromo-3-pyridinamine. A typical quality control workflow involves spectroscopic and chromatographic analysis.

Figure 1. A logical workflow for the quality control assessment of incoming 2-Bromo-3-pyridinamine.

Recommended Analytical Protocols

Purity Determination by High-Performance Liquid Chromatography (HPLC):

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% trifluoroacetic acid (TFA).

• Detection: UV at an appropriate wavelength (e.g., 254 nm).

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a known concentration.

Identity Confirmation by ¹H NMR Spectroscopy:

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or dimethyl sulfoxide (B87167) (DMSO-d₆).

• Procedure: Prepare a sample of approximately 5-10 mg/mL. The resulting spectrum should be consistent with the structure of 2-Bromo-3-pyridinamine and free of significant unidentifiable signals.

Application in Synthesis: Palladium-Catalyzed Cross-Coupling Reactions

High-purity 2-Bromo-3-pyridinamine is a versatile building block, frequently employed in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. These reactions are fundamental in the synthesis of complex molecules for drug discovery and materials science.

General Signaling Pathway for a Suzuki-Miyaura Coupling

The catalytic cycle of a Suzuki-Miyaura coupling reaction is a well-established pathway in organic synthesis.

Figure 2. A simplified representation of the Suzuki-Miyaura catalytic cycle.

Experimental Protocol: Suzuki-Miyaura Coupling of 2-Bromo-3-pyridinamine with Phenylboronic Acid

This protocol provides a representative procedure for the Suzuki-Miyaura coupling reaction.

Materials:

• 2-Bromo-3-pyridinamine

• Phenylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Anhydrous solvent (e.g., 1,4-Dioxane and water)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon or Nitrogen), add 2-Bromo-3-pyridinamine (1.0 equiv.), phenylboronic acid (1.2 equiv.), and the base (2.0 equiv.).

• Add the palladium catalyst (e.g., 3 mol%).

• Add the anhydrous organic solvent and degassed water (e.g., in a 4:1 ratio).

• Seal the vessel and heat the mixture to 90-100°C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and perform an appropriate aqueous workup and extraction.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired 3-amino-2-phenylpyridine.

Conclusion

The successful application of 2-Bromo-3-pyridinamine in research and development hinges on the procurement of high-purity material and the implementation of rigorous quality control measures. By carefully selecting suppliers and verifying the quality of the starting material, researchers can confidently utilize this versatile building block in a wide array of synthetic transformations to advance their scientific objectives.

Technical Guide: Safety, Handling, and Synthetic Protocols for 2-Bromo-3-pyridinamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling procedures, and detailed experimental protocols for 2-Bromo-3-pyridinamine (also known as 2-Amino-3-bromopyridine), a key intermediate in organic synthesis and pharmaceutical development.

Chemical Identification and Physical Properties

2-Bromo-3-pyridinamine is a solid organic compound widely used as a building block in the synthesis of more complex molecules, particularly in medicinal chemistry.[1][2]

Property	Value	Source(s)
Chemical Name	2-Bromo-3-pyridinamine	N/A
Synonyms	2-Amino-3-bromopyridine (B76627), 3-Amino-2-bromopyridine	[3]
CAS Number	13534-99-1	[3]
Molecular Formula	C₅H₅BrN₂	[3]
Molecular Weight	173.01 g/mol	[3][4]
Appearance	Solid, white to light yellow crystalline powder	[2]
Melting Point	63-67 °C	[3]
Solubility	Slightly soluble in water; soluble in organic solvents like ethanol (B145695) and dichloromethane.	[2]

Hazard Identification and Safety Information

2-Bromo-3-pyridinamine is classified as a hazardous substance. Proper handling and personal protective equipment are mandatory. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following classifications.[4][5]

GHS Hazard Classification

Classification	Code	Description	Source(s)
Skin Corrosion/Irritation	H315	Causes skin irritation	[3][4]
Serious Eye Damage/Eye Irritation	H319	Causes serious eye irritation	[3][4]
Specific Target Organ Toxicity (Single Exposure)	H335	May cause respiratory irritation	[3][4]
Acute Toxicity, Oral (Category 4)	H302	Harmful if swallowed	[4]

GHS Label Elements

Element	Description	Source(s)
Pictogram	[4]
Signal Word	Warning	[3][4]
Hazard Statements	H315, H319, H335	[3]
Precautionary Statements	P261, P264, P271, P280, P302+P352, P305+P351+P338	[3]

The logical flow from hazard identification to response is crucial for laboratory safety. The following diagram illustrates this relationship.

GHS Hazard and Response Workflow

Safe Handling and Emergency Procedures

Exposure Controls and Personal Protection

Control	Specification	Source(s)
Engineering Controls	Use only in a well-ventilated area, preferably in a chemical fume hood.	[6][7]
Eye/Face Protection	Wear tightly fitting safety goggles or a face shield (EN 166).	[7][8]
Skin Protection	Wear compatible chemical-resistant gloves and protective clothing.	[7][8]
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or irritation is experienced.	[9]

First Aid Measures

Exposure Route	First Aid Procedure	Source(s)
Inhalation	Move person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Obtain medical aid.	[6]
Skin Contact	Immediately flush skin with running water for at least 15 minutes while removing contaminated clothing. Obtain medical aid.	[6]
Eye Contact	Immediately flush open eyes with running water for at least 15 minutes. Obtain medical aid.	[6]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Obtain medical aid immediately.	[6]

Fire-Fighting and Accidental Release Measures

Measure	Protocol	Source(s)
Suitable Extinguishing Media	Use dry chemical, carbon dioxide, or alcohol-resistant foam.	[8][10]
Specific Hazards	May emit toxic fumes under fire conditions.	[11]
Fire-fighter Protection	Wear a self-contained breathing apparatus (SCBA) and full protective gear.	[8][10]
Accidental Release	Avoid dust formation. Evacuate personnel to safe areas. Wear personal protective equipment. Collect spillage and arrange for disposal. Do not let the product enter drains.	[7][8][11]

The following diagram outlines a general workflow for responding to an accidental spill.

Accidental Spill Response Workflow

Stability and Reactivity

Parameter	Description	Source(s)
Reactivity	No data available.	[8]
Chemical Stability	Stable under recommended storage conditions.	[2]
Incompatible Materials	Strong oxidizing agents, strong acids.	[9]
Conditions to Avoid	Heat, sparks, open flames, and static discharge.	[9][12]
Hazardous Decomposition	May produce toxic fumes of carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen bromide under fire conditions.	[9]

Experimental Protocols: Synthesis

The synthesis of 2-Bromo-3-pyridinamine is typically achieved through the bromination of 2-aminopyridine (B139424). Several methods exist, with variations in reaction conditions.

Synthesis via Bromination of 2-Aminopyridine

This method involves the direct bromination of 2-aminopyridine using liquid bromine in an organic solvent.[3][4]

Materials:

• 2-Aminopyridine

• Liquid Bromine

• Organic Solvent (e.g., Acetic Acid)

• Sodium Hydroxide (B78521) solution

• Water

Procedure:

• Dissolution: Dissolve 2-aminopyridine in an organic solvent in a reaction flask.

• Initial Bromination: Cool the solution to below 0°C with stirring. Add half of the total required liquid bromine dropwise.

• Acid Addition: Allow the temperature to rise (e.g., to 15°C) and add acetic acid dropwise.[4]

• Second Bromination: Cool the mixture again to below 0°C and add the remaining half of the liquid bromine dropwise.[4]

• Reaction: Increase the temperature to 55-60°C and allow the reaction to proceed for approximately 1-1.5 hours.[4]

• Neutralization: Cool the resulting mixed solution and add sodium hydroxide solution to adjust the pH to neutral.

• Extraction & Concentration: Add water to the mixture and perform extraction three times with a suitable organic solvent. The combined organic layers are then subjected to vacuum concentration to yield the 2-Amino-3-bromopyridine product.[3]

The following diagram illustrates the experimental workflow for this synthesis.

Synthesis Workflow for 2-Bromo-3-pyridinamine

Toxicological and Ecological Information

Section	Information	Source(s)
Acute Toxicity	Oral (Category 4): Harmful if swallowed.	[4]
Carcinogenicity	No data available. Not classified as a carcinogen by major regulatory agencies.
Ecotoxicity	No data available. Discharge into the environment must be avoided.	[8]
Persistence/Degradability	No data available.	[8]
Bioaccumulation	No data available.	[8]

Disposal and Transport

Section	Recommendation	Source(s)
Disposal	Dispose of contents/container to an approved waste disposal plant in accordance with local, state, and federal regulations.	[5][6]
Transport	Not extensively regulated for transport, but should be handled as a hazardous chemical. Check local regulations for specific requirements.	[5]

This guide is intended for use by qualified personnel trained in handling hazardous chemicals. All information is based on currently available data and should be used in conjunction with established safe laboratory practices.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. CN103664765A - Preparation method of 2-amino-3-bromopyridine - Google Patents [patents.google.com]
• 4. Preparation method of 2-amino-3-bromopyridine - Eureka | Patsnap [eureka.patsnap.com]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 10. A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. CN101704781A - Preparation method of amino pyridine bromide compound - Google Patents [patents.google.com]

2-Bromo-3-pyridinamine molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and applications of 2-Bromo-3-pyridinamine. The information is curated for professionals in research and development, with a focus on clarity and practical application.

Core Compound Data

2-Bromo-3-pyridinamine, also known as 2-amino-3-bromopyridine, is a substituted pyridine (B92270) derivative. Its chemical structure, featuring both an amino and a bromo group on the pyridine ring, makes it a versatile building block in organic synthesis, particularly in the development of pharmaceutical and agrochemical compounds.[1]

Quantitative Data Summary

The fundamental physicochemical properties of 2-Bromo-3-pyridinamine are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₅H₅BrN₂	[2]
Molecular Weight	173.01 g/mol	[2]
IUPAC Name	3-bromopyridin-2-amine	[2]
CAS Number	13534-99-1	[2]
Appearance	White to light yellow crystalline powder
Melting Point	63-67 °C
Solubility	Slightly soluble in water; Soluble in organic solvents like ethanol (B145695) and dichloromethane.

Experimental Protocols

2-Bromo-3-pyridinamine is a key reactant in various organic reactions. One of the most prominent applications is in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form carbon-carbon bonds.

General Protocol for Suzuki-Miyaura Cross-Coupling Reaction

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of an aryl halide, such as 2-Bromo-3-pyridinamine, with an arylboronic acid.

Materials and Reagents:

• Aryl halide (e.g., 2-Bromo-3-pyridinamine) (1 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(OAc)₂) (0.5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Anhydrous solvent (e.g., Toluene, 1,4-Dioxane, THF)

• Degassed water

• Diethyl ether

• Silica (B1680970) gel for column chromatography

• n-hexane and ethyl acetate (B1210297) for elution

Procedure:

• In a reaction vessel, combine the aryl halide (1 mmol), arylboronic acid (1.2 mmol), and the palladium catalyst (0.5 mol%).

• Add the chosen solvent (e.g., WEB, 3 mL).

• Stir the mixture at room temperature for the designated reaction time.[3]

• Upon completion, extract the reaction solution with diethyl ether (4 x 10 mL).[3]

• Purify the resulting product by column chromatography on silica gel, using a mixture of n-hexane and ethyl acetate as the eluent.[3]

• Characterize the final product using appropriate analytical techniques, such as ¹H NMR and GC-MS.[3]

Visualized Workflow

The following diagram illustrates the general experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Caption: A typical experimental workflow for a Suzuki-Miyaura coupling reaction.

Biological and Chemical Significance

2-Bromo-3-pyridinamine serves as a crucial intermediate in the synthesis of a wide array of biologically active molecules. Its derivatives have shown potential in various therapeutic areas. Pyridine-based compounds are known to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The ability to functionalize the pyridine ring through reactions like the Suzuki coupling allows for the generation of diverse chemical libraries for drug discovery and development.[4][5] The presence of the bromine atom provides a reactive site for such synthetic transformations, making 2-Bromo-3-pyridinamine a valuable starting material for medicinal chemists.

References

• 1. 3-Bromo-2-pyridinamine synthesis - chemicalbook [chemicalbook.com]
• 2. 2-Amino-3-bromopyridine | C5H5BrN2 | CID 817700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. 2-Bromo-3-amino-4-methylpyridine | Chemical Properties, Applications & Safety Information | China Leading Supplier [pipzine-chem.com]
• 5. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to 2-Bromo-3-pyridinamine: Synthesis, Reactions, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Bromo-3-pyridinamine, a versatile heterocyclic building block crucial in medicinal chemistry and organic synthesis. This document details its chemical identity, key reactions with experimental protocols, and its role in the development of novel therapeutic agents.

Chemical Identity: Synonyms and Alternative Names

2-Bromo-3-pyridinamine is known by several alternative names and identifiers, which are crucial for accurate literature searches and material procurement. Its IUPAC name is 2-bromopyridin-3-amine [1]. The most common synonym is 3-Amino-2-bromopyridine [1][2].

Below is a comprehensive table summarizing its various identifiers.

Identifier Type	Value	Reference
IUPAC Name	2-bromopyridin-3-amine	[1]
Common Synonym	3-Amino-2-bromopyridine	[1][2]
CAS Number	39856-58-1	[1][2][3]
Molecular Formula	C5H5BrN2	[1][2]
Molecular Weight	173.01 g/mol	[1][2]
InChI	InChI=1S/C5H5BrN2/c6-5-4(7)2-1-3-8-5/h1-3H,7H2	[1]
InChIKey	HKDVVTLISGIPFE-UHFFFAOYSA-N	[1]
SMILES	Nc1cccnc1Br	[3]
EC Number	626-782-9	[1]
PubChem CID	642816	[1][2]

Synthesis and Reactions

2-Bromo-3-pyridinamine serves as a key intermediate in the synthesis of a wide range of functionalized pyridine (B92270) derivatives. Its strategic placement of amino and bromo groups allows for diverse chemical transformations, particularly palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura cross-coupling reaction is a powerful method for forming carbon-carbon bonds, enabling the synthesis of biaryl and heteroaryl compounds[2][4]. Derivatives of bromo-aminopyridine are frequently utilized in these reactions to introduce various aryl or heteroaryl substituents.

This protocol provides a generalized procedure for the Suzuki-Miyaura coupling of a 2-bromopyridine (B144113) derivative with an arylboronic acid. Optimization may be required for specific substrates.

Materials:

• 2-Bromopyridine derivative (e.g., 5-bromo-2-methylpyridin-3-amine) (1.0 equiv)

• Arylboronic acid (1.1 - 1.5 equiv)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], 3-5 mol%)[2]

• Base (e.g., Potassium phosphate (B84403) [K₃PO₄], 2.0-3.0 equiv)[2]

• Degassed solvent (e.g., 1,4-Dioxane/Water, 4:1 v/v)[2]

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Equipment:

• Schlenk flask or sealed vial

• Condenser

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

• Standard glassware for workup and purification

Procedure:

• Reaction Setup: To a dry Schlenk flask, add the 2-bromopyridine derivative, arylboronic acid, base, and palladium catalyst under an inert atmosphere.

• Solvent Addition: Add the degassed solvent mixture via syringe.

• Reaction: Stir the mixture at a temperature ranging from 85-110 °C[1][2]. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent such as ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

The following diagram illustrates the general workflow for a Suzuki-Miyaura coupling experiment.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis process of 2-bromo-4-iodo-3-methylpyridine - Eureka | Patsnap [eureka.patsnap.com]
• 4. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: Suzuki-Miyaura Coupling of 2-Bromo-3-pyridinamine for Pharmaceutical and Materials Science Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction of 2-Bromo-3-pyridinamine with various arylboronic acids. This reaction is a fundamental tool for carbon-carbon bond formation, enabling the synthesis of 2-aryl-3-pyridinamine scaffolds. These structures are of significant interest in medicinal chemistry and materials science due to their prevalence in biologically active molecules and functional materials.

The primary amino group on the pyridine (B92270) ring at a position adjacent to the halide presents a unique challenge, as the nitrogen's lone pair can coordinate to the palladium catalyst, potentially impeding the catalytic cycle. However, by carefully selecting the catalyst, ligand, base, and solvent system, high yields of the desired coupled products can be achieved, often without the need to protect the amine functionality.

Data Presentation: Representative Reaction Conditions and Yields

The successful Suzuki-Miyaura coupling of aminobromopyridines is highly dependent on the reaction conditions. The following table summarizes representative yields obtained from the coupling of a close structural analog, 5-bromo-2-methylpyridin-3-amine, with various arylboronic acids. These results provide a strong baseline for optimizing the coupling of 2-Bromo-3-pyridinamine.[1][2][3]

Entry	Arylboronic Acid	Catalyst (mol%)	Base (equiv)	Solvent System	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄ (2.2)	1,4-Dioxane (B91453)/H₂O (4:1)	90	18	75-85
2	4-Methylphenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄ (2.2)	1,4-Dioxane/H₂O (4:1)	90	18	80-90
3	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄ (2.2)	1,4-Dioxane/H₂O (4:1)	90	18	70-80
4	4-Chlorophenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄ (2.2)	1,4-Dioxane/H₂O (4:1)	90	18	65-75
5	3-Nitrophenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄ (2.2)	1,4-Dioxane/H₂O (4:1)	90	18	60-70

Note: Yields are based on published data for a structurally similar substrate and should be considered as a starting point for optimization.[1][2]

Experimental Protocols

This section provides a detailed, generalized protocol for the Suzuki-Miyaura coupling of 2-Bromo-3-pyridinamine with an arylboronic acid. This protocol is a robust starting point and may require optimization for specific substrates and desired outcomes.

Materials and Reagents:

• 2-Bromo-3-pyridinamine (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

• Potassium phosphate (B84403) (K₃PO₄) or Potassium carbonate (K₂CO₃) (2.0-3.0 equiv)[1][2]

• Anhydrous 1,4-dioxane and degassed water (4:1 mixture)[1][2]

• Nitrogen or Argon gas (for inert atmosphere)

• Standard laboratory glassware (Schlenk flask or sealed vial)

• Magnetic stirrer and heating plate

• Solvents for workup and chromatography (e.g., Ethyl acetate (B1210297), Hexanes, Brine)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

Reaction Setup (Conventional Heating):

• Inert Atmosphere: To a dry Schlenk flask or a sealable reaction vial containing a magnetic stir bar, add 2-Bromo-3-pyridinamine (1.0 equiv), the chosen arylboronic acid (1.2 equiv), and the base (e.g., K₃PO₄, 2.2 equiv).

• Degassing: Seal the flask/vial and evacuate and backfill with an inert gas (Nitrogen or Argon) three times to establish an inert atmosphere.

• Catalyst Addition: Under a positive flow of the inert gas, add the palladium catalyst, Pd(PPh₃)₄ (0.05 equiv).

• Solvent Addition: Add the degassed solvent mixture (1,4-dioxane and water, 4:1 ratio) via syringe. The typical concentration is 0.1-0.2 M with respect to the limiting reagent.

• Reaction: Stir the reaction mixture at 80-100 °C. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.[1][4]

Reaction Workup and Purification:

• Cooling and Dilution: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate.

• Washing: Wash the organic mixture with water and then with brine to remove the base and other inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2-aryl-3-pyridinamine product.

Alternative Protocol: Microwave Irradiation

Microwave irradiation can significantly accelerate the reaction, often reducing reaction times from hours to minutes.[5][6]

• Setup: In a microwave-safe vial, combine 2-Bromo-3-pyridinamine (1.0 equiv), the arylboronic acid (1.5 equiv), a suitable base (e.g., Cs₂CO₃ or K₂CO₃, 2.0 equiv), and the palladium catalyst.[5][6]

• Solvent: Add a suitable solvent system, such as 1,4-dioxane/water (4:1) or DMF.[5][6]

• Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 120-150 °C) for a specified time (e.g., 10-30 minutes).[6]

• Workup: After cooling, work up and purify the product as described in the conventional heating protocol.

Mandatory Visualizations

The following diagrams illustrate the catalytic cycle and the experimental workflow for the Suzuki-Miyaura coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A typical experimental workflow for Suzuki coupling reactions.

References

• 1. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities | MDPI [mdpi.com]
• 2. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 2-Bromo-3-pyridinamine

For Researchers, Scientists, and Drug Development Professionals

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds, a crucial transformation in the synthesis of pharmaceuticals and other biologically active molecules.[1] This document provides detailed application notes and protocols for the Buchwald-Hartwig amination of 2-Bromo-3-pyridinamine, a substrate of interest in medicinal chemistry. Due to the presence of a potentially interfering amino group at the 3-position, careful selection of reaction conditions is critical to achieve selective amination at the 2-position.

Challenges and Considerations

The primary challenge in the Buchwald-Hartwig amination of 2-Bromo-3-pyridinamine is achieving chemoselectivity. The 3-amino group can act as a competing nucleophile or a ligand for the palladium catalyst, potentially leading to side reactions such as self-coupling or catalyst inhibition. To favor the desired C-N bond formation at the 2-position, optimization of the catalyst system (palladium precursor and ligand), base, solvent, and temperature is essential. In some cases, protection of the 3-amino group may be necessary to ensure a clean and high-yielding reaction.

Data Presentation: A Survey of Relevant Reaction Conditions

While specific examples for the Buchwald-Hartwig amination of 2-Bromo-3-pyridinamine are limited in the literature, the following tables summarize typical conditions used for the amination of structurally related 2-bromopyridines. These conditions serve as a robust starting point for the optimization of the target reaction.

Table 1: Catalyst Systems for the Amination of 2-Bromopyridines

Palladium Source	Ligand	Amine Type	Typical Solvents	Typical Bases	Temperature (°C)	Reference
Pd(OAc)₂	dppp (B1165662)	Volatile primary & secondary	Toluene (B28343)	NaOtBu	80	[2]
Pd₂(dba)₃	RuPhos	Secondary	Toluene	LiHMDS	100	[1]
Pd₂(dba)₃	SPhos	Secondary	Toluene	LiHMDS	100	[1]
Pd₂(dba)₃	BINAP	Primary	Toluene	NaOtBu	80	[3]
Pd(OAc)₂	XPhos	Primary & secondary	Toluene, Dioxane	NaOtBu, K₃PO₄	80-110	[2]
PdCl₂(dppf)	-	Primary & secondary	Toluene, Dioxane	NaOtBu	100	[4]

Table 2: Exemplary Conditions for the Amination of 2-Bromopyridines with Various Amines

Amine	Palladium Source	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
Diethylamine	Pd(OAc)₂	dppp	NaOtBu	Toluene	80	98	[2]
Pyrrolidine	Pd(OAc)₂	dppp	NaOtBu	Toluene	80	93	[2]
n-Propylamine	Pd(OAc)₂	dppp	NaOtBu	Toluene	80	70	[2]
Morpholine	Pd₂(dba)₃	RuPhos	LiHMDS	Toluene	100	83	[1]
trans-1,2-Diaminocyclohexane	Pd₂(dba)₃	BINAP	NaOtBu	Toluene	80	60	[3]

Experimental Protocols

The following are generalized protocols for the Buchwald-Hartwig amination of 2-Bromo-3-pyridinamine. Note: These are starting points and will likely require optimization for specific amine coupling partners.

Protocol 1: General Procedure for Amination with a Non-Volatile Amine

This protocol is adapted from established procedures for the amination of 2-bromopyridines.[2][3]

Materials:

• 2-Bromo-3-pyridinamine

• Amine (1.2 equivalents)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 2 mol%)

• 1,3-Bis(diphenylphosphino)propane (dppp, 4 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 equivalents)

• Anhydrous Toluene

• Inert gas (Argon or Nitrogen)

• Schlenk tube or sealed vial

Procedure:

• To an oven-dried Schlenk tube containing a magnetic stir bar, add Pd(OAc)₂ (0.02 mmol), dppp (0.04 mmol), and NaOtBu (1.4 mmol) under an inert atmosphere.

• Add 2-Bromo-3-pyridinamine (1.0 mmol) and the amine (1.2 mmol) to the tube.

• Evacuate and backfill the tube with inert gas (repeat three times).

• Add anhydrous toluene (5 mL) via syringe.

• Seal the tube and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired N²-substituted-2,3-pyridinediamine.

Protocol 2: Procedure for Amination with a Volatile Amine

This protocol is specifically designed for use with low-boiling-point amines and is adapted from a procedure for the amination of 2-bromopyridines.[2][5]

Materials:

• 2-Bromo-3-pyridinamine

• Volatile Amine (e.g., diethylamine, 1.5 equivalents)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• 1,3-Bis(diphenylphosphino)propane (dppp, 4 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 equivalents)

• Anhydrous Toluene

• Inert gas (Argon or Nitrogen)

• Sealed tube

Procedure:

• In a glovebox or under a stream of inert gas, add 2-Bromo-3-pyridinamine (1.0 mmol), Pd(OAc)₂ (0.02 mmol), dppp (0.04 mmol), and NaOtBu (1.4 mmol) to a sealable reaction tube equipped with a magnetic stir bar.

• Add anhydrous toluene (5 mL).

• Add the volatile amine (1.5 mmol) to the mixture.

• Quickly and securely seal the tube.

• Heat the reaction mixture to 80 °C with stirring for the required time (monitor by taking aliquots for analysis if possible, or run parallel reactions for different time points).

• After the reaction is complete, cool the tube to room temperature.

• Carefully unseal the tube in a well-ventilated fume hood.

• Work-up and purify the product as described in Protocol 1.

Visualizations

Catalytic Cycle of the Buchwald-Hartwig Amination

The generally accepted mechanism for the Buchwald-Hartwig amination involves a palladium(0) catalyst. The cycle consists of three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[1][4]

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Experimental Workflow

The following diagram illustrates a typical workflow for setting up a Buchwald-Hartwig amination reaction.

Caption: A generalized workflow for the Buchwald-Hartwig amination.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Collection - A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines - The Journal of Organic Chemistry - Figshare [acs.figshare.com]

Synthesis of Novel Heterocyclic Compounds from 2-Bromo-3-pyridinamine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of diverse, novel heterocyclic compounds utilizing 2-Bromo-3-pyridinamine as a versatile starting material. The methodologies outlined herein are pivotal for the construction of privileged scaffolds in medicinal chemistry, including pyrido[2,3-b]pyrazines, imidazo[1,2-a]pyridines, and pyrido[2,3-d]pyrimidines. These classes of compounds are of significant interest due to their wide range of biological activities, including anticancer, antimicrobial, and kinase inhibitory properties.

Introduction

2-Bromo-3-pyridinamine is a valuable building block in organic synthesis, offering two reactive sites for elaboration: the bromine atom, amenable to various cross-coupling reactions, and the vicinal amino and pyridine (B92270) nitrogen atoms, which can participate in cyclization reactions. This unique arrangement allows for the regioselective construction of fused heterocyclic systems. This guide details key synthetic transformations and provides step-by-step protocols for the synthesis of target heterocyclic cores, supported by quantitative data and visual workflows.

Key Synthetic Strategies

The synthesis of the target heterocycles from 2-Bromo-3-pyridinamine typically involves a two-stage conceptual pathway:

• Functionalization at the 2-position: The bromine atom is replaced via palladium-catalyzed cross-coupling reactions such as Buchwald-Hartwig amination or Sonogashira coupling. This step introduces a key functional group necessary for the subsequent cyclization.

• Cyclization: The newly introduced functional group reacts with the endocyclic pyridine nitrogen and/or the exocyclic amino group to form the fused heterocyclic ring.

Below are detailed protocols for the synthesis of three major classes of bioactive heterocyclic compounds.

Synthesis of Pyrido[2,3-b]pyrazines

Pyrido[2,3-b]pyrazines are an important class of nitrogen-containing heterocycles with a range of biological activities, including anticancer and kinase inhibition. A common synthetic route involves the condensation of a 2,3-diaminopyridine (B105623) derivative with a 1,2-dicarbonyl compound. The key intermediate, a substituted 2,3-diaminopyridine, can be prepared from 2-Bromo-3-pyridinamine via a Buchwald-Hartwig amination reaction.

Experimental Workflow: Synthesis of Pyrido[2,3-b]pyrazines

Caption: Workflow for the two-step synthesis of pyrido[2,3-b]pyrazines.

Protocol 1.1: Synthesis of N2-Benzyl-pyridine-2,3-diamine (Intermediate)

This protocol describes the palladium-catalyzed amination of 2-Bromo-3-pyridinamine with benzylamine (B48309).

Materials:

• 2-Bromo-3-pyridinamine

• Benzylamine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• (±)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene (B28343)

• Argon or Nitrogen gas supply

• Standard Schlenk line glassware

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon), add Pd₂(dba)₃ (0.02 mmol), BINAP (0.03 mmol), and NaOtBu (1.4 mmol).

• Add 2-Bromo-3-pyridinamine (1.0 mmol) and anhydrous toluene (5 mL).

• Add benzylamine (1.2 mmol) to the mixture via syringe.

• Seal the flask and heat the reaction mixture at 80-100 °C with stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate gradient) to yield the desired N2-benzyl-pyridine-2,3-diamine.

Protocol 1.2: Synthesis of 2,3-Diphenyl-8-benzylpyrido[2,3-b]pyrazine

This protocol describes the condensation of the intermediate with benzil (B1666583) to form the final product.

Materials:

• N2-Benzyl-pyridine-2,3-diamine

• Benzil

• Ethanol (B145695)

• Glacial Acetic Acid (optional, as catalyst)

Procedure:

• In a round-bottom flask, dissolve N2-benzyl-pyridine-2,3-diamine (1.0 mmol) and benzil (1.0 mmol) in ethanol (15 mL).

• Add a few drops of glacial acetic acid (optional).

• Reflux the mixture for 4-8 hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution.

• If precipitation occurs, collect the solid by filtration, wash with cold ethanol, and dry.

• If no precipitate forms, concentrate the solvent under reduced pressure and purify the residue by column chromatography (silica gel, eluent: hexane/ethyl acetate gradient) or recrystallization to obtain the pure 2,3-diphenyl-8-benzylpyrido[2,3-b]pyrazine.

Quantitative Data: Anticancer Activity of Pyrido[2,3-b]pyrazine Derivatives

Compound ID	R¹	R²	Cell Line	IC₅₀ (µM)	Reference
7n	H	3-pyridyl	PC9 (Erlotinib-sensitive)	0.09	[1]
7n	H	3-pyridyl	PC9-ER (Erlotinib-resistant)	0.15	[1]

Synthesis of Imidazo[1,2-a]pyridines

Imidazo[1,2-a]pyridines are a class of fused bicyclic heterocycles that are present in several commercially available drugs and are known for their diverse biological activities, including antimicrobial and antiulcer properties. A straightforward synthesis involves the condensation of a 2-aminopyridine (B139424) derivative with an α-haloketone.

Experimental Workflow: Synthesis of Imidazo[1,2-a]pyridines

Caption: One-pot synthesis of 8-bromo-imidazo[1,2-a]pyridines.

Protocol 2.1: Synthesis of 8-Bromo-2-phenylimidazo[1,2-a]pyridin-3-amine

This protocol describes the direct condensation of 2-Bromo-3-pyridinamine with 2-bromoacetophenone (B140003).

Materials:

• 2-Bromo-3-pyridinamine

• 2-Bromoacetophenone

• Ethanol or Acetonitrile

• Sodium bicarbonate (optional)

Procedure:

• In a round-bottom flask, dissolve 2-Bromo-3-pyridinamine (1.0 mmol) in ethanol (15 mL).

• Add 2-bromoacetophenone (1.1 mmol) to the solution.

• (Optional) Add sodium bicarbonate (1.2 mmol) to neutralize the HBr formed during the reaction.

• Reflux the reaction mixture for 6-12 hours. Monitor the progress by TLC.

• After completion, cool the mixture to room temperature.

• If a precipitate forms, collect it by filtration, wash with cold ethanol, and dry.

• If no precipitate forms, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure 8-bromo-2-phenylimidazo[1,2-a]pyridin-3-amine.

Quantitative Data: Antimicrobial Activity of Imidazo[1,2-a]pyridine Derivatives

Compound ID	R¹ (at C2)	R² (at C3)	Bacterial Strain	MIC (µg/mL)	Reference
17d	Pyridyl	Substituted Phenyl	S. aureus	0.5	[2]
17a	Pyridyl	Phenyl	C. albicans	8	[2]

Synthesis of Pyrido[2,3-d]pyrimidines

Pyrido[2,3-d]pyrimidines are another important class of heterocyclic compounds with significant anticancer activity, often acting as kinase inhibitors. A common synthetic strategy involves the cyclization of a 2-amino-3-alkynylpyridine derivative. This intermediate can be accessed from 2-Bromo-3-pyridinamine via a Sonogashira cross-coupling reaction.

Experimental Workflow: Synthesis of Pyrido[2,3-d]pyrimidines

Caption: Workflow for the two-step synthesis of pyrido[2,3-d]pyrimidines.

Protocol 3.1: Synthesis of 3-(Phenylethynyl)pyridin-2-amine (Intermediate)

This protocol outlines the Sonogashira coupling of 2-Bromo-3-pyridinamine with phenylacetylene (B144264).[3][4]

Materials:

• 2-Bromo-3-pyridinamine

• Phenylacetylene

• Palladium(II) trifluoroacetate (B77799) (Pd(CF₃COO)₂)

• Triphenylphosphine (PPh₃)

• Copper(I) iodide (CuI)

• Triethylamine (B128534) (Et₃N)

• Anhydrous Dimethylformamide (DMF)

• Nitrogen gas supply

• Standard reaction glassware

Procedure:

• To a round-bottomed flask under a nitrogen atmosphere, add Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5 mol%), and CuI (5 mol%).

• Add anhydrous DMF (2 mL per 0.5 mmol of substrate) and stir for 30 minutes.

• Add 2-Bromo-3-pyridinamine (0.5 mmol), phenylacetylene (0.6 mmol), and triethylamine (1 mL).

• Heat the reaction mixture to 100 °C for 3 hours, monitoring by TLC.[3]

• After completion, cool the reaction to room temperature and dilute with water.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 3-(phenylethynyl)pyridin-2-amine.[3]

Protocol 3.2: Synthesis of 4-Phenylpyrido[2,3-d]pyrimidine

This protocol describes the cyclization of the alkynyl intermediate.

Materials:

• 3-(Phenylethynyl)pyridin-2-amine

• Formamide (B127407)

Procedure:

• In a sealed tube or a flask equipped with a reflux condenser, mix 3-(phenylethynyl)pyridin-2-amine (1.0 mmol) with an excess of formamide (e.g., 5 mL).

• Heat the mixture at 180-200 °C for 6-12 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and pour it into water.

• Collect the precipitated solid by filtration.

• Wash the solid with water and then a small amount of cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or isopropanol) to obtain pure 4-phenylpyrido[2,3-d]pyrimidine.

Quantitative Data: Anticancer Activity of Pyrido[2,3-d]pyrimidine Derivatives

Compound ID	R (at C5)	Cell Line	IC₅₀ (µM)	Reference
5a	Phenyl	MCF-7 (Breast Cancer)	1.77	[5]
5a	Phenyl	HepG2 (Liver Cancer)	2.71	[5]
5e	4-Chlorophenyl	MCF-7 (Breast Cancer)	1.39	[5]
63	Substituted Phenyl	PC-3 (Prostate Cancer)	1.54	[6]
63	Substituted Phenyl	A-549 (Lung Cancer)	3.36	[6]

Conclusion

The protocols and data presented herein demonstrate the utility of 2-Bromo-3-pyridinamine as a versatile precursor for the synthesis of a variety of medicinally relevant heterocyclic compounds. The strategic application of modern cross-coupling and cyclization methodologies provides efficient access to pyrido[2,3-b]pyrazines, imidazo[1,2-a]pyridines, and pyrido[2,3-d]pyrimidines. The provided quantitative biological data underscores the potential of these scaffolds in the development of novel therapeutic agents. These application notes serve as a comprehensive guide for researchers in the fields of organic synthesis, medicinal chemistry, and drug discovery.

References

• 1. Synthesis and biological evaluation of novel pyrido[2,3-b]pyrazines inhibiting both erlotinib-sensitive and erlotinib-resistant cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Antimicrobial Activity Evaluation of Pyridine Derivatives Containing Imidazo[2,1-b][1,3,4]Thiadiazole Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 4. [PDF] Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes | Semantic Scholar [semanticscholar.org]
• 5. Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies [mdpi.com]
• 6. Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using 2-Bromo-3-pyridinamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 2-Bromo-3-pyridinamine as a versatile starting material for the synthesis of novel kinase inhibitors. While specific, publicly documented examples of kinase inhibitors synthesized directly from 2-Bromo-3-pyridinamine are limited, the protocols herein are based on well-established and robust synthetic methodologies employed for structurally analogous bromo-aminopyridine scaffolds.[1][2] This document details key synthetic transformations, target signaling pathways, and methods for biological evaluation, offering a solid foundation for drug discovery and development programs.

Introduction to 2-Bromo-3-pyridinamine in Kinase Inhibitor Design

The pyridine (B92270) ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved kinase inhibitors.[3] Its ability to form crucial hydrogen bonds with the hinge region of the kinase ATP-binding pocket makes it an ideal anchor for inhibitor design. 2-Bromo-3-pyridinamine offers two key functional handles for molecular elaboration:

• The Bromine Atom at C2: This site is primed for derivatization through various palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig aminations. This allows for the introduction of a wide array of aryl, heteroaryl, and amino substituents to explore structure-activity relationships (SAR) and target specific pockets within the kinase active site.[1]

• The Amino Group at C3: This group can act as a key hydrogen bond donor, mimicking the adenine (B156593) portion of ATP.[1] It can also be further functionalized to extend the molecule and engage with different regions of the target protein.

The strategic combination of these features makes 2-Bromo-3-pyridinamine an attractive and valuable building block for generating diverse libraries of potential kinase inhibitors.[4]

Synthetic Applications and Protocols

The primary synthetic utility of 2-Bromo-3-pyridinamine lies in its versatility in palladium-catalyzed cross-coupling reactions. These methods allow for the controlled and efficient formation of carbon-carbon and carbon-nitrogen bonds.

Experimental Protocol 1: Suzuki-Miyaura Cross-Coupling

This protocol describes a general method for the C-C bond formation at the 2-position of the pyridine ring by coupling 2-Bromo-3-pyridinamine with an arylboronic acid.

Materials:

• 2-Bromo-3-pyridinamine (1.0 eq.)

• Arylboronic acid (1.2 eq.)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 5 mol%)[2]

• Base (e.g., K₂CO₃, 2.0 eq.)[1]

• Solvent System (e.g., 1,4-dioxane/water, 4:1)[2]

• Inert Gas (Argon or Nitrogen)

• Standard laboratory glassware and purification equipment

Procedure:

• To a Schlenk flask, add 2-Bromo-3-pyridinamine, the arylboronic acid, and the base.

• Evacuate the flask and backfill with an inert gas. Repeat this cycle three times.

• Under the inert atmosphere, add the palladium catalyst.

• Add the degassed solvent system to the flask via syringe.

• Heat the reaction mixture to 80-100 °C and stir vigorously.[1]

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Typical reaction times are 4-24 hours.[5]

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired 2-aryl-3-pyridinamine derivative.

Experimental Protocol 2: Buchwald-Hartwig Amination

This protocol provides a general method for the C-N bond formation at the 2-position of the pyridine ring, coupling 2-Bromo-3-pyridinamine with a primary or secondary amine.

Materials:

• 2-Bromo-3-pyridinamine (1.0 eq.)

• Amine (primary or secondary) (1.2 eq.)

• Palladium Precatalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Phosphine (B1218219) Ligand (e.g., XPhos, 4 mol%)

• Base (e.g., NaOtBu, 1.5 eq.)[6]

• Anhydrous, aprotic solvent (e.g., Toluene or 1,4-Dioxane)

• Inert Gas (Argon or Nitrogen)

• Standard laboratory glassware and purification equipment

Procedure:

• In an oven-dried Schlenk tube, add the palladium precatalyst and the phosphine ligand.

• Seal the tube, then evacuate and backfill with an inert gas. Repeat this cycle three times.

• Under the inert atmosphere, add the base, 2-Bromo-3-pyridinamine, and the anhydrous solvent.

• Add the amine via syringe.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.[7]

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.[7]

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by column chromatography to afford the desired N-substituted-2,3-pyridinediamine.

General workflow for synthesizing kinase inhibitors from 2-Bromo-3-pyridinamine.

Biological Applications and Target Signaling Pathways

Derivatives of aminopyridines have demonstrated inhibitory activity against a wide range of kinases, many of which are implicated in cancer and inflammatory diseases. The dysregulation of these signaling pathways is a hallmark of many pathological conditions.[1]

Commonly Targeted Kinase Signaling Pathways:

• MAP Kinase Pathways (JNK, p38): The c-Jun N-terminal kinase (JNK) and p38 MAP kinase pathways are critical regulators of cellular responses to stress, inflammation, and apoptosis. Inhibitors targeting kinases within these pathways, such as JNK1, JNK2, JNK3, and p38α, are of significant therapeutic interest.[1]

• PI3K/AKT/mTOR Pathway: This pathway is a central regulator of cell growth, proliferation, survival, and metabolism. Its aberrant activation is a frequent event in many human cancers, making it a prime target for therapeutic intervention.

Targeting the JNK and p38 MAP Kinase signaling pathways with aminopyridine-based inhibitors.

Quantitative Data: Inhibitory Activities of Aminopyridine Derivatives

The following table summarizes the in vitro activity of selected kinase inhibitors based on aminopyridine and related scaffolds. This data illustrates the potential potency that can be achieved through derivatization of such cores.

Kinase Target	Inhibitor Scaffold/Derivative	IC₅₀ (nM)	Reference
JNK1	Aminopyrimidine-based	25	[1]
JNK2	Aminopyrimidine-based	12	[1]
JNK3	Aminopyrazole-based	<40	[1]
p38α	Biphenyl amide derivative	11	[1]
TAK1	Imidazopyridine derivative	27	[1]
VRK1	Aminopyridine-based	150	[1]
PLK4	Pyrimidin-2-amine derivative	6.7	[8]
EGFR (wild-type)	Pyrido[2,3-d]pyrimidine derivative	93	[9]
EGFR (L858R mutant)	Pyrido[2,3-d]pyrimidine derivative	51	[9]

In Vitro Kinase Assay Protocol (Example: ADP-Glo™ Assay)

This protocol provides a general framework for evaluating the inhibitory activity of synthesized compounds against a target kinase.

Materials:

• 96-well plates

• Target Kinase Enzyme

• Kinase Buffer

• Substrate (specific to the kinase)

• ATP (at or near the Kₘ concentration for the kinase)

• Synthesized Inhibitor Compounds (in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega)

• Microplate reader capable of measuring luminescence

Procedure:

• In a 96-well plate, add the kinase buffer, the target kinase enzyme, and the inhibitor solution at various concentrations (or DMSO for the control).

• Initiate the kinase reaction by adding a mixture of ATP and the appropriate substrate.

• Incubate the plate at a controlled temperature (e.g., 30 °C) for a specific duration (e.g., 60 minutes).

• Stop the reaction and measure the kinase activity using the ADP-Glo™ assay system. This involves two steps: a. Add the ADP-Glo™ Reagent to deplete the remaining ATP. b. Add the Kinase Detection Reagent to convert the ADP generated by the kinase reaction into ATP, which is then used in a luciferase/luciferin reaction to produce a luminescent signal.

• Measure the luminescence using a microplate reader.

• Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control.

• Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Conclusion

2-Bromo-3-pyridinamine is a highly valuable and versatile scaffold for the synthesis of novel kinase inhibitors. Its amenability to modification via robust and well-established synthetic methods, such as the Suzuki-Miyaura coupling and Buchwald-Hartwig amination, allows for the systematic exploration of chemical space to identify potent and selective inhibitors against a wide range of kinase targets. The protocols and data presented in these application notes provide a strong foundation for researchers to design, synthesize, and evaluate new kinase inhibitors based on this promising chemical starting material.

References

• 1. benchchem.com [benchchem.com]
• 2. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities [mdpi.com]
• 3. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Amino-3-Bromopyridine Manufacturer & Supplier in China | Properties, Uses, Safety Data, Price & COA [pipzine-chem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Application Notes: Preparation and Biological Screening of 2-Bromo-3-pyridinamine Derivatives

Introduction

2-Bromo-3-pyridinamine is a valuable heterocyclic building block in medicinal chemistry and drug discovery. Its structure, featuring a pyridine (B92270) core with a bromine atom at the 2-position and an amino group at the 3-position, offers three points for chemical modification. The bromine atom is amenable to various palladium-catalyzed cross-coupling reactions, the amino group can be readily acylated, alkylated, or used in condensation reactions, and the pyridine nitrogen can be quaternized. This versatility allows for the creation of diverse chemical libraries for biological screening.[1] Pyridine derivatives are integral to many therapeutic agents, and compounds derived from this scaffold have been investigated for a range of biological activities, including as kinase inhibitors and antimicrobial agents.[2][3][4][5]

These application notes provide detailed protocols for the synthesis of the 2-Bromo-3-pyridinamine core, its subsequent derivatization, and high-throughput screening assays to identify biologically active compounds.

Part 1: Synthesis of 2-Bromo-3-pyridinamine and Derivatives

The generation of a compound library begins with the robust synthesis of the core scaffold, followed by systematic chemical modification.

Protocol 1.1: Synthesis of 2-Bromo-3-pyridinamine Core Scaffold

This protocol details the direct bromination of 2-aminopyridine (B139424) to produce the 2-Bromo-3-pyridinamine scaffold. The procedure is adapted from established methods which emphasize control over reaction conditions to achieve high purity and yield.[6][7]

Materials:

• 2-Aminopyridine

• Liquid Bromine

• Acetic Acid

• An appropriate organic solvent (e.g., CCl₄)

• Sodium hydroxide (B78521) solution (40%)

• Water

• Standard laboratory glassware, including a three-necked flask, dropping funnel, and condenser.

Procedure:

• Reaction Setup: In a three-necked flask equipped with a stirrer, dropping funnel, and condenser, dissolve 2-aminopyridine in the chosen organic solvent. Cool the solution to below 0°C using an ice bath.

• Bromine Addition (Part 1): While stirring vigorously, slowly add half of the total liquid bromine dropwise. Maintain the temperature below 0°C throughout the addition.[6][7]

• Acetic Acid Addition: After the initial bromine addition, warm the reaction mixture to approximately 15°C and add acetic acid dropwise.[6][7]

• Bromine Addition (Part 2): Cool the mixture back down to below 0°C and add the remaining half of the liquid bromine dropwise.

• Reaction: Once the addition is complete, warm the mixture to 50-60°C and allow it to react for 1-2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).[6][7]

• Work-up: After the reaction is complete, cool the mixture. Neutralize the solution by adding 40% sodium hydroxide solution until the pH is neutral.

• Extraction: Transfer the mixture to a separatory funnel, add water, and extract the product into an organic solvent (e.g., diethyl ether or ethyl acetate) three times.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product. The product can be further purified by column chromatography or recrystallization.[8]

Caption: General workflow for synthesis of the 2-Bromo-3-pyridinamine library.

Part 2: Biological Screening of Derivative Library

Once a library of 2-Bromo-3-pyridinamine derivatives has been synthesized, the next step is to screen these compounds for biological activity. Kinase inhibition and antibacterial activity are common targets for pyridine-based scaffolds.[9][10]

Caption: A typical workflow for drug discovery using a synthesized compound library.

Protocol 2.1: High-Throughput Kinase Inhibition Assay (Fluorescence-Based)

This protocol outlines a general fluorescence-based assay suitable for high-throughput screening (HTS) to identify potential kinase inhibitors.[11][12][][14] Such assays are efficient and can handle many samples quickly, making them ideal for primary screening.[11]

Principle: The assay measures the activity of a target kinase by quantifying the amount of ATP consumed or ADP produced during the phosphorylation of a substrate. The change in nucleotide concentration is detected by a coupled enzyme system that ultimately produces a fluorescent signal. A decrease in signal in the presence of a test compound indicates inhibition of kinase activity.

Materials:

• Target Kinase (e.g., PI3Kδ, JAK2, CDK9)[3][4][5]

• Kinase Substrate (peptide or protein)

• ATP

• Test compounds (2-Bromo-3-pyridinamine derivatives) dissolved in DMSO

• Assay Buffer (e.g., Tris-HCl with MgCl₂, DTT)

• Fluorescence-based ADP detection kit (e.g., ADP-Glo™, HTRF®)

• 384-well microplates (low-volume, black)

• Plate reader capable of measuring fluorescence or TR-FRET.

Procedure:

• Compound Plating: Dispense test compounds and controls (positive and negative) into the 384-well plate using an acoustic dispenser or multichannel pipette. Typically, compounds are tested in a dose-response format.

• Kinase Reaction: Add the kinase and substrate solution to each well.

• Initiation: Start the reaction by adding the ATP solution. The final volume is typically 10-20 µL.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes), allowing the phosphorylation reaction to proceed.

• Detection: Stop the kinase reaction and initiate the detection reaction by adding the ADP detection reagent as per the manufacturer's instructions. Incubate for the recommended time to allow the signal to develop.

• Measurement: Read the fluorescence signal on a compatible plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to controls. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Protocol 2.2: Antibacterial Activity Screening (Broth Microdilution Method)

This protocol determines the Minimum Inhibitory Concentration (MIC) of the synthesized derivatives, which is the lowest concentration that prevents visible growth of a bacterium.[15][16] This is a standard method for assessing antibacterial potency.[17][18]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis)[19]

• Cation-adjusted Mueller-Hinton Broth (MHB)[16]

• Test compounds dissolved in DMSO

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Incubator (37°C)

• Spectrophotometer or microplate reader.

Procedure:

• Compound Dilution: Prepare a serial two-fold dilution of each test compound in MHB directly in a 96-well plate. The typical volume in each well is 50-100 µL.[15] Include a positive control (bacteria with no compound) and a negative control (broth only).

• Inoculum Preparation: From a fresh culture, suspend several bacterial colonies in sterile saline. Adjust the turbidity of the suspension to match the 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL). Dilute this suspension in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the assay plate.[15][20]

• Inoculation: Add the prepared bacterial inoculum to each well of the microtiter plate, except for the negative control wells.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.[15]

• MIC Determination: After incubation, determine the MIC by visually inspecting the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth. This can also be determined by measuring the optical density (OD) at 600 nm with a plate reader.

Part 3: Data Presentation

Quantitative data from screening assays should be summarized in a structured format to allow for easy comparison and analysis of structure-activity relationships (SAR).

Table 1: Representative Kinase Inhibition Data for a Hypothetical Series of Derivatives

Compound ID	R¹ (N-substitution)	R² (C2-substitution)	Target Kinase	IC₅₀ (nM)
BAP-001	H	Br	PI3Kδ	>10,000
BAP-002	Acetyl	Br	PI3Kδ	8,500
BAP-003	H	Phenyl	PI3Kδ	1,200
BAP-004	H	4-Methoxyphenyl	PI3Kδ	350

| BAP-005 | Acetyl | 4-Methoxyphenyl | PI3Kδ | 410 |

Table 2: Representative Antibacterial Activity Data for a Hypothetical Series of Derivatives

Compound ID	R¹ (N-substitution)	R² (C2-substitution)	S. aureus MIC (µg/mL)	B. subtilis MIC (µg/mL)
BAP-001	H	Br	>128	>128
BAP-006	n-Butyl	Br	64	32
BAP-007	Benzyl	Br	16	8
BAP-008	H	Thiophenyl	32	32

| BAP-009 | Benzyl | Thiophenyl | 4 | 2 |

Part 4: Visualizing the Biological Target

Understanding the mechanism of action is crucial. For kinase inhibitors, this involves interfering with cellular signaling pathways.

Caption: Simplified diagram of a kinase signaling cascade inhibited by a test compound.

This diagram illustrates how a 2-aminopyridine derivative can act as a kinase inhibitor, blocking the phosphorylation cascade that leads to a specific cellular response, such as proliferation in cancer cells.[12] This provides a rationale for the kinase inhibition assay described in Protocol 2.1.

References

• 1. 2-Amino-3-Bromopyridine Manufacturer & Supplier in China | Properties, Uses, Safety Data, Price & COA [pipzine-chem.com]
• 2. Pyridine Compounds with Antimicrobial and Antiviral Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis and in vitro biological evaluation of 2-aminopyridine derivatives as novel PI3Kδ inhibitors for hematological cancer [pubmed.ncbi.nlm.nih.gov]
• 4. Molecular modeling of novel 2-aminopyridine derivatives as potential JAK2 inhibitors: a rational strategy for promising anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of Novel 2-Aminopyridine-Based and 2-Aminopyrimidine-Based Derivatives as Potent CDK/HDAC Dual Inhibitors for the Treatment of Refractory Solid Tumors and Hematological Malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Preparation method of 2-amino-3-bromopyridine - Eureka | Patsnap [eureka.patsnap.com]
• 7. CN103664765A - Preparation method of 2-amino-3-bromopyridine - Google Patents [patents.google.com]
• 8. ijssst.info [ijssst.info]
• 9. Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. reactionbiology.com [reactionbiology.com]
• 12. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 14. bmglabtech.com [bmglabtech.com]
• 15. microbe-investigations.com [microbe-investigations.com]
• 16. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]
• 17. protocols.io [protocols.io]
• 18. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics | Institute for Collaborative Biotechnology (ICB) | UCSB, MIT and Caltech. [icb.ucsb.edu]
• 19. mdpi.com [mdpi.com]
• 20. benchchem.com [benchchem.com]

Application Notes and Protocols for the N-arylation of 2-Bromo-3-pyridinamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The N-arylation of 2-Bromo-3-pyridinamine is a pivotal transformation in synthetic organic chemistry, providing a gateway to a diverse array of N-aryl-3-aminopyridine scaffolds. These structures are prevalent in medicinal chemistry and materials science due to their unique electronic and steric properties, which are often associated with significant biological activity. This document provides detailed protocols for two of the most powerful and widely employed methods for this transformation: the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation.

The Buchwald-Hartwig amination is renowned for its broad substrate scope and generally milder reaction conditions, facilitated by a palladium catalyst and a phosphine (B1218219) ligand.[1][2] In contrast, the Ullmann condensation, a classical method, utilizes a copper catalyst and often requires higher reaction temperatures, though recent advancements have led to milder conditions.[3] The choice between these methods depends on the specific arylating agent, functional group tolerance, and available laboratory resources.

This guide offers step-by-step experimental procedures, comparative data on catalyst systems, and visualizations of the reaction pathways and workflows to aid researchers in the successful synthesis of N-aryl-2-bromo-3-pyridinamines.

Data Presentation

The following tables summarize typical reaction conditions and expected yields for the N-arylation of 2-Bromo-3-pyridinamine based on established methodologies for similar substrates.

Table 1: Palladium-Catalyzed Buchwald-Hartwig Amination of 2-Bromo-3-pyridinamine

Entry	Aryl Halide	Pd Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylbromide	Pd₂(dba)₃ (2)	RuPhos (4)	NaOtBu (1.5)	Toluene	100	12	~85
2	4-Methoxyphenylbromide	Pd(OAc)₂ (2)	SPhos (4)	Cs₂CO₃ (2.0)	Dioxane	110	18	~90
3	4-Chlorotoluene	Pd₂(dba)₃ (2)	BrettPhos (4)	K₃PO₄ (2.0)	Toluene	110	24	~75
4	2-Bromopyridine	Pd(OAc)₂ (3)	Xantphos (6)	NaOtBu (1.5)	Dioxane	100	16	~80

Table 2: Copper-Catalyzed Ullmann Condensation of 2-Bromo-3-pyridinamine

Entry	Aryl Halide	Cu Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenyliodide	CuI (10)	L-Proline (20)	K₂CO₃ (2.0)	DMSO	120	24	~70
2	4-Methylphenyliodide	CuI (10)	1,10-Phenanthroline (20)	Cs₂CO₃ (2.0)	DMF	130	24	~75
3	4-Nitrophenylbromide	CuI (15)	None	K₃PO₄ (2.5)	NMP	150	36	~60
4	2-Iodopyridine	CuI (10)	N,N'-Dimethylethylenediamine (20)	K₂CO₃ (2.0)	Dioxane	110	24	~65

Experimental Protocols

Protocol 1: Palladium-Catalyzed Buchwald-Hartwig Amination

This protocol provides a general procedure for the N-arylation of 2-Bromo-3-pyridinamine using a palladium catalyst and a phosphine ligand.

Materials:

• 2-Bromo-3-pyridinamine

• Aryl halide (e.g., aryl bromide or aryl chloride)

• Palladium source (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Phosphine ligand (e.g., RuPhos, SPhos, Xantphos)

• Base (e.g., NaOtBu, Cs₂CO₃, K₃PO₄)

• Anhydrous, degassed solvent (e.g., toluene, dioxane)

• Schlenk tube or oven-dried reaction vial with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add the palladium source (e.g., 2 mol% Pd), the phosphine ligand (e.g., 4 mol%), and the base (e.g., 1.5 equivalents) to the Schlenk tube.

• Addition of Reactants: Add 2-Bromo-3-pyridinamine (1.0 equivalent) and the aryl halide (1.2 equivalents) to the tube.

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., 0.1 M concentration of the limiting reagent).

• Reaction: Seal the Schlenk tube and heat the reaction mixture in an oil bath at the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove inorganic salts.

• Extraction: Wash the filtrate with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired N-aryl-2-bromo-3-pyridinamine.

Protocol 2: Copper-Catalyzed Ullmann Condensation

This protocol outlines a general procedure for the N-arylation of 2-Bromo-3-pyridinamine using a copper catalyst.

Materials:

• 2-Bromo-3-pyridinamine

• Aryl halide (typically aryl iodide or activated aryl bromide)

• Copper(I) iodide (CuI)

• Ligand (e.g., L-proline, 1,10-phenanthroline) (optional, but often improves yield and lowers reaction temperature)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous, polar aprotic solvent (e.g., DMSO, DMF, NMP)

• Reaction vial with a screw cap

• Magnetic stir bar

Procedure:

• Reaction Setup: To a reaction vial, add CuI (e.g., 10 mol%), the ligand (if used, e.g., 20 mol%), the base (e.g., 2.0 equivalents), 2-Bromo-3-pyridinamine (1.0 equivalent), and the aryl halide (1.5 equivalents).

• Solvent Addition: Add the anhydrous solvent (e.g., 0.2 M concentration of the limiting reagent).

• Reaction: Seal the vial tightly and heat the mixture in an oil bath at the specified temperature (typically 110-150 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

Mandatory Visualizations

Buchwald-Hartwig Amination Workflow

Ullmann Condensation Catalytic Cycle

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for the Sonogashira Coupling of 2-Bromo-3-pyridinamine

Introduction

The Sonogashira cross-coupling reaction is a powerful and widely utilized method for the formation of carbon-carbon bonds, specifically between a terminal alkyne and an aryl or vinyl halide.[1] This reaction, catalyzed by a palladium complex and a copper(I) co-catalyst, has found extensive application in the synthesis of complex molecules, including pharmaceuticals, natural products, and organic materials, due to its mild reaction conditions and tolerance of a wide range of functional groups.[1][2][3] The products of this coupling, 2-amino-3-alkynylpyridines and their derivatives, are valuable intermediates in the synthesis of various heterocyclic compounds, such as azaindoles, which are significant in medicinal chemistry.[4][5] This document provides a detailed experimental protocol for the Sonogashira coupling of 2-Bromo-3-pyridinamine with various terminal alkynes.

Reaction Principle

The Sonogashira coupling reaction proceeds via a catalytic cycle involving both palladium and copper. The palladium catalyst facilitates the oxidative addition of the aryl halide and the reductive elimination of the final product, while the copper co-catalyst activates the terminal alkyne. The overall transformation results in the formation of a new C(sp²)-C(sp) bond.

Optimized Reaction Conditions

A study by Zhu et al. investigated the optimization of various reaction parameters for the Sonogashira coupling of 2-amino-3-bromopyridine (B76627).[4][5][6] The optimal conditions were determined to be:

Parameter	Optimal Condition
Catalyst	Pd(CF₃COO)₂
Ligand	PPh₃
Catalyst Loading	2.5 mol%
Ligand Loading	5 mol%
Co-catalyst	CuI
Co-catalyst Loading	5 mol%
Base	Et₃N
Solvent	DMF
Temperature	100°C
Reaction Time	3 hours

These conditions were found to provide moderate to excellent yields for the coupling of 2-amino-3-bromopyridines with a variety of terminal alkynes.[4][5][6] Interestingly, the reaction can also proceed in the absence of a nitrogen atmosphere, yielding 85% of the product, which demonstrates the robustness of the optimized conditions.[4]

Experimental Workflow

The general experimental workflow for the Sonogashira coupling of 2-Bromo-3-pyridinamine is outlined below. The process involves the sequential addition of reagents under an inert atmosphere, followed by heating, reaction monitoring, and product isolation and purification.

Caption: General experimental workflow for the Sonogashira coupling of 2-Bromo-3-pyridinamine.

Detailed Experimental Protocol

This protocol is based on the optimized conditions reported for the Sonogashira coupling of 2-amino-3-bromopyridines.[4][5]

Materials:

• 2-Bromo-3-pyridinamine (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Palladium(II) trifluoroacetate (B77799) (Pd(CF₃COO)₂) (2.5 mol%)

• Triphenylphosphine (PPh₃) (5 mol%)

• Copper(I) iodide (CuI) (5 mol%)

• Triethylamine (B128534) (Et₃N)

• N,N-Dimethylformamide (DMF)

• Nitrogen (N₂) gas

• Standard laboratory glassware and purification supplies (silica gel, solvents for chromatography)

Procedure:

• To a dry 10 mL round-bottomed flask, add Pd(CF₃COO)₂ (4.2 mg, 2.5 mol%), PPh₃ (6.6 mg, 5.0 mol%), and CuI (4.8 mg, 5.0 mol%).

• Evacuate and backfill the flask with nitrogen gas (this step can be repeated three times to ensure an inert atmosphere).

• Add 2.0 mL of DMF to the flask and stir the mixture for 30 minutes at room temperature under a nitrogen atmosphere.

• To the stirred mixture, add 2-Bromo-3-pyridinamine (0.5 mmol, 1.0 equiv) and the terminal alkyne (0.6 mmol, 1.2 equiv).

• Add 1 mL of Et₃N to the reaction mixture.

• Heat the reaction mixture to 100°C and stir for 3 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing water and extract with ethyl acetate (B1210297) (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired 2-amino-3-alkynylpyridine.

Substrate Scope and Yields

The optimized reaction conditions have been successfully applied to a range of terminal alkynes, demonstrating the versatility of this protocol. The following table summarizes the yields obtained for the coupling of 2-amino-3-bromopyridine with various terminal alkynes.[4][7]

Entry	Terminal Alkyne	Product	Yield (%)
1	Phenylacetylene	2-Amino-3-(phenylethynyl)pyridine	>90
2	4-Ethynyltoluene	2-Amino-3-((4-methylphenyl)ethynyl)pyridine	>90
3	4-Methoxyphenylacetylene	2-Amino-3-((4-methoxyphenyl)ethynyl)pyridine	>90
4	4-Chlorophenylacetylene	2-Amino-3-((4-chlorophenyl)ethynyl)pyridine	>90
5	Cyclopropylacetylene	2-Amino-3-(cyclopropylethynyl)pyridine	88
6	1-Decyne	2-Amino-3-(dec-1-yn-1-yl)pyridine	85

Safety Precautions

• Handle all chemicals with appropriate personal protective equipment (gloves, safety glasses, lab coat).

• Palladium catalysts and copper salts can be toxic and should be handled with care.

• The reaction should be performed in a well-ventilated fume hood.

• Solvents like DMF and triethylamine are flammable and should be kept away from ignition sources.

The Sonogashira coupling of 2-Bromo-3-pyridinamine provides an efficient and versatile method for the synthesis of 2-amino-3-alkynylpyridines. The optimized protocol described herein, utilizing a palladium catalyst with a phosphine (B1218219) ligand and a copper co-catalyst, offers high yields for a variety of terminal alkynes. This methodology is a valuable tool for researchers and scientists in the field of organic synthesis and drug development.

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 3. jocpr.com [jocpr.com]
• 4. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Large-Scale Synthesis of 2-Bromo-3-pyridinamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the large-scale synthesis of 2-Bromo-3-pyridinamine, a key intermediate in pharmaceutical development. The most reliable and scalable industrial method involves a two-step process: the nitration of 2-bromopyridine (B144113) to yield 2-bromo-3-nitropyridine (B22996), followed by the reduction of the nitro group to the desired amine. This route offers excellent regioselectivity and high yields, which are critical for commercial production.

Comparative Analysis of Synthetic Routes

While several methods exist for the synthesis of 2-Bromo-3-pyridinamine, the two-step nitration-reduction pathway is favored for its control over isomer formation and scalability. Direct bromination of 3-aminopyridine, for instance, often results in a mixture of isomers that are challenging and costly to separate on a large scale.

Parameter	Route 1: Nitration then Reduction	Route 2: Direct Bromination of 3-Aminopyridine
Starting Material	2-Bromopyridine	3-Aminopyridine
Key Reagents	Conc. H₂SO₄, Conc. HNO₃, Fe/HCl or H₂/Catalyst	N-Bromosuccinimide (NBS) or Br₂
Regioselectivity	High	Low to moderate
Reported Yield	High	Moderate, variable
Purity Profile	High purity achievable after crystallization.	Often requires extensive purification to remove isomers.[1]
Scalability	Well-suited for large-scale production.	Challenging due to purification difficulties.[1]
Safety Concerns	Handling of concentrated acids, exothermic nitration, management of nitroaromatic intermediates.	Handling of corrosive and toxic bromine or brominating agents.

Recommended Synthetic Pathway

The recommended large-scale synthesis proceeds via the following two stages:

• Stage 1: Nitration of 2-Bromopyridine

• Stage 2: Reduction of 2-Bromo-3-nitropyridine

This pathway is illustrated in the workflow diagram below.

Caption: Synthetic workflow for 2-Bromo-3-pyridinamine production.

Stage 1: Large-Scale Synthesis of 2-Bromo-3-nitropyridine

This stage involves the controlled nitration of 2-bromopyridine. Careful temperature management is crucial to ensure the desired regioselectivity and to mitigate the risks associated with the exothermic nature of the reaction.

Experimental Protocol

Materials and Equipment:

• Large-scale, jacketed glass-lined reactor with overhead stirring, temperature probe, and addition funnel.

• Cooling system capable of maintaining temperatures between 0-5°C.

• Receiving vessel for quenching the reaction.

• Filtration and drying equipment.

Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles	Molar Ratio
2-Bromopyridine	158.01	100	632.87	1.0
Concentrated Sulfuric Acid (98%)	98.08	387.5	3950.86	6.24
Concentrated Nitric Acid (68%)	63.01	62.7	699.16	1.1

Procedure:

• Reactor Preparation: Ensure the reactor is clean and dry. Charge the reactor with 387.5 kg of concentrated sulfuric acid.

• Cooling: Cool the sulfuric acid to 0°C with constant stirring.

• Addition of 2-Bromopyridine: Slowly add 100 kg of 2-bromopyridine to the sulfuric acid over 1-2 hours. Maintain the temperature below 10°C during the addition.

• Preparation of Nitrating Mixture: In a separate vessel, prepare the nitrating mixture by carefully adding 62.7 kg of concentrated nitric acid to a portion of the sulfuric acid, ensuring the temperature is kept low.

• Nitration: Slowly add the nitrating mixture to the reactor over 2-3 hours, maintaining the internal temperature between 0-5°C.[2] The reaction is highly exothermic and requires efficient cooling.

• Reaction Monitoring: After the addition is complete, stir the mixture at 0-5°C for an additional 1-2 hours. Monitor the reaction progress by a suitable analytical method (e.g., HPLC, TLC).

• Quenching: Once the reaction is complete, slowly and carefully transfer the reaction mixture onto a mixture of crushed ice and water. This should be done in a separate, well-ventilated quenching vessel with vigorous stirring, ensuring the temperature does not rise excessively.

• Isolation: The product, 2-bromo-3-nitropyridine, will precipitate as a yellow solid.[3] Collect the solid by filtration and wash thoroughly with cold water until the washings are neutral.

• Drying: Dry the product under vacuum at 50-60°C to a constant weight.

Expected Yield and Purity:

• Yield: 85-95%

• Purity: >98% (by HPLC)

Safety Considerations for Nitration:

• Exothermic Reaction: Nitration reactions are highly exothermic and can lead to thermal runaway if not properly controlled.[4] Ensure the cooling system is robust and that the addition of reagents is slow and controlled.

• Corrosive Reagents: Concentrated sulfuric and nitric acids are extremely corrosive and require the use of appropriate personal protective equipment (PPE), including acid-resistant gloves, face shields, and lab coats.[5]

• Toxic Fumes: The reaction can produce toxic nitrogen oxide fumes. All operations must be conducted in a well-ventilated area, preferably within a fume hood or a contained reactor system with appropriate off-gas scrubbing.[4]

• Runaway Reactions: Be aware of factors that can contribute to runaway reactions, such as improper temperature control or the presence of contaminants.[6] Have an emergency plan in place.

Stage 2: Large-Scale Reduction of 2-Bromo-3-nitropyridine

The reduction of the nitro group can be effectively achieved on a large scale using iron powder in the presence of a catalytic amount of acid. This method is generally preferred over catalytic hydrogenation for its cost-effectiveness and operational simplicity at scale.

Experimental Protocol

Materials and Equipment:

• Large-scale, jacketed reactor with overhead stirring, reflux condenser, and temperature probe.

• Heating system.

• Filtration equipment (e.g., filter press).

• Extraction and distillation equipment.

Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles	Molar Ratio
2-Bromo-3-nitropyridine	202.99	100	492.63	1.0
Iron Powder (reduced)	55.84	165	2954.91	6.0
Ethanol (B145695) (95%)	-	400 L	-	-
Water	-	100 L	-	-
Concentrated Hydrochloric Acid	36.46	5 L	-	Catalytic
Sodium Hydroxide (B78521) (50% aq. sol.)	40.00	As needed	-	For neutralization

Procedure:

• Reactor Setup: Charge the reactor with 2-bromo-3-nitropyridine (100 kg), iron powder (165 kg), ethanol (400 L), and water (100 L).[7]

• Initiation: With stirring, add a small amount of concentrated hydrochloric acid (approx. 5 L) to initiate the reaction.[7]

• Reaction: Heat the mixture to a gentle reflux (approximately 75-85°C). The reaction is exothermic and may require initial heating followed by cooling to maintain a controlled reflux. Maintain the reflux for 2-4 hours.

• Reaction Monitoring: Monitor the disappearance of the starting material by HPLC or TLC.

• Work-up: Once the reaction is complete, filter the hot mixture to remove the iron and iron oxide sludge.[8] Wash the filter cake with hot ethanol to ensure complete recovery of the product.

• Neutralization and Extraction: Combine the filtrate and washings. Add a 50% aqueous solution of sodium hydroxide to adjust the pH to 8-9. This will precipitate any remaining iron salts and ensure the product is in its free base form. The product can then be extracted with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Isolation: Remove the solvent under reduced pressure to yield crude 2-Bromo-3-pyridinamine.

• Recrystallization: For higher purity, the crude product can be recrystallized from a suitable solvent system, such as an ethanol/water mixture.[7]

Expected Yield and Purity:

• Yield: 80-90%

• Purity: >99% after recrystallization (by HPLC)

Safety and Workflow for Reduction:

Caption: Experimental workflow for the iron-mediated reduction.

Conclusion

The large-scale synthesis of 2-Bromo-3-pyridinamine is most effectively and reliably achieved through a two-step process involving the nitration of 2-bromopyridine and subsequent reduction of the intermediate 2-bromo-3-nitropyridine. This approach provides high yields and purity, which are essential for the manufacturing of active pharmaceutical ingredients. Adherence to strict safety protocols, particularly concerning temperature control during nitration and proper handling of reagents, is paramount for a safe and successful scale-up.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. innospk.com [innospk.com]
• 4. youtube.com [youtube.com]
• 5. ehs.washington.edu [ehs.washington.edu]
• 6. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Application Note: Monitoring Suzuki-Miyaura Cross-Coupling Reactions of 2-Bromo-3-pyridinamine by Thin-Layer Chromatography (TLC)

Abstract

This document provides a detailed protocol for monitoring the progress of Suzuki-Miyaura cross-coupling reactions involving 2-Bromo-3-pyridinamine using thin-layer chromatography (TLC). TLC is a rapid, cost-effective, and simple analytical technique ideal for qualitatively tracking the consumption of starting materials and the formation of products in real-time.[1][2] This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis of complex molecules utilizing pyridine (B92270) scaffolds.

Introduction

2-Bromo-3-pyridinamine is a valuable building block in medicinal chemistry, frequently employed in cross-coupling reactions to synthesize a wide array of substituted aminopyridines. The Suzuki-Miyaura coupling, a palladium-catalyzed reaction between an organohalide and a boronic acid, is a cornerstone of modern C-C bond formation.[3][4] Efficiently monitoring this reaction is critical to determine reaction completion, optimize conditions, and minimize the formation of impurities.

Thin-Layer Chromatography (TLC) offers a straightforward method for this purpose. By separating components of the reaction mixture based on their differential partitioning between a stationary phase (e.g., silica (B1680970) gel) and a mobile phase, one can visualize the disappearance of the 2-Bromo-3-pyridinamine spot and the concurrent appearance of the product spot.[2]

Principle of the Method

The separation on a TLC plate depends on the polarity of the compounds in the reaction mixture relative to the polarity of the stationary and mobile phases. For this application, a polar stationary phase (silica gel) is used. A mobile phase (eluent), typically a mixture of a non-polar solvent (like hexanes) and a more polar solvent (like ethyl acetate), is drawn up the plate by capillary action.

• Polar compounds , such as the starting material 2-Bromo-3-pyridinamine (due to the free amine group), will have a stronger affinity for the polar silica gel and will travel a shorter distance up the plate, resulting in a lower Retention Factor (Rf) value.

• Less polar compounds , such as the expected biaryl product of a Suzuki coupling, will have a greater affinity for the mobile phase and will travel further up the plate, resulting in a higher Rf value.

By spotting the starting material, the reaction mixture, and a "co-spot" (a mix of the two) on the same plate, one can unambiguously track the reaction's progress.[5]

Experimental Protocol

This protocol details the procedure for monitoring a representative Suzuki-Miyaura reaction between 2-Bromo-3-pyridinamine and Phenylboronic Acid.

Materials and Reagents

• TLC Plates: Merck TLC Silica gel 60 F254 on aluminum or glass backing.

• Reactants: 2-Bromo-3-pyridinamine, Phenylboronic Acid, Palladium Catalyst (e.g., Pd(PPh₃)₄), Base (e.g., K₂CO₃).

• Solvents: Reaction solvent (e.g., 1,4-Dioxane/Water), TLC-grade Hexanes, TLC-grade Ethyl Acetate (EtOAc), Acetone (for rinsing).

• Apparatus:

  • TLC developing chamber with a lid

  • Capillary tubes or micropipette for spotting

  • Forceps

  • Pencil

  • Ruler

  • UV Lamp (254 nm)

  • Heat gun

  • Fume hood

Preparation of TLC Chamber

• Pour a prepared mobile phase (eluent) into the TLC chamber to a depth of approximately 0.5 cm. A good starting eluent is a 7:3 mixture of Hexanes:Ethyl Acetate.

• Place a piece of filter paper partially submerged in the solvent and leaning against the chamber wall. This saturates the chamber atmosphere with solvent vapors, ensuring better and more uniform development.

• Cover the chamber with the lid and let it equilibrate for 5-10 minutes.

Preparation and Spotting of the TLC Plate

• Using a pencil, gently draw a straight baseline (origin) about 1 cm from the bottom of the TLC plate. Do not gouge the silica.

• Mark three small, equidistant points on the baseline for spotting. Label them 'SM' (Starting Material), 'Co' (Co-spot), and 'Rxn' (Reaction Mixture).

• Prepare the Starting Material Sample: Dissolve a small amount of 2-Bromo-3-pyridinamine in a few drops of ethyl acetate.

• Spot the Plate:

  • SM Lane: Using a capillary tube, touch it to the starting material solution and then briefly touch it to the 'SM' mark on the plate. The spot should be small and concentrated (1-2 mm in diameter).

  • Rxn Lane: At time zero (and at subsequent time points), withdraw a tiny aliquot of the reaction mixture using a capillary tube and spot it directly onto the 'Rxn' mark.

  • Co-spot Lane: First, spot the starting material on the 'Co' mark. Then, without changing capillaries, spot the reaction mixture directly on top of the starting material spot. The co-spot helps to confirm the identity of the starting material spot in the reaction lane.[5]

• Allow the solvent from the spots to evaporate completely before developing the plate.

Development of the TLC Plate

• Using forceps, carefully place the spotted TLC plate into the equilibrated developing chamber. Ensure the baseline with the spots is above the solvent level.

• Replace the lid and allow the mobile phase to ascend the plate undisturbed.

• When the solvent front is about 1 cm from the top of the plate, remove the plate with forceps.

• Immediately mark the position of the solvent front with a pencil.

Visualization

• Allow the plate to dry completely in a fume hood.

• UV Light (Non-destructive): Place the dried plate under a UV lamp (254 nm). The fluorescent indicator in the silica gel will cause the plate to glow green, while UV-active compounds will appear as dark purple/blue spots.[6] Gently circle the visible spots with a pencil.

• Chemical Staining (Destructive, if needed): If spots are not clearly visible under UV, a chemical stain can be used.

  • Potassium Permanganate (KMnO₄) Stain: This stain is effective for compounds that can be oxidized, such as amines and alkenes.[7] Dip the plate in the stain solution and gently heat with a heat gun. Oxidizable compounds will appear as yellow/brown spots on a purple/pink background.[7]

  • p-Anisaldehyde Stain: This is a good general-purpose stain. Dip the plate, then heat gently. Spots will appear in various colors.

Data Analysis and Interpretation

• Calculate Rf Values: The Retention Factor (Rf) is a ratio that quantifies the movement of each spot.

  • Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

  • Measure the distance from the baseline to the center of each circled spot and from the baseline to the solvent front line.

• Monitor Reaction Progress:

  • Time = 0: The 'Rxn' lane should show a prominent spot corresponding to the 2-Bromo-3-pyridinamine (low Rf).

  • As the reaction proceeds: The intensity of the starting material spot in the 'Rxn' lane will decrease, and a new spot, corresponding to the less polar product, will appear at a higher Rf.

  • Reaction Completion: The reaction is considered complete when the starting material spot is no longer visible in the 'Rxn' lane.

Data Presentation

The Rf values are highly dependent on the exact conditions (TLC plate brand, chamber saturation, temperature, etc.). The following table provides illustrative data for the Suzuki coupling of 2-Bromo-3-pyridinamine with phenylboronic acid. Note: These values are for demonstration purposes and should be determined experimentally.

Compound	Structure	Mobile Phase (Hexanes:EtOAc)	Illustrative Rf Value	Visualization Method
2-Bromo-3-pyridinamine (SM)	2-Br, 3-NH₂ Pyridine	7:3	0.30	UV, KMnO₄
2-Phenyl-3-pyridinamine (Product)	2-Ph, 3-NH₂ Pyridine	7:3	0.55	UV, KMnO₄
2-Bromo-3-pyridinamine (SM)	2-Br, 3-NH₂ Pyridine	8:2	0.18	UV, KMnO₄
2-Phenyl-3-pyridinamine (Product)	2-Ph, 3-NH₂ Pyridine	8:2	0.40	UV, KMnO₄

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the TLC monitoring process.

Caption: Workflow for monitoring a reaction by TLC.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Spots are streaky/tailing	Sample is too concentrated. Compound is highly polar/acidic/basic.	Dilute the sample before spotting. Add a small amount of acid (e.g., acetic acid) or base (e.g., triethylamine) to the mobile phase to improve spot shape.
No spots are visible	Sample concentration is too low. Compound is not UV-active.	Concentrate the sample before spotting. Use a chemical visualization stain (e.g., KMnO₄, p-anisaldehyde, iodine).[8]
Rf values are too high/low	Mobile phase is too polar or too non-polar.	If Rf is too high (spots run to the top), decrease the polarity of the mobile phase (e.g., increase the Hexanes:EtOAc ratio). If Rf is too low, increase the polarity.
Uneven solvent front	TLC plate is touching the side of the chamber. Chamber is not well sealed.	Reposition the plate so it is not touching the chamber walls. Ensure the lid is on securely and the chamber was properly saturated.

References

• 1. shoko-sc.co.jp [shoko-sc.co.jp]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. home.sandiego.edu [home.sandiego.edu]
• 5. reddit.com [reddit.com]
• 6. youtube.com [youtube.com]
• 7. Stains for Developing TLC Plates [faculty.washington.edu]
• 8. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for HPLC Purification of 2-Bromo-3-pyridinamine Products

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of 2-Bromo-3-pyridinamine and its related products using High-Performance Liquid Chromatography (HPLC). The methodologies outlined are based on established practices for the separation of halogenated pyridinamines and are intended to serve as a comprehensive guide for achieving high-purity compounds suitable for downstream applications in research and drug development.

Introduction

2-Bromo-3-pyridinamine is a key building block in the synthesis of various pharmaceutical compounds. Ensuring the purity of this intermediate is critical for the quality, safety, and efficacy of the final active pharmaceutical ingredient (API).[1] High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the separation, identification, and quantification of components in a mixture, making it an ideal method for the purification and purity assessment of 2-Bromo-3-pyridinamine.[1] This protocol focuses on a reverse-phase HPLC (RP-HPLC) method, which is well-suited for the separation of moderately polar compounds like brominated pyridinamines.

Physicochemical Properties of 2-Bromo-3-pyridinamine

Understanding the physicochemical properties of 2-Bromo-3-pyridinamine is essential for developing a robust HPLC purification method.

Property	Value/Description	Reference
Chemical Formula	C₅H₅BrN₂	[2]
Molecular Weight	173.01 g/mol	[2]
Appearance	Solid (usually white to off-white)	[2]
Melting Point	68 - 72 °C	[2]
Boiling Point	Approximately 257 - 259 °C	[2]
Solubility	Slightly soluble in water; Soluble in common organic solvents like ethanol (B145695) and dichloromethane.	[2]
pKa	The pyridine (B92270) nitrogen has a pKa around 3-4 for the conjugate acid.	[2]

HPLC Purification Protocol

This protocol details a reverse-phase HPLC method for the purification of 2-Bromo-3-pyridinamine.

Instrumentation and Materials

Item	Specification
HPLC System	A preparative or semi-preparative HPLC system equipped with a gradient pump, autosampler (or manual injector), column oven, and a UV-Vis detector.
Column	A C18 reverse-phase column (e.g., Phenomenex Luna® C18(2) or equivalent) is recommended. Typical dimensions for preparative scale are 250 x 21.2 mm, 5 µm particle size. For analytical method development, a 150 x 4.6 mm, 5 µm column can be used.[1]
Mobile Phase A	0.1% Formic Acid or 0.1% Trifluoroacetic Acid (TFA) in Water (HPLC Grade).[1][3]
Mobile Phase B	Acetonitrile (HPLC Grade).[1][3]
Sample Diluent	A mixture of Mobile Phase A and Mobile Phase B (e.g., 50:50 v/v) or another suitable solvent in which the sample is soluble.[1]
Reagents	2-Bromo-3-pyridinamine (crude product), Formic Acid or Trifluoroacetic Acid (ACS grade or higher), Acetonitrile (HPLC grade), Water (HPLC grade).
Equipment	Analytical balance, volumetric flasks, pipettes, syringe filters (0.45 µm), HPLC vials.

Experimental Workflow

The following diagram illustrates the logical workflow for the HPLC purification of 2-Bromo-3-pyridinamine.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-Amino-3-Bromopyridine Manufacturer & Supplier in China | Properties, Uses, Safety Data, Price & COA [pipzine-chem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for the Derivatization of the Amino Group on 2-Bromo-3-pyridinamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical modification of the exocyclic amino group of 2-bromo-3-pyridinamine. This compound is a valuable building block in medicinal chemistry, and derivatization of its amino group allows for the exploration of structure-activity relationships and the development of novel therapeutic agents. The following sections detail procedures for N-alkylation, N-acylation, and N-sulfonylation.

N-Alkylation of 2-Bromo-3-pyridinamine

N-alkylation of the amino group can be achieved through several methods, including direct alkylation and reductive amination. Reductive amination is often preferred for mono-alkylation as it can offer better control over the reaction and minimize the formation of dialkylated byproducts.

Reductive Amination

This protocol describes the N-alkylation of an aminopyridine via reductive amination using an aldehyde or ketone in the presence of a reducing agent. The example below is adapted from a procedure for a structurally similar aminopyridine.

Experimental Protocol: Reductive Amination

• Materials:

  • 2-Bromo-3-pyridinamine

  • Aldehyde or Ketone (e.g., formaldehyde, acetaldehyde)

  • Sodium borohydride (B1222165) (NaBH₄)

  • Methanol (B129727)

  • Acetic acid

  • Dichloromethane (B109758) (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Procedure:

  • To a solution of 2-bromo-3-pyridinamine (1.0 eq) in methanol, add the corresponding aldehyde or ketone (1.1 eq) and a catalytic amount of acetic acid.

  • Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add sodium borohydride (1.5 eq) portion-wise, maintaining the temperature below 5 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

  • Quench the reaction by the slow addition of water.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with dichloromethane (3 x 20 mL).

  • Wash the combined organic layers with saturated aqueous NaHCO₃ solution and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired N-alkylated product.

Quantitative Data Summary (Representative)

Starting Material	Alkylating Agent	Reducing Agent	Solvent	Time (h)	Yield (%)	Reference
3-Aminopyridine	Formaldehyde	NaBH₄	Methanol	3	75-85	[1][2]
3-Aminopyridine	Acetaldehyde	NaBH₄	Methanol	4	70-80	[3][4]

Experimental Workflow for Reductive Amination

Caption: Workflow for the N-alkylation of 2-bromo-3-pyridinamine via reductive amination.

N-Acylation of 2-Bromo-3-pyridinamine

N-acylation of the amino group introduces an acyl group, forming an amide. This is a robust reaction, typically carried out using an acid anhydride (B1165640) or an acyl chloride in the presence of a base.

Acetylation with Acetic Anhydride

This protocol details the acetylation of the amino group using acetic anhydride with pyridine (B92270) as both the solvent and base.

Experimental Protocol: N-Acetylation

• Materials:

  • 2-Bromo-3-pyridinamine

  • Acetic anhydride

  • Pyridine

  • Toluene (B28343)

  • Dichloromethane (DCM) or Ethyl acetate (B1210297) (EtOAc)

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve 2-bromo-3-pyridinamine (1.0 eq) in pyridine (5-10 mL per mmol of amine) under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add acetic anhydride (1.2-1.5 eq) dropwise to the stirred solution.[5]

  • Allow the reaction mixture to warm to room temperature and stir until the starting material is completely consumed, as monitored by TLC.

  • Quench the reaction by the addition of methanol.

  • Co-evaporate the reaction mixture with toluene to remove the majority of the pyridine.

  • Dilute the residue with DCM or EtOAc.

  • Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.[5]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude product, N-(2-bromo-3-pyridinyl)acetamide, can be further purified by recrystallization or flash column chromatography if necessary.

Quantitative Data Summary (Representative)

Starting Material	Acylating Agent	Solvent	Time (h)	Yield (%)	Reference
3-Aminopyridine	Acetic Anhydride	Pyridine	1-2	>90	[5][6]
2-Aminopyridine	Acetic Anhydride	Acetic Anhydride	1	95	[7]

Signaling Pathway for N-Acetylation

Caption: Simplified mechanism of N-acetylation of 2-bromo-3-pyridinamine.

N-Sulfonylation of 2-Bromo-3-pyridinamine

N-sulfonylation involves the reaction of the amino group with a sulfonyl chloride to form a sulfonamide. This functional group is a key component in many pharmaceutical compounds.

Tosylation with p-Toluenesulfonyl Chloride

This protocol describes the synthesis of N-(2-bromo-3-pyridinyl)-4-methylbenzenesulfonamide using p-toluenesulfonyl chloride (tosyl chloride). The procedure is adapted from a similar reaction with a substituted 2-aminopyridine.[8]

Experimental Protocol: N-Tosylation

• Materials:

  • 2-Bromo-3-pyridinamine

  • p-Toluenesulfonyl chloride (TsCl)

  • Pyridine

  • Water

  • Hexane (B92381)

  • Ethyl acetate

• Procedure:

  • In a round-bottomed flask equipped with a magnetic stirrer and a reflux condenser, combine 2-bromo-3-pyridinamine (1.0 eq), p-toluenesulfonyl chloride (1.2-2.0 eq), and pyridine (as solvent and base).[8]

  • Heat the reaction mixture to 100 °C and stir vigorously for 3-5 hours. Monitor the reaction progress by TLC.

  • After the reaction is complete, cool the mixture to room temperature.

  • Pour the reaction mixture into a beaker of cold water with stirring.

  • Collect the resulting precipitate by vacuum filtration.

  • Wash the solid with water to remove pyridine hydrochloride.

  • Dry the crude product.

  • Recrystallize the solid from a suitable solvent system, such as a mixture of hexane and ethyl acetate, to obtain the pure N-tosylated product.[8]

Quantitative Data Summary (Representative)

Starting Material	Sulfonylating Agent	Solvent/Base	Temperature (°C)	Time (h)	Yield (%)	Reference
3-Bromo-5-methylpyridin-2-amine	p-Toluenesulfonyl chloride	Pyridine	100	3	High	[8]
3-Aminopyridine	p-Toluenesulfonyl chloride	Pyridine	RT - 100	2-6	80-90	[9][10]

Logical Relationship for N-Tosylation

Caption: Step-wise procedure for the N-tosylation of 2-bromo-3-pyridinamine.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. gctlc.org [gctlc.org]
• 5. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. CN101704781A - Preparation method of amino pyridine bromide compound - Google Patents [patents.google.com]
• 9. Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for Metal-Catalyzed C-N Bond Formation with 2-Bromo-3-pyridinamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and comparative data for the metal-catalyzed carbon-nitrogen (C-N) bond formation utilizing 2-Bromo-3-pyridinamine as a key building block. This versatile substrate is of significant interest in medicinal chemistry and materials science for the synthesis of novel substituted 2,3-diaminopyridine (B105623) derivatives. The protocols outlined below focus on two of the most powerful and widely used methods for C-N cross-coupling: the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation.

Introduction

The construction of C-N bonds is a cornerstone of modern organic synthesis, particularly in the development of pharmaceuticals and functional materials. 2-Bromo-3-pyridinamine offers a unique scaffold with two distinct nitrogen functionalities. The bromine atom at the 2-position is amenable to metal-catalyzed cross-coupling reactions, while the amino group at the 3-position can influence the electronic properties of the pyridine (B92270) ring and serve as a handle for further derivatization.

The choice between Palladium and Copper catalysis often depends on the substrate scope, functional group tolerance, and desired reaction conditions. While Palladium-catalyzed reactions, such as the Buchwald-Hartwig amination, are known for their broad applicability and high efficiency under relatively mild conditions, Copper-catalyzed Ullmann-type couplings can be a cost-effective alternative, particularly for certain classes of amines and N-heterocycles.[1][2][3]

I. Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a highly versatile method for the formation of C-N bonds between aryl halides and a wide range of amines.[1] The reaction typically employs a palladium catalyst in combination with a phosphine (B1218219) ligand and a base.

General Experimental Workflow

The general workflow for a Buchwald-Hartwig amination of 2-Bromo-3-pyridinamine is depicted below. The process involves the assembly of the reaction components under an inert atmosphere, followed by heating to the desired temperature and subsequent workup and purification.

Caption: General workflow for Buchwald-Hartwig amination.

Detailed Experimental Protocol: Coupling of 2-Bromo-3-pyridinamine with Aniline (B41778)

This protocol is a representative example for the N-arylation of 2-Bromo-3-pyridinamine with anilines.

Materials:

• 2-Bromo-3-pyridinamine

• Aniline

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos

• Cesium Carbonate (Cs₂CO₃)

• Anhydrous Toluene (B28343)

• Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask, condenser)

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 2-Bromo-3-pyridinamine (1.0 mmol, 1.0 equiv.), Cesium Carbonate (1.5 mmol, 1.5 equiv.), Pd₂(dba)₃ (0.05 mmol, 5 mol%), and Xantphos (0.10 mmol, 10 mol%).

• The flask is evacuated and backfilled with nitrogen gas three times.

• Add anhydrous toluene (5 mL) via syringe, followed by the addition of aniline (1.2 mmol, 1.2 equiv.).

• Reaction: The reaction mixture is heated to 100 °C and stirred for 12 hours under a nitrogen atmosphere. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: After completion, the reaction mixture is cooled to room temperature and diluted with ethyl acetate (B1210297) (20 mL).

• The mixture is filtered through a pad of celite, and the filtrate is washed with water (2 x 15 mL) and brine (15 mL).

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of hexane (B92381) and ethyl acetate) to afford the desired N-aryl-2,3-pyridinediamine.

Data Presentation: Representative Palladium-Catalyzed Aminations

The following table summarizes typical reaction conditions and yields for the Buchwald-Hartwig amination of 2-bromopyridines with various amines, which can serve as a starting point for the optimization of reactions with 2-Bromo-3-pyridinamine.

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Aniline	Pd₂(dba)₃ (2)	Xantphos (4)	Cs₂CO₃	Toluene	100	85-95
2	4-Methoxyaniline	Pd(OAc)₂ (2)	BINAP (3)	NaOtBu	Toluene	90	80-90
3	Morpholine	Pd₂(dba)₃ (1)	DavePhos (2)	K₃PO₄	Dioxane	110	90-98
4	n-Butylamine	Pd(OAc)₂ (3)	P(tBu)₃ (6)	K₂CO₃	Toluene	100	75-85

Note: Yields are indicative and may vary based on the specific substrate and reaction scale.

II. Copper-Catalyzed Ullmann Condensation

The Ullmann condensation is a classical method for C-N bond formation that utilizes a copper catalyst.[3] While traditionally requiring harsh reaction conditions, modern protocols often employ ligands to facilitate the reaction under milder temperatures.

General Signaling Pathway

The catalytic cycle of the Ullmann condensation generally involves the formation of a copper(I)-amide intermediate, followed by oxidative addition of the aryl halide and subsequent reductive elimination to yield the desired product.

Caption: Simplified catalytic cycle for Ullmann C-N coupling.

Detailed Experimental Protocol: Coupling of 2-Bromo-3-pyridinamine with Imidazole (B134444)

This protocol provides a method for the N-arylation of N-heterocycles with 2-Bromo-3-pyridinamine.

Materials:

• 2-Bromo-3-pyridinamine

• Imidazole

• Copper(I) Iodide (CuI)

• L-Proline

• Potassium Carbonate (K₂CO₃)

• Dimethyl Sulfoxide (DMSO)

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask, combine 2-Bromo-3-pyridinamine (1.0 mmol, 1.0 equiv.), imidazole (1.2 mmol, 1.2 equiv.), Copper(I) Iodide (0.1 mmol, 10 mol%), L-Proline (0.2 mmol, 20 mol%), and Potassium Carbonate (2.0 mmol, 2.0 equiv.).

• Add Dimethyl Sulfoxide (DMSO) (5 mL) to the flask.

• Reaction: Heat the reaction mixture to 110 °C and stir for 24 hours. Monitor the reaction by TLC or LC-MS.

• Workup: After cooling to room temperature, pour the reaction mixture into water (25 mL) and extract with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired N-arylated product.

Data Presentation: Representative Copper-Catalyzed Aminations

The following table presents typical conditions for the copper-catalyzed amination of aryl halides, which can be adapted for 2-Bromo-3-pyridinamine.

Entry	Amine/N-Heterocycle	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Imidazole	CuI (10)	L-Proline (20)	K₂CO₃	DMSO	110	70-85
2	Pyrrolidine	CuI (5)	1,10-Phenanthroline (10)	Cs₂CO₃	Dioxane	100	65-80
3	Aniline	Cu₂O (10)	Salicylaldoxime (20)	K₃PO₄	DMF	120	60-75
4	Benzylamine	CuI (10)	None	K₂CO₃	NMP	130	55-70

Note: Yields are indicative and may vary based on the specific substrate and reaction scale.

Conclusion

Both Palladium-catalyzed Buchwald-Hartwig amination and Copper-catalyzed Ullmann condensation are effective methods for the synthesis of N-substituted 2,3-diaminopyridines from 2-Bromo-3-pyridinamine. The choice of catalytic system will depend on the specific amine coupling partner, desired reaction conditions, and cost considerations. The protocols and data presented herein provide a solid foundation for researchers and drug development professionals to explore the rich chemistry of this valuable building block. Further optimization of catalyst, ligand, base, and solvent may be necessary to achieve optimal results for specific applications.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application of 2-Bromo-3-pyridinamine in Materials Science: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-3-pyridinamine, also known as 2-amino-3-bromopyridine, is a versatile heterocyclic building block with significant potential in the field of materials science. Its unique bifunctional nature, featuring a reactive bromine atom and a nucleophilic amino group on a pyridine (B92270) scaffold, allows for its incorporation into a variety of advanced materials. The strategic positioning of these functional groups enables its use as a monomer in polymerization reactions, a precursor for functional dyes and pigments, a ligand for metal-organic frameworks (MOFs), and a key intermediate in the synthesis of materials for organic electronics. This document provides detailed application notes and experimental protocols for the utilization of 2-Bromo-3-pyridinamine in these areas.

Key Applications in Materials Science

The primary applications of 2-Bromo-3-pyridinamine in materials science stem from its ability to undergo a range of chemical transformations, including polymerization, cross-coupling reactions, and coordination chemistry. These reactions are foundational to the development of novel polymers, organic electronic materials, and functional colorants.

Synthesis of Conductive Polymers

2-Bromo-3-pyridinamine can serve as a monomer or co-monomer in the synthesis of conductive polymers. The pyridine ring contributes to the polymer's thermal stability and can influence its electronic properties, while the amino group provides a site for polymerization. The bromine atom can be utilized in post-polymerization modifications or in cross-coupling polymerization methods. The incorporation of such monomers can lead to polymers with enhanced solubility and processability compared to their unsubstituted analogues. For instance, copolymers of aniline (B41778) and substituted anilines have demonstrated improved solvent solubility while maintaining good electrical conductivity.

Precursor for Organic Light-Emitting Diode (OLED) Materials

Heterocyclic compounds are integral to the design of materials for organic light-emitting diodes (OLEDs). While direct use of 2-Bromo-3-pyridinamine in OLEDs is not extensively documented, its derivatives are of significant interest. The bromo- and amino- functionalities allow for the synthesis of more complex molecules that can function as charge transporters, emitters, or hosts in OLED devices. For example, related compounds like 2,6-Dibromo-3-pyridinamine are utilized in the synthesis of OLED materials, highlighting the potential of bromo-aminopyridine scaffolds in this application.

Functional Dyes and Pigments

The chromophoric pyridine ring, combined with the auxochromic amino group, makes 2-Bromo-3-pyridinamine a candidate for the synthesis of functional dyes and pigments. The bromine atom serves as a handle for introducing various substituents through cross-coupling reactions, allowing for the fine-tuning of the molecule's absorption and emission properties. These tailored dyes can find applications in areas such as textile dyeing, printing, and as components in advanced optical materials.

Data Presentation

Table 1: Summary of Potential Material Properties Influenced by 2-Bromo-3-pyridinamine Incorporation

Material Class	Property Influenced	Rationale
Conductive Polymers	Electrical Conductivity	The conjugated pyridine ring can participate in the delocalized π-system of the polymer backbone.
Solubility	The introduction of the pyridine moiety can disrupt polymer chain packing, leading to improved solubility in organic solvents.
Thermal Stability	The inherent aromaticity and stability of the pyridine ring can enhance the overall thermal stability of the polymer.
OLED Materials	Charge Transport	The electron-deficient nature of the pyridine ring can be exploited to create materials with good electron-transporting properties.
Emission Color	Modification of the 2-Bromo-3-pyridinamine core can lead to molecules with tailored emission wavelengths for different color OLEDs.
Device Efficiency	The molecular structure of derivatives can be designed to optimize charge injection, transport, and recombination processes within the OLED.
Functional Dyes	Color and Wavelength	The electronic properties of the dye can be tuned by chemical modification at the bromine and amine positions, shifting the absorption and emission maxima.
Photostability	The robust pyridine core can contribute to the photostability of the resulting dye molecules.

Experimental Protocols

Protocol 1: Synthesis of a Poly(aniline-co-2-bromo-3-aminopyridine) Conductive Copolymer

This protocol describes a general method for the chemical oxidative copolymerization of aniline and 2-Bromo-3-pyridinamine to yield a soluble conductive copolymer.

Materials:

• Aniline (freshly distilled)

• 2-Bromo-3-pyridinamine

• Ammonium (B1175870) persulfate (APS)

• Hydrochloric acid (HCl), 1 M

• Methanol (B129727)

• Ammonia (B1221849) solution, 1 M

• Deionized water

Procedure:

• In a 250 mL three-necked flask equipped with a mechanical stirrer and a thermometer, dissolve a desired molar ratio of aniline and 2-Bromo-3-pyridinamine (e.g., 9:1) in 100 mL of 1 M HCl.

• Cool the reaction mixture to 0-5 °C in an ice bath with constant stirring.

• Prepare a solution of ammonium persulfate (APS) in 50 mL of 1 M HCl. The molar ratio of APS to the total moles of monomers should be 1:1.

• Add the APS solution dropwise to the monomer solution over a period of 30 minutes, maintaining the temperature between 0-5 °C.

• After the addition is complete, continue stirring the reaction mixture for 4 hours at 0-5 °C. A dark green precipitate will form.

• Filter the precipitate and wash it with 1 M HCl until the filtrate is colorless.

• Wash the precipitate with methanol to remove any unreacted monomers and oligomers.

• To obtain the de-doped (insulating) form, wash the polymer with 1 M ammonia solution until the filtrate is neutral.

• Finally, wash the polymer with deionized water until the filtrate is neutral and then with methanol.

• Dry the resulting copolymer powder in a vacuum oven at 60 °C for 24 hours.

Characterization: The synthesized copolymer can be characterized by Fourier-Transform Infrared (FTIR) spectroscopy, UV-Visible spectroscopy, and its conductivity can be measured using a four-point probe technique after re-doping with an acid.

Protocol 2: Suzuki Cross-Coupling for the Synthesis of a Precursor for OLED Materials

This protocol outlines a general procedure for the Suzuki cross-coupling of 2-Bromo-3-pyridinamine with an arylboronic acid, a common step in the synthesis of more complex molecules for OLED applications.

Materials:

• 2-Bromo-3-pyridinamine

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (B44618) (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Water

• Ethyl acetate

• Brine

Procedure:

• To a flame-dried Schlenk flask, add 2-Bromo-3-pyridinamine (1.0 eq.), the arylboronic acid (1.2 eq.), palladium(II) acetate (0.02 eq.), and triphenylphosphine (0.08 eq.).

• Add potassium carbonate (2.0 eq.).

• Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.

• Add a degassed solvent mixture of toluene, ethanol, and water (e.g., in a 4:1:1 ratio).

• Heat the reaction mixture to reflux (approximately 80-90 °C) and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Add water and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Mandatory Visualization

Caption: Workflow for the synthesis of a conductive copolymer.

Caption: Pathway for Suzuki cross-coupling of 2-Bromo-3-pyridinamine.

Conclusion

2-Bromo-3-pyridinamine is a valuable and versatile building block for materials science research. Its unique chemical functionalities allow for its integration into a range of materials, including conductive polymers and precursors for OLEDs and functional dyes. The protocols provided herein offer a starting point for researchers to explore the potential of this compound in the development of new and innovative materials. Further research into the derivatization of 2-Bromo-3-pyridinamine is likely to uncover even more applications in the ever-evolving field of materials science.

Technical Notes & Optimization

Technical Support Center: Suzuki Coupling of 2-Bromo-3-pyridinamine

This guide provides targeted troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 2-Bromo-3-pyridinamine in Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Suzuki coupling reaction with 2-Bromo-3-pyridinamine is giving a very low yield. What are the common causes?

Low yields with this substrate are often due to its specific electronic and structural properties. The primary challenges include:

• Catalyst Inhibition: The lone pair of electrons on the pyridine (B92270) nitrogen, ortho to the bromine, can coordinate to the palladium catalyst, inhibiting its activity.[1] This is a common issue for 2-substituted pyridines.[2]

• Inefficient Oxidative Addition: The C-Br bond on the pyridine ring may be less reactive compared to other aryl bromides, leading to a slow oxidative addition step, which is often rate-determining.[1]

• Side Reactions: Competing reactions like protodeboronation (hydrolysis of the boronic acid) and homocoupling of the reaction partners can significantly consume starting materials and reduce the yield of the desired product.[1][2]

• Inappropriate Reaction Conditions: The choice of catalyst, ligand, base, and solvent is critical and often needs to be specifically optimized for challenging substrates like 2-Bromo-3-pyridinamine.[3][4]

Q2: How do I choose the right catalyst and ligand to improve my yield?

The catalyst and ligand system is crucial for overcoming the inherent challenges of this substrate.

For challenging substrates like 2-bromopyridines, electron-rich and sterically bulky phosphine (B1218219) ligands are highly recommended. These ligands help to facilitate the oxidative addition step and can shield the palladium center, preventing inhibition by the pyridine nitrogen.

Consider screening modern Buchwald-type ligands, which have shown high activity for coupling heteroaryl compounds.[5] Using pre-formed palladium complexes (precatalysts) can also ensure a more efficient generation of the active Pd(0) species.[6]

Table 1: Comparison of Catalyst/Ligand Systems for Challenging Suzuki Couplings

Catalyst Source	Ligand	Typical Loading (mol%)	Key Advantages	Potential Issues
Pd(OAc)₂	SPhos, XPhos, RuPhos	1-5	Highly active for heteroaryl halides; bulky ligands prevent catalyst inhibition.[1][2]	Ligands can be air-sensitive.
Pd₂(dba)₃	P(t-Bu)₃	1-3	Superior to Pd(OAc)₂ for some sluggish reactions.[3]	Can be less stable; requires careful handling.
Pd(PPh₃)₄	(none)	2-5	A common Pd(0) source, effective in many cases.	Can be less active for challenging substrates; may lead to phenylated impurities.[7]
Pd(dppf)Cl₂	(none)	2-5	A stable precatalyst that can give decent yields.[3] Bidentate ligand can sometimes suppress homocoupling.[2]	May not be active enough for the most difficult couplings.

Q3: What are the most common side reactions and how can I minimize them?

The two most prevalent side reactions are protodeboronation and homocoupling.

• Protodeboronation: This is the cleavage of the C-B bond in the boronic acid, replacing it with a C-H bond.[2] It is often promoted by the presence of water or an inappropriate base.[2][8]

  • Solution: Use anhydrous solvents and ensure the reaction is run under a dry, inert atmosphere (Argon or Nitrogen).[1] Consider using more stable boronic esters (e.g., pinacol (B44631) esters) or potassium trifluoroborate salts instead of boronic acids.[1][8]

• Homocoupling: This is the self-coupling of two molecules of the boronic acid or, less commonly, two molecules of the aryl bromide.[9] It is often promoted by the presence of oxygen.[9][10]

  • Solution: Thoroughly degas all solvents and the reaction mixture before heating.[1][10] This can be done by bubbling an inert gas through the mixture or by using freeze-pump-thaw cycles.[1][3] Using an appropriate stoichiometry (typically a slight excess of the boronic acid, e.g., 1:1.1 to 1:1.5) can also help.[2]

Q4: Which base and solvent system should I use for the coupling of 2-Bromo-3-pyridinamine?

The base is essential for activating the boronic acid for transmetalation, but the wrong choice can promote side reactions.[11][12] The solvent affects solubility and can influence reaction rates.

Base Selection: A screening of bases is often necessary. Weaker inorganic bases are generally preferred to minimize protodeboronation.

Table 2: Guide to Base Selection

Base	Strength	Common Solvents	Notes
K₃PO₄	Moderate	Dioxane/H₂O, Toluene, THF	Often a good first choice for sensitive substrates.[13][14]
K₂CO₃	Moderate	Dioxane/H₂O, DMF/H₂O, Toluene	A very common and effective base.[6][15]
Cs₂CO₃	Strong	Dioxane, Toluene, THF	Can be effective when other bases fail, but may increase risk of side reactions.[9][16]
Na₂CO₃	Moderate	Dioxane/H₂O, Ethanol/H₂O	Shown to be highly effective in some systems.[15]

Solvent Selection: A mixture of an organic solvent and water is typically used to dissolve both the organic and inorganic reagents.

Table 3: Common Solvents for Suzuki Coupling

Solvent System	Typical Ratio	Temperature Range (°C)	Notes
1,4-Dioxane / H₂O	4:1 to 10:1	80-110	A very common and robust system.[1][13]
Toluene / H₂O	10:1	100	Good for higher temperatures.[3]
THF / H₂O	4:1	70-80	Lower boiling point, useful for milder conditions.[16]
DMF / H₂O	1:1 to 95:5	80-110	Good for substrates with poor solubility.[4][17]

Q5: My palladium catalyst turns black during the reaction. What does this mean and how can I fix it?

The formation of palladium black (finely divided palladium metal) indicates that the Pd(0) catalyst has precipitated from the solution, deactivating it.[2] This is often caused by:

• Insufficient Ligand: There may not be enough ligand to stabilize the Pd(0) intermediate.

• High Temperature: Excessive heat can cause the catalyst complex to decompose.

• Impurities: Oxygen or other impurities in the reagents or solvents can lead to catalyst decomposition.

Solutions:

• Increase Ligand Ratio: Slightly increase the ligand-to-palladium ratio.[2]

• Use a More Robust Ligand: Switch to a more sterically hindered and robust ligand, like a Buchwald-type ligand.[2]

• Lower the Temperature: If possible, reduce the reaction temperature.[2]

• Ensure Inert Conditions: Guarantee all reagents are pure and solvents are anhydrous and thoroughly degassed.[2]

Visual Guides and Workflows

Suzuki Catalytic Cycle

The Suzuki-Miyaura coupling reaction proceeds through a catalytic cycle involving a palladium catalyst. The three key steps are Oxidative Addition, Transmetalation, and Reductive Elimination.[12][18]

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Low Yield

When encountering low yields, a systematic approach to troubleshooting can help identify the root cause efficiently.

Caption: A logical workflow for troubleshooting low-yield Suzuki coupling reactions.

Experimental Protocols

General Protocol for a Screening Reaction

This protocol provides a starting point for optimizing the Suzuki coupling of 2-Bromo-3-pyridinamine. All manipulations should be performed under an inert atmosphere (e.g., Argon or Nitrogen) using Schlenk techniques or a glovebox.

Materials:

• 2-Bromo-3-pyridinamine (1.0 equiv)

• Arylboronic acid or ester (1.2 equiv)

• Palladium precatalyst (e.g., Pd(OAc)₂, 2-5 mol%)

• Phosphine ligand (e.g., SPhos, 4-10 mol%)

• Base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane)

• Degassed water

Procedure:

• Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 2-Bromo-3-pyridinamine, the arylboronic acid/ester, the palladium precatalyst, the ligand, and the base.

• Inert Atmosphere: Seal the flask with a septum, then evacuate and backfill with inert gas (e.g., Argon) three times to ensure an oxygen-free environment.[1]

• Solvent Addition: Add the degassed organic solvent (e.g., 1,4-dioxane) and degassed water via syringe to achieve the desired concentration (typically 0.1-0.5 M with respect to the aryl halide).[1][13]

• Reaction: Place the flask in a preheated oil bath at the desired temperature (e.g., 85-110 °C) and stir vigorously.[1][13]

• Monitoring: Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed (typically 2-24 hours).[1]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and water.[1]

  • Separate the organic layer. Extract the aqueous layer two more times with the organic solvent.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.[1][2]

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel or recrystallization to obtain the desired coupled product.[2][10]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds [organic-chemistry.org]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Suzuki reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Buchwald-Hartwig Amination of Bromopyridines

Welcome to the technical support center for troubleshooting Buchwald-Hartwig amination reactions involving bromopyridine substrates. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common side reactions and challenges encountered during this critical C-N bond-forming reaction.

Frequently Asked Questions (FAQs)

Q1: Why is my Buchwald-Hartwig amination of a 2-bromopyridine (B144113) giving a low yield?

Low yields with 2-bromopyridine substrates are frequently due to catalyst poisoning. The nitrogen atom of the pyridine (B92270) ring can coordinate to the palladium catalyst, effectively inhibiting its catalytic activity.[1] This is the most common issue for this class of substrate. Other potential causes include suboptimal ligand choice, incorrect base selection, impure reagents, or non-inert reaction conditions.[1]

Q2: I'm observing the formation of a fine black precipitate in my reaction. What is it and what should I do?

The black precipitate is likely palladium black, which is metallic palladium that has fallen out of the catalytic cycle.[1] This indicates catalyst decomposition, which can be caused by excessively high temperatures (e.g., >120 °C) or exposure to oxygen.[1] To resolve this, try lowering the reaction temperature to the 80-100 °C range and ensure the reaction is conducted under strictly inert conditions with properly degassed solvents.[1]

Q3: My starting material is being consumed, but I'm not getting my desired product. Instead, I'm isolating the debrominated pyridine. What is happening?

This side reaction is known as hydrodehalogenation, where the bromine atom is replaced by a hydrogen atom.[2] It can compete with the desired amination pathway. This can sometimes be mitigated by adjusting the catalyst system or reaction conditions. One unproductive side reaction that can compete with reductive elimination is when the amide undergoes beta-hydride elimination to produce the hydrodehalogenated arene and an imine product.[2]

Q4: How do I choose the right ligand for coupling with a bromopyridine?

The key is to use sterically hindered and electron-rich phosphine (B1218219) ligands.[1] These bulky ligands create a coordinatively saturated environment around the palladium atom, which physically blocks the pyridine nitrogen from binding and deactivating the catalyst.[1] Commonly successful ligands for this purpose include biaryl monophosphine ligands like RuPhos and XPhos.[1]

Q5: My substrate has a base-sensitive functional group (like an ester). Which base should I use?

Strong bases like sodium tert-butoxide (NaOtBu) can cause side reactions such as ester cleavage.[1] For base-sensitive substrates, consider using weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (B84403) (K₃PO₄).[1] While these bases show excellent functional group tolerance, they may require higher catalyst loadings or longer reaction times to achieve good conversion.[1]

Troubleshooting Guide

This section provides a systematic approach to resolving common issues.

Visual Diagnosis of the Reaction

A healthy Buchwald-Hartwig reaction should appear as a homogeneous, colored solution (often yellow to reddish-brown).[1] Signs of trouble include:

• Formation of Palladium Black : Indicates catalyst decomposition.[1]

• No Color Change : Suggests the catalyst has not become active.[1]

• Stalled Reaction : If TLC or LC-MS analysis shows initial product formation that ceases over time, the catalyst may have been poisoned or has decomposed.[1]

Systematic Troubleshooting Workflow

If you are experiencing low or no yield, follow this workflow to diagnose and solve the issue.

Caption: A step-by-step workflow for troubleshooting low-yielding Buchwald-Hartwig aminations.

Data on Reaction Parameters

Systematic screening of reaction parameters is crucial for optimization. The following tables provide a comparison of common variables.

Table 1: Ligand Selection Guide for Bromopyridines

Ligand	Class	Recommended For
XPhos	Biaryl Monophosphine	General purpose, effective for a wide range of amines.
RuPhos	Biaryl Monophosphine	Often effective for sterically hindered amines and amides.[1]
BrettPhos	Biaryl Monophosphine	Highly active, useful for challenging couplings.
BINAP	Bidentate Phosphine	An earlier generation ligand, can be effective for some primary amines.[2]

Table 2: Base Selection Guide

Base	Type	pKaH (approx.)	Common Solvents	Pros & Cons
NaOtBu / KOtBu	Strong Alkoxide	19	Toluene (B28343), Dioxane, THF	Pros: High reactivity, widely used.[1] Cons: Can cleave esters and cause side reactions with enolizable ketones.[1]
LHMDS	Strong Amide	26	THF, Toluene	Pros: Very strong, can enable reactions with poorly nucleophilic amines.[1] Cons: Highly reactive and moisture-sensitive.
Cs₂CO₃ / K₃PO₄	Weak Inorganic	10 / 12	Dioxane, Toluene, DMF	Pros: Excellent functional group tolerance.[1] Cons: Often requires higher catalyst loadings and longer reaction times due to lower reactivity and poor solubility.[1]

Experimental Protocols

General Protocol for Buchwald-Hartwig Amination of 2-Bromopyridine

This protocol provides a reliable starting point for the amination of 2-bromopyridines.

Reaction Setup Workflow

Caption: Standard workflow for setting up a Buchwald-Hartwig amination reaction.

Procedure:

• Preparation (In a Glovebox): To an oven-dried reaction vial equipped with a stir bar, add the palladium precatalyst (e.g., XPhos Pd G3, 1-2 mol%), the ligand (if not using a precatalyst, 1.1-1.5 eq relative to Pd), and the base (e.g., NaOtBu, 1.4 eq).

• Addition of Reagents: Add the bromopyridine (1.0 eq) and the amine (1.2 eq) to the vial.

• Solvent Addition: Add the desired amount of anhydrous, degassed solvent (e.g., toluene or dioxane, to make a ~0.1 M solution).

• Reaction: Seal the vial tightly with a cap containing a PTFE septum.[1] Remove the vessel from the glovebox and place it in a preheated heating block or oil bath set to the desired temperature (e.g., 100 °C).[1]

• Monitoring: Stir the reaction for the specified time (typically 12-24 hours).[1] Monitor the progress by taking small aliquots and analyzing them by TLC, GC-MS, or LC-MS.[1]

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove palladium residues. Wash the filtrate with water and brine, then dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.[1]

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Overcoming poor solubility of 2-Bromo-3-pyridinamine in reactions

Welcome to the Technical Support Center. This guide provides troubleshooting advice and answers to frequently asked questions regarding the poor solubility of 2-Bromo-3-pyridinamine in organic reactions.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 2-Bromo-3-pyridinamine?

A1: 2-Bromo-3-pyridinamine possesses both a polar aminopyridine core, capable of hydrogen bonding, and a halogen substituent. Its solubility is governed by the principle of "like dissolves like." It is expected to have limited solubility in nonpolar solvents and higher solubility in polar aprotic or protic solvents that can engage in hydrogen bonding or dipole-dipole interactions.

Q2: Which solvents are recommended for dissolving 2-Bromo-3-pyridinamine?

A2: While specific quantitative data is not always available, a selection of solvents can be proposed based on chemical principles. Polar aprotic solvents are often a good starting point as they can solvate the molecule without interfering with the reactivity of the amine group in many reactions.

Data Presentation: Solvent Selection Guide

The following table provides a qualitative guide to selecting a solvent for 2-Bromo-3-pyridinamine based on solvent type and polarity.

Solvent Class	Examples	Expected Solubility	Rationale & Considerations
Polar Aprotic	DMF, DMSO, DMAc, NMP, Acetonitrile	Good to Moderate	These solvents have strong dipole moments capable of dissolving polar molecules. DMSO is a particularly powerful solvent for many organic compounds.[1]
Polar Protic	Ethanol, Methanol, Isopropanol	Moderate	Can act as both hydrogen bond donors and acceptors. May be suitable but could potentially compete with or react with reagents depending on the reaction type.
Ethers	THF, 2-MeTHF, Dioxane	Poor to Moderate	Moderately polar. Solubility is often limited but can be improved with heating. THF is a common choice for many reactions.
Halogenated	Dichloromethane (DCM), Chloroform	Poor	Generally not ideal for highly polar compounds, but can sometimes work, especially in mixtures.
Hydrocarbons	Toluene, Hexanes, Heptane	Very Poor	Nonpolar solvents are unlikely to effectively dissolve this polar molecule. Often used as anti-solvents for crystallization.

Troubleshooting Guides

Q3: My 2-Bromo-3-pyridinamine is not dissolving in the recommended reaction solvent. What steps should I take?

A3: When facing solubility issues, a systematic approach is recommended. The goal is to achieve dissolution without compromising the integrity of the reagent or the outcome of the reaction. The following workflow illustrates a typical decision-making process.

Visualization: General Workflow for Overcoming Poor Solubility

Caption: A step-by-step workflow for addressing the poor solubility of reagents.

Q4: Can I use heat to improve solubility? What are the risks?

A4: Yes, gently heating the mixture is a common and effective method. However, you must consider the thermal stability of your reagents. Overheating can lead to the degradation of 2-Bromo-3-pyridinamine or other sensitive materials in your reaction, potentially forming impurities and reducing your yield.[2] Always monitor for color changes or the formation of precipitates that might indicate degradation.

Q5: What is a co-solvent, and how do I use one?

A5: A co-solvent is a small amount of a strong solvent added to the primary reaction solvent to increase the solubility of a reagent.[3] For example, if your reaction is in THF and your reagent won't dissolve, adding a small volume (e.g., 5-10% v/v) of a powerful polar aprotic solvent like DMSO or DMF can achieve dissolution without drastically changing the overall solvent properties of the reaction.[1][3]

Q6: The initial troubleshooting steps failed. What advanced methods can I try?

A6: If standard methods are unsuccessful, you may need to consider more advanced or alternative strategies. This decision process involves evaluating the trade-offs of each method.

Visualization: Advanced Troubleshooting Logic

Caption: Decision tree for advanced solubility enhancement techniques.

Experimental Protocols

Here are detailed protocols for common solubility enhancement techniques.

Protocol 1: Solubility Improvement using a Co-Solvent

• Setup: To your reaction vessel containing the primary solvent (e.g., 10 mL of THF), add the 2-Bromo-3-pyridinamine.

• Observation: Stir the mixture for 5-10 minutes at room temperature. Observe if the solid dissolves.

• Co-solvent Addition: If the solid remains undissolved, add a small aliquot of a strong polar aprotic solvent (e.g., 0.5 mL of DMSO) to the suspension.

• Stirring: Continue to stir vigorously. The co-solvent should help bring the solid into the solution.[3]

• Iteration: If necessary, add another small aliquot of the co-solvent, but try to keep the total volume below 10-15% of the primary solvent to maintain the reaction's solvent character.

• Proceed: Once the solid is dissolved, proceed with the addition of other reagents.

Protocol 2: Solubility Improvement using Ultrasonication

• Setup: Prepare a suspension of 2-Bromo-3-pyridinamine in the chosen reaction solvent in your reaction flask.

• Ultrasonic Bath: Place the flask into an ultrasonic bath filled with water. Ensure the solvent level inside the flask is below the water level in the bath.

• Sonication: Turn on the ultrasonic bath. The high-frequency sound waves will create cavitation bubbles that help break apart solid particles and accelerate dissolution.[4]

• Monitoring: Sonicate for 15-30 minute intervals. Visually inspect the solution for dissolution.

• Temperature Control: Be aware that sonication can gently heat the sample. If your reaction is temperature-sensitive, use an ultrasonic bath with cooling capabilities or sonicate in shorter bursts.

• Completion: Once the solid is fully dissolved, remove the flask from the bath and proceed with your reaction.

References

• 1. quora.com [quora.com]
• 2. benchchem.com [benchchem.com]
• 3. wjbphs.com [wjbphs.com]
• 4. ijmsdr.org [ijmsdr.org]

Technical Support Center: Optimizing Reactions with 2-Bromo-3-pyridinamine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing chemical reactions involving 2-Bromo-3-pyridinamine.

Frequently Asked Questions (FAQs)

Q1: What are the most common cross-coupling reactions performed with 2-Bromo-3-pyridinamine?

A1: 2-Bromo-3-pyridinamine is a versatile building block commonly used in a variety of palladium-catalyzed cross-coupling reactions to form carbon-carbon and carbon-nitrogen bonds. The most prevalent reactions include:

• Suzuki-Miyaura Coupling: For the formation of a C-C bond with boronic acids or esters.

• Buchwald-Hartwig Amination: For the formation of a C-N bond with primary or secondary amines.

• Sonogashira Coupling: For the formation of a C-C bond with terminal alkynes.

• Heck Coupling: For the formation of a C-C bond with alkenes.

Q2: Why are reactions with 2-Bromo-3-pyridinamine often challenging?

A2: The primary challenge arises from the pyridine (B92270) nitrogen atom, which can coordinate with the palladium catalyst. This coordination can lead to catalyst inhibition or deactivation, resulting in low yields and slow reaction rates. The presence of the amino group at the 3-position can also influence the electronic properties of the pyridine ring and potentially chelate with the metal center, further complicating the reaction.

Q3: How do I choose the appropriate base for my reaction?

A3: The choice of base is critical and depends on the specific reaction and the sensitivity of your substrates.

• Strong bases like sodium tert-butoxide (NaOt-Bu) are often required for Buchwald-Hartwig aminations to facilitate the deprotonation of the amine.

• Inorganic bases such as potassium carbonate (K₂CO₃) and potassium phosphate (B84403) (K₃PO₄) are commonly used in Suzuki couplings. K₃PO₄ is often a good choice for sensitive substrates as it is less basic than alkali metal hydroxides and alkoxides.

• Amine bases like triethylamine (B128534) (Et₃N) or diisopropylethylamine (DIPEA) are typically employed in Sonogashira and Heck couplings.

Q4: What is the role of the solvent in these reactions?

A4: The solvent plays a crucial role in dissolving the reactants, stabilizing the catalytic species, and influencing the reaction rate.

• Aprotic polar solvents such as dimethylformamide (DMF), dioxane, and tetrahydrofuran (B95107) (THF) are frequently used.

• Toluene is a common solvent for Buchwald-Hartwig aminations.

• For Suzuki couplings, a mixture of an organic solvent and water (e.g., dioxane/water) is often used to dissolve both the organic halide and the inorganic base.

Troubleshooting Guides

Low or No Product Yield

Issue: My reaction is not proceeding, or the yield of the desired product is very low.

Caption: Troubleshooting workflow for low product yield.

Possible Causes & Solutions:

• Catalyst Poisoning: The lone pair of electrons on the pyridine nitrogen can bind to the palladium catalyst, inhibiting its activity.

  • Solution: Employ bulky, electron-rich phosphine (B1218219) ligands (e.g., XPhos, SPhos, RuPhos) that can shield the palladium center and prevent coordination by the pyridine nitrogen.

• Poor Reagent Quality or Reaction Setup: Palladium-catalyzed reactions are often sensitive to air and moisture.

  • Solution: Ensure all reagents are of high purity and that solvents are anhydrous and properly degassed. Maintain a strict inert atmosphere (argon or nitrogen) throughout the reaction.

• Suboptimal Base or Solvent: The choice of base and solvent is crucial for the efficiency of the catalytic cycle.

  • Solution: Screen different bases and solvents. For instance, in a Suzuki coupling, if K₂CO₃ in dioxane/water gives a low yield, try K₃PO₄ in the same solvent system.

• Inadequate Temperature or Reaction Time: The reaction may require more energy or time to proceed to completion.

  • Solution: Gradually increase the reaction temperature in increments of 10-20 °C. Monitor the reaction progress over a longer period using TLC or LC-MS.

Formation of Side Products

Issue: I am observing significant formation of side products, such as homocoupling or hydrodehalogenation products.

Caption: Troubleshooting workflow for side product formation.

Possible Causes & Solutions:

• Homocoupling: This is the coupling of two molecules of the same starting material (e.g., two molecules of the boronic acid in a Suzuki reaction).

  • Solution: This is often caused by the presence of oxygen. Ensure thorough degassing of the reaction mixture and solvents. Using a direct Pd(0) source like Pd(PPh₃)₄ may also reduce homocoupling.

• Hydrodehalogenation: The bromine atom is replaced by a hydrogen atom.

  • Solution: This can be caused by certain bases or the presence of water. Try using a milder base and ensure all reagents and solvents are anhydrous.

Data Presentation: Base and Solvent Optimization

Disclaimer: The following data is compiled from studies on substrates structurally similar to 2-Bromo-3-pyridinamine, such as other 2-bromopyridines and 2-amino-3-bromopyridines. Optimal conditions for 2-Bromo-3-pyridinamine may vary.

Table 1: Comparison of Bases in Buchwald-Hartwig Amination of 2-Bromopyridine Derivatives [1][2]

Base	Amine	Catalyst System	Solvent	Temp. (°C)	Yield (%)
NaOt-Bu	Diethylamine	Pd(OAc)₂ / dppp	Toluene	80	98
NaOt-Bu	Cyclohexane-1,2-diamine	[Pd₂(dba)₃] / (±)-BINAP	Toluene	80	60
LiHMDS	Morpholine	Pd₂(dba)₃ / RuPhos	Toluene	100	83
K₂CO₃	Aniline	Pd(OAc)₂ / XPhos	Toluene	-	-
Cs₂CO₃	Aniline	Pd(OAc)₂ / XPhos	Toluene	-	-

Table 2: Optimization of Base and Solvent for Sonogashira Coupling of 2-Amino-3-bromopyridine (B76627) with Phenylacetylene [3][4]

Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Et₃N	DMF	100	3	96
Et₃N	Toluene	100	5	75
Et₃N	Dioxane	100	5	68
K₂CO₃	DMF	100	6	55
Cs₂CO₃	DMF	100	6	62

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

Caption: General experimental workflow for Suzuki-Miyaura coupling.

Methodology:

• To a flame-dried Schlenk flask, add 2-Bromo-3-pyridinamine (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and ligand (if required).

• Seal the flask, and then evacuate and backfill with an inert gas (e.g., argon) three times.

• Add the degassed solvent system (e.g., 1,4-dioxane/water, 4:1 v/v) via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).

• After the reaction is complete, cool the mixture to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Protocol for Buchwald-Hartwig Amination

Methodology:

• In a glovebox or under a stream of inert gas, add the palladium source (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., RuPhos, 2-4 mol%), and the base (e.g., NaOt-Bu, 1.4 equiv.) to an oven-dried reaction vessel.

• Add 2-Bromo-3-pyridinamine (1.0 equiv.) and the amine coupling partner (1.2 equiv.).

• Add anhydrous, degassed solvent (e.g., toluene).

• Seal the vessel and heat to the desired temperature (typically 80-110 °C) with stirring.

• Monitor the reaction by TLC or LC-MS.

• Once complete, cool the reaction to room temperature.

• Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove palladium residues.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Filter and concentrate under reduced pressure, then purify the crude product by flash column chromatography.

Optimized Protocol for Sonogashira Coupling of 2-Amino-3-bromopyridine[3][4]

Methodology:

• To a round-bottomed flask under a nitrogen atmosphere, add Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5.0 mol%), and CuI (5.0 mol%).

• Add DMF (to make a ~0.25 M solution) and stir for 30 minutes.

• Add 2-amino-3-bromopyridine (1.0 equiv.), the terminal alkyne (1.2 equiv.), and Et₃N (2.0 equiv.).

• Heat the reaction mixture at 100 °C for 3 hours, monitoring the process by TLC.

• After completion, cool the reaction and proceed with a standard aqueous work-up and purification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 4. [PDF] Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes | Semantic Scholar [semanticscholar.org]

Preventing debromination of 2-Bromo-3-pyridinamine during synthesis

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide expert guidance on preventing the unwanted debromination of 2-Bromo-3-pyridinamine during chemical synthesis. Debromination is a common side reaction that can significantly lower the yield of your desired product and complicate purification. This guide offers detailed troubleshooting advice, frequently asked questions (FAQs), and optimized experimental protocols to help you mitigate C-Br bond cleavage in your reactions.

Troubleshooting Guide: Common Debromination Scenarios

This section addresses specific experimental issues where debromination is a prevalent side reaction.

Issue 1: Significant Debromination in Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)

• Symptoms:

  • Formation of a significant amount of 3-aminopyridine (B143674) as a byproduct.

  • Low yields of the desired coupled product.

  • Complex product mixtures that are difficult to purify.

• Root Causes and Solutions: Debromination in palladium-catalyzed coupling reactions, often termed hydrodehalogenation, typically arises from the formation of a palladium-hydride (Pd-H) species which then participates in a competing catalytic cycle. The source of the hydride can be the base, solvent, or impurities.

  dot graph Troubleshooting_Pd_Coupling { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

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Caption: A systematic workflow for troubleshooting debromination.

Issue 2: Debromination during Lithiation or Grignard Reagent Formation

• Symptoms:

  • Formation of 3-aminopyridine upon quenching the reaction.

  • Low yield of the desired functionalized product.

• Root Causes and Solutions: Organometallic intermediates of 2-Bromo-3-pyridinamine can be unstable and are highly susceptible to protonation from trace acidic sources.

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Caption: Troubleshooting debromination in organometallic reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of debromination of 2-Bromo-3-pyridinamine?

A1: The C-Br bond in 2-Bromo-3-pyridinamine can be cleaved through several mechanisms. In palladium-catalyzed reactions, a common cause is the formation of a palladium-hydride species that leads to reductive dehalogenation.[1] The presence of strong bases, elevated temperatures, and certain ligands can promote this side reaction.[1][2] In organometallic reactions, the high basicity of the lithiated or Grignard intermediate makes it susceptible to protonation by trace amounts of water or other protic impurities.

Q2: How can I minimize debromination during a Suzuki-Miyaura coupling reaction?

A2: To minimize debromination during a Suzuki coupling, consider the following adjustments:

• Catalyst System: Employ palladium catalysts with bulky, electron-rich phosphine (B1218219) ligands (e.g., Buchwald's SPhos, XPhos, or RuPhos). These ligands promote the desired reductive elimination to form the C-C bond over the competing hydrodebromination pathway.[1]

• Base Selection: Use a weaker, non-nucleophilic base. Carbonates such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃), or phosphates like potassium phosphate (B84403) (K₃PO₄), are often milder alternatives to stronger bases like potassium tert-butoxide (KOtBu).[1]

• Temperature Control: Run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. Often, temperatures can be maintained in the 60-80 °C range with an optimized catalyst system.[1]

• Solvent Choice: The choice of solvent can influence the reaction outcome. Aprotic polar solvents like 1,4-dioxane (B91453), THF, or DMF are commonly used.[3]

Q3: Is it necessary to protect the amino group of 2-Bromo-3-pyridinamine?

A3: The free amino group can coordinate to the palladium center, potentially influencing the catalytic cycle and, in some cases, promoting side reactions.[1] While many successful couplings are reported with the unprotected amine,[4] protecting the amine as a carbamate (B1207046) (e.g., Boc) or an amide can sometimes lead to cleaner reactions and higher yields, especially if other strategies to prevent debromination are unsuccessful.[5]

Q4: How can I detect and quantify the extent of debromination?

A4: Several analytical techniques can be used:

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is a powerful tool for identifying the desired product and the debrominated byproduct (3-aminopyridine) by their respective mass-to-charge ratios. The relative peak areas can give a semi-quantitative measure of the extent of debromination.

• GC-MS (Gas Chromatography-Mass Spectrometry): Similar to LC-MS, this can be used to separate and identify volatile products.

• ¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: The proton NMR spectra of the crude reaction mixture can be used to detect the presence of 3-aminopyridine. By integrating the signals corresponding to the product and the byproduct, and comparing them to an internal standard, a quantitative assessment of the reaction outcome can be made.

Data on Reaction Conditions to Minimize Debromination

The following tables summarize general strategies and their impact on minimizing debromination during palladium-catalyzed cross-coupling reactions of bromopyridines.

Table 1: Influence of Reaction Parameters on Debromination

Parameter	Condition Prone to Debromination	Recommended Condition to Minimize Debromination	Rationale
Temperature	High (>100 °C)	Low to moderate (60-80 °C)	Reduces the likelihood of thermal C-Br bond cleavage and side reactions.[1]
Base	Strong, sterically hindered (e.g., KOtBu)	Weaker, inorganic (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)	Milder bases are less likely to promote elimination and other side reactions leading to Pd-H formation.[1]
Palladium Ligand	Simple phosphines (e.g., PPh₃)	Bulky, electron-rich biarylphosphines (e.g., SPhos, XPhos, RuPhos)	Promotes faster reductive elimination from the desired intermediate, outcompeting debromination pathways.[1][6]
Catalyst Precursor	Pd(OAc)₂ alone	Pre-formed catalysts (e.g., SPhos Pd G3/G4)	Can lead to more controlled and efficient catalytic cycles with lower catalyst loadings.[7]
Solvent	Protic solvents (e.g., alcohols) in some cases	Aprotic polar solvents (e.g., Dioxane, THF, DMF)	Can influence catalyst stability and reactivity. Protic solvents can be a source of hydrides.

Table 2: Comparison of Catalyst Systems for Suzuki-Miyaura Coupling of Bromopyridines

Catalyst (mol%)	Ligand (mol%)	Base (Equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes
Pd(PPh₃)₄ (5)	-	K₃PO₄ (2.2)	Dioxane/H₂O (4:1)	90	>15	Moderate to Good	A classic system, but may require higher temperatures and longer reaction times, potentially increasing debromination risk.[5]
Pd₂(dba)₃ (1-2)	SPhos (2-4)	K₃PO₄ (2-3)	Dioxane/H₂O	100-110	4-12	Good to Excellent	Buchwald ligands often improve yields and reduce side reactions for challenging substrates.[3]
Pd(OAc)₂ (1-2)	PPh₃ (2-4)	K₂CO₃ (2)	Toluene/H₂O	100	12-24	Moderate to Good	A cost-effective system, but may be less efficient than modern catalyst systems.[3]
PdCl₂(dppf) (2-3)	-	Cs₂CO₃ (2)	DMF	100	8-16	Good to Excellent	Effective for a broad range of substrates.[3]

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling with Minimized Debromination

This protocol provides a general method for the Suzuki-Miyaura coupling of 2-Bromo-3-pyridinamine with an arylboronic acid, incorporating strategies to minimize debromination.

• Reagents:

  • 2-Bromo-3-pyridinamine (1.0 equivalent)

  • Arylboronic acid (1.2 equivalents)

  • SPhos Pd G3 catalyst (2 mol%)

  • Potassium phosphate (K₃PO₄) (2.5 equivalents)

  • 1,4-Dioxane (anhydrous)

  • Water (degassed)

  • Nitrogen or Argon gas for inert atmosphere

• Procedure:

  • To a dry reaction vessel, add 2-Bromo-3-pyridinamine, the arylboronic acid, and potassium phosphate.

  • Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times.

  • Add the SPhos Pd G3 catalyst to the reaction vessel under a positive flow of inert gas.

  • Add anhydrous 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio of dioxane to water).

  • Heat the reaction mixture to 60-80 °C with vigorous stirring. The lower end of this temperature range should be attempted first.

  • Monitor the reaction progress by TLC, LC-MS, or GC-MS. Check for the consumption of the starting material and the formation of both the desired product and the debrominated byproduct.

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (B1210297) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to separate the desired product from any unreacted starting material and the debrominated side product.

  • Characterize the final product and assess the level of any debrominated impurity by ¹H NMR and LC-MS or GC-MS.

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Caption: Experimental workflow for Suzuki coupling.

Protocol 2: Buchwald-Hartwig Amination with Minimized Debromination

This protocol provides a general method for the Buchwald-Hartwig amination of 2-Bromo-3-pyridinamine, incorporating strategies to minimize debromination.

• Reagents:

  • 2-Bromo-3-pyridinamine (1.0 equivalent)

  • Amine coupling partner (1.2 equivalents)

  • RuPhos Pd G3 catalyst (2 mol%)

  • Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LiHMDS) (1.5 equivalents)

  • Anhydrous Toluene or THF

  • Nitrogen or Argon gas for inert atmosphere

• Procedure:

  • To a dry Schlenk tube, add the RuPhos Pd G3 catalyst and the base under an inert atmosphere.

  • Add 2-Bromo-3-pyridinamine and the amine coupling partner.

  • Add the anhydrous solvent via syringe.

  • Seal the tube and heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC, LC-MS, or GC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

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Caption: Experimental workflow for Buchwald-Hartwig amination.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 7. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting guide for incomplete 2-Bromo-3-pyridinamine reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering challenges with the synthesis of 2-Bromo-3-pyridinamine.

Troubleshooting Guide

Question: My 2-Bromo-3-pyridinamine reaction is incomplete, and the yield is very low. What are the potential causes and how can I improve it?

Answer:

An incomplete reaction or low yield in the synthesis of 2-Bromo-3-pyridinamine, typically prepared by the direct bromination of 3-aminopyridine (B143674), can be attributed to several factors. The primary challenges in this electrophilic aromatic substitution are controlling the regioselectivity and preventing the formation of byproducts. The strong activating nature of the amino group directs bromination to the ortho (2- and 4-) and para (6-) positions, often leading to a mixture of isomers and over-bromination.

Key Troubleshooting Areas:

• Reaction Temperature: The temperature at which the bromination is carried out is critical. Higher temperatures can lead to increased formation of undesired isomers and decomposition of the product.

• Rate of Brominating Agent Addition: A rapid addition of the brominating agent (e.g., N-Bromosuccinimide (NBS) or bromine) can create localized high concentrations, promoting over-bromination and side reactions.

• Stoichiometry of Reagents: An excess of the brominating agent is a common cause of dibromo- and other polybrominated byproducts.

• Purity of Starting Materials and Reagents: Impurities in the 3-aminopyridine or degradation of the brominating agent can inhibit the reaction or lead to the formation of unexpected side products.

The following table summarizes key parameters from protocols for similar bromination reactions on aminopyridines, which can be used as a guide for optimization.

Parameter	Recommended Condition	Rationale	Potential Issue if Deviated
Temperature	0 to -10 °C	Enhances regioselectivity and minimizes side reactions.	Higher temperatures can lead to a mixture of isomers and decomposition.
Brominating Agent	N-Bromosuccinimide (NBS) or Bromine (Br₂)	NBS is often preferred for better selectivity and easier handling.	Bromine can be less selective and requires more careful handling.
Stoichiometry (Aminopyridine:Brominating Agent)	1 : 1 to 1 : 1.1	Minimizes the formation of dibrominated byproducts.[1]	Excess brominating agent leads to over-bromination.[1]
Addition of Brominating Agent	Slow, dropwise addition	Avoids localized high concentrations of the electrophile.	Rapid addition can increase the formation of multiple brominated species.
Solvent	Acetonitrile, Acetic Acid, or Sulfuric Acid	The choice of solvent can influence the reactivity and selectivity.	An inappropriate solvent may lead to poor solubility or side reactions.
Reaction Monitoring	Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC)	Allows for tracking the consumption of starting material and the formation of products and byproducts.	Without monitoring, the reaction may be stopped too early (incomplete) or too late (byproduct formation).

Question: I am observing multiple spots on my TLC plate, indicating a mixture of products. How can I improve the regioselectivity to favor the formation of 2-Bromo-3-pyridinamine?

Answer:

Achieving high regioselectivity in the bromination of 3-aminopyridine is a significant challenge. The formation of 4-bromo, 6-bromo, and 2,6-dibromo isomers is common.[2] Here are several strategies to enhance the formation of the desired 2-bromo isomer:

• Use of a Protecting Group: Acetylating the amino group of 3-aminopyridine to form 3-acetamidopyridine (B189574) can moderate the activating effect and alter the directing properties of the substituent. The acetyl group can be removed by hydrolysis after the bromination step.

• Lewis Acid Catalysis: While often used to direct bromination to the 6-position, the use of a Lewis acid catalyst such as iron(III) bromide (FeBr₃) can be explored to see if it influences the formation of the 2-bromo isomer under specific conditions.

• Solvent Effects: The polarity and coordinating ability of the solvent can influence the regioselectivity of the reaction. Experimenting with different solvents such as chlorinated hydrocarbons, ethers, or acids may yield a more favorable isomer distribution.

Below is a diagram illustrating the logical workflow for troubleshooting an incomplete or non-selective reaction.

Caption: Troubleshooting workflow for incomplete 2-Bromo-3-pyridinamine reactions.

Question: My mass spectrometry results show a significant peak corresponding to a dibrominated product. How can I avoid this over-bromination?

Answer:

The formation of dibrominated byproducts, such as 2,6-dibromo-3-aminopyridine, is a clear indication of over-bromination.[2] This occurs when the mono-brominated product reacts further with the brominating agent. To prevent this, consider the following adjustments:

• Strict Stoichiometric Control: Use no more than one equivalent of the brominating agent. It is often beneficial to use a slight sub-stoichiometric amount (e.g., 0.95 equivalents) to ensure all of it is consumed before significant over-bromination occurs.

• Slow Addition at Low Temperature: Adding the brominating agent slowly and at a reduced temperature (e.g., 0 °C) helps to control the reaction rate and prevent localized excesses of the electrophile that can lead to a second bromination.

• Reaction Monitoring: Carefully monitor the reaction's progress using TLC or HPLC. The reaction should be quenched as soon as the starting 3-aminopyridine has been consumed to prevent the formation of the dibrominated product.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to produce 2-Bromo-3-pyridinamine?

A1: The most direct route is the electrophilic bromination of 3-aminopyridine using a suitable brominating agent like N-Bromosuccinimide (NBS) or bromine (Br₂). However, controlling the regioselectivity to favor the 2-position can be challenging. Alternative, though more complex, routes could involve a Sandmeyer reaction from a suitable diaminopyridine precursor or a nucleophilic substitution on a pre-functionalized pyridine (B92270) ring.

Q2: Which brominating agent is better, NBS or Br₂?

A2: N-Bromosuccinimide (NBS) is often preferred for the bromination of activated aromatic rings like aminopyridines. It is a solid, making it easier to handle than liquid bromine, and the reaction conditions can be milder, often leading to better selectivity and fewer side products.

Q3: How can I purify my crude 2-Bromo-3-pyridinamine product?

A3: Purification can typically be achieved through recrystallization or silica (B1680970) gel column chromatography. For recrystallization, a solvent system in which the desired product has good solubility at high temperatures and poor solubility at low temperatures should be chosen. For column chromatography, a solvent system of hexane (B92381) and ethyl acetate (B1210297) is often a good starting point for elution.

Q4: My downstream Suzuki-Miyaura coupling reaction using 2-Bromo-3-pyridinamine is failing. What could be the issue?

A4: The nitrogen atoms in the pyridine ring and the amino group can coordinate to and deactivate the palladium catalyst. Additionally, dehalogenation (replacement of the bromo group with a hydrogen) can be a significant side reaction. To troubleshoot this, consider using bulky, electron-rich phosphine (B1218219) ligands (e.g., XPhos, SPhos) and non-nucleophilic bases like potassium phosphate (B84403) (K₃PO₄) or cesium carbonate (Cs₂CO₃). Ensuring a strictly inert atmosphere is also crucial.[2]

Experimental Protocols

The following is a general protocol for the bromination of an aminopyridine, which can be adapted and optimized for the synthesis of 2-Bromo-3-pyridinamine.

Protocol: Direct Bromination of 3-Aminopyridine using NBS

Materials:

• 3-Aminopyridine

• N-Bromosuccinimide (NBS)

• Anhydrous Acetonitrile

• Saturated aqueous sodium thiosulfate (B1220275) solution

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Ethyl acetate

• Hexane

Equipment:

• Three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Nitrogen or Argon inlet

• Ice bath

Procedure:

• In a dry three-necked round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve 3-aminopyridine (1.0 equivalent) in anhydrous acetonitrile.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve N-Bromosuccinimide (1.0 equivalent) in anhydrous acetonitrile.

• Add the NBS solution dropwise to the cooled 3-aminopyridine solution over a period of 30-60 minutes, ensuring the internal temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C for 2-4 hours, monitoring the progress by TLC.

• Once the starting material is consumed, quench the reaction by adding saturated aqueous sodium thiosulfate solution to destroy any unreacted NBS.

• Add saturated aqueous sodium bicarbonate solution to neutralize any acid present.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography or recrystallization.

Safety Precautions:

• Brominating agents are corrosive and toxic. Handle them in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• The reaction may be exothermic. Careful control of the addition rate and temperature is essential.

The following diagram illustrates the general experimental workflow.

Caption: General experimental workflow for the bromination of 3-aminopyridine.

References

• 1. ijssst.info [ijssst.info]
• 2. prepchem.com [prepchem.com]

Technical Support Center: Palladium Catalyst Removal from 2-Bromo-3-pyridinamine Reaction Mixtures

This technical support center is designed to assist researchers, scientists, and drug development professionals in effectively removing residual palladium catalysts from reaction mixtures involving 2-Bromo-3-pyridinamine. Due to the chelating nature of the pyridinamine moiety, removing palladium to the stringent levels required for active pharmaceutical ingredients (APIs) can be challenging. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address these challenges.

Frequently Asked Questions (FAQs)

Q1: Why is it difficult to remove palladium from 2-Bromo-3-pyridinamine reaction mixtures?

A1: The nitrogen atoms in both the pyridine (B92270) ring and the amine group of 2-Bromo-3-pyridinamine can act as strong ligands, forming stable complexes with palladium species. This coordination increases the solubility of palladium in the reaction mixture, making its removal by simple filtration less effective.[1]

Q2: What are the regulatory limits for residual palladium in APIs?

A2: Regulatory bodies such as the International Council for Harmonisation (ICH) have established strict guidelines for elemental impurities in APIs. For palladium, the permitted daily exposure (PDE) is low, which often translates to a concentration limit in the range of 5 to 10 parts per million (ppm) in the final drug substance, depending on the daily dosage. It is crucial to consult the latest ICH Q3D guidelines for specific limits.

Q3: What are the most common and effective methods for removing palladium from reactions involving pyridinamines?

A3: The most effective methods for removing palladium from pyridinamine-containing reaction mixtures include:

• Scavenging: Using solid-supported reagents (scavengers) with functional groups that have a high affinity for palladium, such as thiols, amines, or thioureas. The scavenger binds to the palladium, and the resulting solid can be easily filtered off.[1]

• Activated Carbon Treatment: Activated carbon is a cost-effective adsorbent for palladium. However, it can sometimes lead to the loss of the desired product due to non-specific adsorption.[1][2]

• Chromatography: Column chromatography is a highly effective method for reducing palladium levels.[3]

• Crystallization: Recrystallization of the final product can be an effective purification step to reduce palladium content.

Q4: How can I quantify the amount of residual palladium in my product?

A4: Accurate quantification of residual palladium is essential. The most common and sensitive methods include:

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

• Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES)

• Atomic Absorption Spectroscopy (AAS)

For in-process monitoring, high-energy polarized-beam energy dispersive X-ray fluorescence can also be a rapid and simple method.

Troubleshooting Guides

This section addresses common problems encountered during the removal of palladium catalyst from 2-Bromo-3-pyridinamine reaction mixtures and provides step-by-step solutions.

Problem 1: High levels of residual palladium after initial filtration.

• Possible Cause: The palladium species is likely soluble due to complexation with the 2-Bromo-3-pyridinamine. Simple filtration is ineffective for removing dissolved palladium.

• Solutions:

  • Employ a Scavenger: Use a solid-supported scavenger with high affinity for palladium. Thiol-based scavengers are often effective.

  • Activated Carbon Treatment: Treat the reaction mixture with activated carbon to adsorb the soluble palladium.

  • Chromatography: Purify the crude product using column chromatography.

Problem 2: Significant loss of 2-Bromo-3-pyridinamine product during palladium removal.

• Possible Cause: The product may be adsorbing to the scavenger or activated carbon.

• Solutions:

  • Optimize Adsorbent Amount: Use the minimum amount of scavenger or activated carbon required for effective palladium removal.

  • Screen Different Scavengers: Some scavengers may have a lower affinity for your product.

  • Change the Solvent: The choice of solvent can affect the binding of your product to the adsorbent.

  • Consider Alternative Methods: If product loss remains high, explore other purification techniques like crystallization.

Problem 3: Inconsistent palladium removal results between batches.

• Possible Cause: The nature of the palladium species (e.g., oxidation state, ligands) may vary between batches, affecting the efficiency of the removal method.

• Solutions:

  • Standardize the Work-up: Ensure a consistent work-up procedure before scavenging to minimize variability in the palladium species.

  • Use a Broad-Spectrum Scavenger: Some scavengers are effective against a wider range of palladium species.

  • Combine Methods: A sequential treatment, such as filtration through Celite followed by a scavenger, can provide more consistent results.[1]

Data Presentation

Table 1: Comparison of Palladium Removal Method Efficiencies

Method	Initial Pd (ppm)	Final Pd (ppm)	% Removal	Reference
Column Chromatography	~5000	< 100	>98%	[3]
Scavenging Resin (post-chromatography)	< 500	< 50	>90%	[3]
Activated Carbon	9100	6552	28%	[4]
Activated Carbon + Chelating Agent	9100	< 273	>97%	[4]
Polystyrene-bound TMT Scavenger	1550	3	99.8%	[4]
Silica-supported TMT Scavenger	330	7	97.9%	[4]

Experimental Protocols

Protocol 1: General Procedure for Palladium Removal using a Solid-Supported Scavenger (Batch Method)

• Dissolution: Dissolve the crude 2-Bromo-3-pyridinamine reaction mixture in a suitable organic solvent (e.g., Tetrahydrofuran (THF), Toluene, Dichloromethane (DCM)).

• Scavenger Addition: Add the selected solid-supported scavenger (e.g., a thiol-based silica (B1680970) scavenger). A typical starting point is 2-5 equivalents relative to the initial palladium catalyst loading.

• Agitation: Stir the mixture at a suitable temperature (e.g., 25-60°C) for a period of 1 to 18 hours. The optimal time and temperature should be determined experimentally.

• Filtration: Filter the mixture through a pad of celite or a suitable filter to remove the solid scavenger.[5]

• Washing: Wash the filter cake with a fresh portion of the solvent to ensure complete recovery of the product.[5]

• Concentration: Combine the filtrate and the washings, and remove the solvent under reduced pressure to obtain the purified product.[5]

• Analysis: Analyze the palladium content of the purified product using a suitable analytical technique like ICP-MS to confirm the removal efficiency.[5]

Mandatory Visualizations

Caption: General workflow for palladium removal using a solid-supported scavenger.

Caption: Troubleshooting decision tree for palladium removal.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Managing Regioselectivity in Reactions with Substituted 2-Bromo-3-Pyridinamine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with substituted 2-Bromo-3-pyridinamine. The focus is on controlling regioselectivity in various chemical transformations, a critical aspect of synthesizing precisely substituted pyridine (B92270) derivatives for pharmaceutical and materials science applications.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a mixture of isomers in my palladium-catalyzed cross-coupling reaction with a substituted 2-Bromo-3-pyridinamine?

A1: Achieving high regioselectivity in cross-coupling reactions of substituted 2-Bromo-3-pyridinamine can be challenging due to the electronic and steric influences of both the substituents and the pyridine nitrogen. The formation of isomers often arises from competing reaction pathways. Key factors influencing the regioselectivity include the choice of catalyst, ligands, base, and solvent. For instance, in Suzuki-Miyaura couplings, the judicious selection of a bulky phosphine (B1218219) ligand can favor substitution at the less sterically hindered position.

Q2: How can I favor C-C bond formation at the C2 position over the C4 or C6 positions in a nucleophilic aromatic substitution (SNAr) reaction?

A2: Nucleophilic aromatic substitution on pyridine rings typically favors the C2 and C4 positions due to the ability of the nitrogen atom to stabilize the negative charge in the Meisenheimer intermediate.[1][2] To promote substitution at the C2 position, consider the following strategies:

• Steric Hindrance: If the C4 position is sterically hindered by a bulky substituent, the nucleophile will preferentially attack the C2 position.

• Solvent Effects: The choice of solvent can influence the regioselectivity. Aprotic polar solvents are generally preferred for SNAr reactions.

• Activating Groups: The presence of electron-withdrawing groups ortho or para to the leaving group will activate the ring towards nucleophilic attack.[2]

Q3: What is Directed ortho-Metalation (DoM) and how can it be used to functionalize the C4 position of a 2-Bromo-3-pyridinamine derivative?

A3: Directed ortho-Metalation (DoM) is a powerful technique for the regioselective functionalization of aromatic rings.[3][4] It involves the deprotonation of a position ortho to a directing metalation group (DMG) by a strong base, typically an organolithium reagent. The resulting organolithium species can then be quenched with an electrophile to introduce a new substituent. In the case of a 3-substituted 2-bromopyridine, the 3-substituent can act as a DMG to direct metalation to the C4 position. The amino group at the 3-position can also act as a directing group.[3][4]

Q4: My Sonogashira coupling of a substituted 2-Bromo-3-pyridinamine with a terminal alkyne is giving low yields. What are the common causes and how can I optimize the reaction?

A4: Low yields in Sonogashira couplings of 2-amino-3-bromopyridines can be attributed to several factors. A study on the palladium-catalyzed Sonogashira coupling of 2-amino-3-bromopyridines with terminal alkynes found that the choice of catalyst, ligand, base, and temperature are crucial for high yields.[5][6] Optimized conditions were found to be 2.5 mol% Pd(CF₃COO)₂, 5 mol% PPh₃, 5 mol% CuI as an additive, and Et₃N as the base in DMF at 100°C for 3 hours, which afforded yields of 72% - 96%.[5][6]

Troubleshooting Guides

Issue 1: Poor Regioselectivity in Suzuki-Miyaura Coupling

Symptom	Possible Cause	Troubleshooting Steps
Mixture of C2 and C4 substituted products	Steric and electronic effects of substituents are comparable.	1. Ligand Screening: Employ bulkier phosphine ligands (e.g., XPhos, SPhos) to favor substitution at the less hindered position.
2. Base Optimization: Vary the base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) as it can influence the transmetalation step.[7][8]
3. Solvent Effects: Evaluate different solvent systems (e.g., dioxane/water, toluene, DMF).
Low yield of the desired regioisomer	Inefficient catalytic cycle.	1. Catalyst Choice: Test different palladium precursors (e.g., Pd(PPh₃)₄, PdCl₂(dppf)).
2. Temperature Control: Optimize the reaction temperature; higher temperatures may lead to side reactions and decomposition.
3. Boronic Acid/Ester Quality: Ensure the boronic acid or ester is pure and dry.

Issue 2: Unsuccessful Directed ortho-Metalation (DoM)

Symptom	Possible Cause	Troubleshooting Steps
No reaction or recovery of starting material	Insufficiently strong base or inactive directing group.	1. Base Selection: Use a stronger organolithium base (e.g., s-BuLi, t-BuLi) or add a co-solvent like TMEDA to increase basicity.[9]
2. Protecting Group Strategy: If the directing group has an acidic proton (e.g., -NH₂), it may need to be protected before metalation.
3. Temperature Optimization: Perform the lithiation at very low temperatures (e.g., -78 °C) to prevent side reactions.[1]
Formation of multiple products	Competing metalation at other positions or decomposition.	1. Check for other acidic protons: Ensure no other protons in the molecule are more acidic than the target ortho proton.
2. Quenching Conditions: Add the electrophile at low temperature and allow the reaction to warm slowly.

Quantitative Data Summary

The following tables summarize quantitative data from the literature for key reactions of substituted 2-Bromo-3-pyridinamine derivatives.

Table 1: Sonogashira Coupling of 2-Amino-3-bromopyridines with Terminal Alkynes [5][6]

Entry	2-Amino-3-bromopyridine Substrate	Terminal Alkyne	Product Yield (%)
1	2-amino-3-bromopyridine	Phenylacetylene	98
2	2-amino-3-bromopyridine	4-Methoxyphenylacetylene	96
3	2-amino-3-bromo-5-methylpyridine	Phenylacetylene	93
4	2-amino-3-bromo-5-methylpyridine	1-Heptyne	89
5	2-amino-3-bromo-5-chloropyridine	Phenylacetylene	85

Reaction Conditions: Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5 mol%), CuI (5 mol%), Et₃N, DMF, 100°C, 3h.[5][6]

Experimental Protocols

Key Experiment: Palladium-Catalyzed Sonogashira Coupling of 2-Amino-3-bromopyridine with Phenylacetylene[5][6]

Materials:

• 2-Amino-3-bromopyridine (1 equiv)

• Phenylacetylene (1.2 equiv)

• Palladium(II) trifluoroacetate (B77799) (Pd(CF₃COO)₂) (0.025 equiv)

• Triphenylphosphine (PPh₃) (0.05 equiv)

• Copper(I) iodide (CuI) (0.05 equiv)

• Triethylamine (B128534) (Et₃N)

• N,N-Dimethylformamide (DMF)

Procedure:

• To a dry round-bottom flask under a nitrogen atmosphere, add Pd(CF₃COO)₂, PPh₃, and CuI.

• Add anhydrous DMF and stir the mixture for 30 minutes at room temperature.

• Add 2-amino-3-bromopyridine, phenylacetylene, and triethylamine to the flask.

• Heat the reaction mixture to 100°C and stir for 3 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel to afford 3-phenylethynyl-2-aminopyridine.

Visualizations

Logical Workflow for Managing Regioselectivity

Caption: Decision workflow for selecting a synthetic strategy.

Factors Influencing Regioselectivity in Cross-Coupling

Caption: Key factors influencing regiochemical outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 4. baranlab.org [baranlab.org]
• 5. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. uwindsor.ca [uwindsor.ca]

Technical Support Center: Synthesis of 2-Bromo-3-pyridinamine and its Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of brominated 3-aminopyridine (B143674) derivatives. Due to significant regioselectivity challenges in the direct synthesis of 2-Bromo-3-pyridinamine from 3-aminopyridine, this guide primarily focuses on the more common and controllable synthesis of its isomer, 3-Bromo-2-pyridinamine, from 2-aminopyridine (B139424). Understanding the synthesis of this isomer provides valuable insights into the broader challenges of regioselective bromination of aminopyridines.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in synthesizing 2-Bromo-3-pyridinamine directly from 3-aminopyridine?

A1: The primary challenge is the poor regioselectivity of the bromination reaction. The amino group in 3-aminopyridine is a strong activating group that directs electrophiles to the ortho (2- and 4-) and para (6-) positions. This often results in a mixture of brominated isomers, with the 6-bromo isomer being a significant product, making the isolation of pure 2-Bromo-3-pyridinamine difficult.[1][2]

Q2: What is the more common synthetic route to obtain a brominated aminopyridine with bromine at the 3-position and an amino group at the 2-position?

A2: The more established and controllable method is the direct bromination of 2-aminopyridine to produce 3-Bromo-2-pyridinamine. This method generally offers higher yields and better control over the formation of a specific isomer.[3][4]

Q3: What are the potential side products in the bromination of 2-aminopyridine?

A3: The main side product is 2-amino-3,5-dibromopyridine, which results from over-bromination of the starting material.[5] Controlling the stoichiometry of the brominating agent is crucial to minimize the formation of this impurity.

Q4: What are the key safety considerations when handling reagents for this synthesis?

A4: Bromine is a hazardous and corrosive material and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE). The reaction can also be exothermic, requiring careful temperature control to prevent runaways, especially during scale-up.

Troubleshooting Guides

Issue 1: Low Yield of 3-Bromo-2-pyridinamine

Possible Cause	Suggested Solution
Incomplete Reaction	- Ensure the reaction is monitored to completion using TLC or HPLC. - Reaction times may need to be extended for larger batches.
Sub-optimal Temperature	- Maintain the reaction temperature below 0°C during the addition of bromine to improve selectivity and reduce side reactions.[3][4]
Inefficient Mixing	- On a larger scale, ensure the stirring is efficient to maintain a homogeneous reaction mixture and prevent localized "hot spots".

Issue 2: Formation of Dibrominated Byproducts

Possible Cause	Suggested Solution
Excess Brominating Agent	- Use no more than one equivalent of the brominating agent (e.g., Br₂ or NBS). - Add the brominating agent dropwise or in portions to avoid localized high concentrations.[5]
Elevated Reaction Temperature	- Perform the bromination at low temperatures (e.g., 0 to -10 °C) to enhance selectivity for the mono-brominated product.

Issue 3: Difficulty in Product Purification

Possible Cause	Suggested Solution
Presence of Isomeric Impurities	- Utilize flash column chromatography on silica (B1680970) gel with a suitable eluent system (e.g., hexane/ethyl acetate (B1210297) gradient) to separate the desired isomer.
Residual Starting Material	- Optimize reaction time and stoichiometry to ensure complete conversion of the starting material.
Colored Impurities	- Consider a work-up with activated carbon to remove colored impurities before final purification. - Recrystallization from a suitable solvent system can also be an effective final purification step.

Data Presentation

Table 1: Physical Properties of 3-Bromo-2-pyridinamine

Property	Value	Reference
Molecular Formula	C₅H₅BrN₂	[3]
Molecular Weight	173.01 g/mol	[3]
Appearance	White to light yellow crystalline powder	[6]
Melting Point	63-67 °C	[3]
Boiling Point	Approximately 257-259 °C	[6]
Solubility	Slightly soluble in water; Soluble in ethanol (B145695) and dichloromethane (B109758).	[6]

Experimental Protocols

Synthesis of 3-Bromo-2-pyridinamine from 2-Aminopyridine

This protocol is a generalized procedure based on common laboratory methods.

Materials:

• 2-Aminopyridine

• Liquid Bromine

• Acetic Acid (or another suitable organic solvent)

• Sodium Hydroxide (B78521) solution

• Water

• Organic solvent for extraction (e.g., dichloromethane or ethyl acetate)

Procedure:

• Dissolve 2-aminopyridine in an organic solvent in a reaction vessel equipped with a stirrer and a dropping funnel.

• Cool the mixture to below 0°C using an ice bath.

• Slowly add a stoichiometric amount of liquid bromine dropwise to the stirred solution, maintaining the temperature below 0°C.[3][4] The rate of addition is critical to control the exotherm and minimize side reactions.

• After the complete addition of bromine, allow the reaction to stir at a low temperature for a specified period (e.g., 1-2 hours) to ensure completion.

• Once the reaction is complete, quench any excess bromine with a suitable reducing agent (e.g., sodium bisulfite solution).

• Neutralize the reaction mixture by adding a sodium hydroxide solution until the pH is neutral.

• Extract the product into an organic solvent.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate (B86663) or magnesium sulfate).

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography or recrystallization to obtain pure 3-Bromo-2-pyridinamine.

Mandatory Visualizations

References

• 1. reddit.com [reddit.com]
• 2. benchchem.com [benchchem.com]
• 3. CN103664765A - Preparation method of 2-amino-3-bromopyridine - Google Patents [patents.google.com]
• 4. Preparation method of 2-amino-3-bromopyridine - Eureka | Patsnap [eureka.patsnap.com]
• 5. ijssst.info [ijssst.info]
• 6. 2-Amino-3-Bromopyridine Manufacturer & Supplier in China | Properties, Uses, Safety Data, Price & COA [pipzine-chem.com]

Technical Support Center: The Buchwald-Hartwig Amination of 2-Bromo-3-pyridinamine

This technical support center provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions (FAQs) for the Buchwald-Hartwig amination of 2-Bromo-3-pyridinamine. The choice of ligand is a critical parameter for success with this substrate, and this guide offers detailed insights into overcoming common challenges.

Frequently Asked Questions (FAQs)

Q1: Why is the Buchwald-Hartwig amination of 2-Bromo-3-pyridinamine often challenging?

The primary challenge arises from the substrate itself. The pyridine (B92270) nitrogen can coordinate with the palladium catalyst, leading to catalyst inhibition or deactivation.[1] Additionally, the adjacent amino group in 2-Bromo-3-pyridinamine can form a chelate with the palladium center after oxidative addition, which can hinder the subsequent steps of the catalytic cycle.[2]

Q2: What is the crucial role of the phosphine (B1218219) ligand in this reaction?

The ligand plays several vital roles in the Buchwald-Hartwig amination:

• Stabilizes the Palladium Catalyst: The ligand prevents the precipitation of palladium metal (palladium black).[3]

• Promotes Reductive Elimination: Bulky, electron-rich ligands accelerate the final C-N bond-forming step, which is often the rate-limiting step.[4]

• Prevents Catalyst Poisoning: A sterically hindered ligand can physically block the pyridine nitrogen from coordinating to the palladium center, thus preventing catalyst deactivation.[3]

Q3: What are the visual signs of a failing or stalled reaction?

Several visual cues can indicate a problem with your reaction:

• Formation of Palladium Black: A fine black precipitate is metallic palladium that has fallen out of the catalytic cycle, indicating catalyst decomposition.[3]

• No Color Change: A healthy Buchwald-Hartwig reaction mixture is typically a colored solution (often yellow to reddish-brown). If the mixture remains colorless or retains the color of the starting materials, it's likely the catalyst is not active.[3]

• Reaction Stalls: If analysis by TLC or LC-MS shows initial product formation that then ceases, the catalyst may have decomposed or been poisoned.[3]

Q4: I'm starting a new project with 2-Bromo-3-pyridinamine. Which ligands should I screen first?

For challenging heteroaryl halides like 2-Bromo-3-pyridinamine, bulky, electron-rich biaryl phosphine ligands are the preferred choice.[4] Based on studies with the closely related isomer, 3-bromo-2-aminopyridine, ligands such as RuPhos , SPhos , and BrettPhos have shown high efficacy.[2] Using a palladium precatalyst, such as a G3 or G4 palladacycle, is also highly recommended as they readily form the active catalytic species.[4]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low to No Yield	1. Catalyst Inhibition/Deactivation: The pyridine nitrogen and/or the adjacent amino group are poisoning the palladium catalyst.[1][2] 2. Inappropriate Ligand: The chosen ligand is not sterically bulky or electron-rich enough to facilitate the reaction.[3] 3. Ineffective Base: The base may be too weak, too strong for the substrate, or have poor solubility.[3] 4. Non-Inert Atmosphere: Oxygen can deactivate the Pd(0) catalyst.[3]	1. Switch to a More Robust Ligand System: Employ bulky biaryl phosphine ligands like RuPhos, SPhos, or BrettPhos.[2] Consider using a precatalyst (e.g., RuPhos-G3) for reliable generation of the active Pd(0) species.[2][4] 2. Screen Ligands Systematically: Test a panel of ligands to find the optimal one for your specific amine coupling partner.[4] 3. Optimize the Base: Sodium tert-butoxide (NaOtBu) is a strong base that is often effective.[4] For base-sensitive substrates, consider weaker inorganic bases like Cs₂CO₃ or K₃PO₄.[1] 4. Ensure Rigorous Inert Conditions: Properly degas your solvent and use Schlenk techniques or a glovebox to maintain an inert (argon or nitrogen) atmosphere.[1]
Formation of Palladium Black	1. Catalyst Decomposition: The catalytic intermediate is unstable under the reaction conditions. 2. High Temperature: Prolonged exposure to high temperatures can cause the catalyst to break down.[3]	1. Check Reagent Purity: Ensure all reagents and solvents are pure and dry.[3] 2. Lower Reaction Temperature: Try running the reaction at a lower temperature (e.g., 80-90 °C) for a longer duration.[3]
Significant Hydrodehalogenation	1. Competing Side Reaction: Reduction of the C-Br bond is outcompeting the C-N bond formation. This is more common with primary amines.[5] 2. Suboptimal Ligand Choice: The ligand is not promoting reductive elimination efficiently.	1. Employ Bulkier Ligands: Sterically hindered ligands can accelerate C-N bond formation relative to hydrodehalogenation.[4] 2. Optimize Reaction Conditions: Lowering the reaction temperature or using a different base can sometimes minimize this side reaction.[4]

Ligand Performance Data

While specific data for 2-Bromo-3-pyridinamine is limited, a comprehensive ligand screening was performed on its close isomer, 3-bromo-2-aminopyridine, which offers valuable insights. The following table summarizes the yield of the coupling of 3-bromo-2-aminopyridine with morpholine (B109124) using various ligands.

Table 1: Ligand Screening for the Amination of 3-Bromo-2-aminopyridine with Morpholine [2]

Ligand	Palladium Source	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
XPhos	Pd₂(dba)₃	LiHMDS	THF	65	16	40
RuPhos	Pd₂(dba)₃	LiHMDS	THF	65	16	71
SPhos	Pd₂(dba)₃	LiHMDS	THF	65	16	76
BINAP	Pd₂(dba)₃	LiHMDS	THF	65	16	71
RuPhos Precatalyst	-	LiHMDS	THF	65	16	83
BrettPhos Precatalyst	-	LiHMDS	THF	65	16	66

Note: Yields were determined by GC analysis. This data is for the isomeric 3-bromo-2-aminopyridine and serves as a strong starting point for optimization.

Recommended Experimental Protocol

This protocol provides a general starting point for the Buchwald-Hartwig amination of 2-Bromo-3-pyridinamine. Optimization of the ligand, base, solvent, and temperature may be necessary for specific amine coupling partners.

Table 2: General Protocol for Buchwald-Hartwig Amination

Component	Suggested Conditions	Notes
Reactants	2-Bromo-3-pyridinamine (1.0 equiv), Amine (1.2 equiv)
Catalyst System	RuPhos-G3 Precatalyst (2 mol %)	The use of a precatalyst is highly recommended.[4]
Base	NaOtBu (1.4 equiv)	Base should be fresh and from a sealed container.
Solvent	Anhydrous, degassed Toluene or Dioxane (0.1-0.2 M)	Solvents should be thoroughly dried and degassed to remove oxygen.[1]
Temperature	80-100 °C	Monitor for potential catalyst decomposition at higher temperatures.[3]
Atmosphere	Argon or Nitrogen	A strict inert atmosphere is crucial for success.[1]

Detailed Methodology

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the 2-Bromo-3-pyridinamine, the amine coupling partner, the palladium precatalyst, and the base under an inert atmosphere (e.g., in a glovebox).

• Solvent Addition: Add the anhydrous, degassed solvent via syringe.

• Reaction: Seal the Schlenk tube and heat the reaction mixture to the desired temperature with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by taking small aliquots (under inert atmosphere) and analyzing by TLC, GC-MS, or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove palladium residues. Wash the filtrate with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel.

Visualizations

Caption: The Buchwald-Hartwig catalytic cycle for the amination of 2-Bromo-3-pyridinamine.

Caption: A logical workflow for troubleshooting low yields in the Buchwald-Hartwig amination.

References

• 1. benchchem.com [benchchem.com]
• 2. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Selective Synthesis with 2-Bromo-3-pyridinamine

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for controlling reaction selectivity in syntheses involving 2-Bromo-3-pyridinamine, with a special focus on the critical role of temperature.

Frequently Asked Questions (FAQs)

Q1: Why is my cross-coupling reaction (e.g., Suzuki, Buchwald-Hartwig) with 2-Bromo-3-pyridinamine resulting in low or no yield?

A1: Low yields with this substrate are common and can stem from several factors:

• Catalyst Inhibition: The most frequent issue is the inhibition of the palladium catalyst. The lone pair of electrons on the pyridine (B92270) nitrogen, combined with the adjacent amino group, can chelate the palladium center, deactivating it and stalling the catalytic cycle.

• Inactive Catalyst: The palladium precatalyst may be old or have decomposed. Using a fresh batch or an air-stable precatalyst is recommended.

• Suboptimal Temperature: These reactions are highly temperature-sensitive. Temperatures that are too low will result in slow or incomplete conversion, while temperatures that are too high can lead to catalyst decomposition (often observed as the formation of palladium black) and the promotion of side reactions.[1] A systematic temperature screening is often necessary.

• Inappropriate Ligand/Base Combination: The choice of ligand is critical to shield the palladium center and facilitate the reaction. Bulky, electron-rich phosphine (B1218219) ligands (e.g., Buchwald ligands like SPhos, XPhos, RuPhos) are often required. The base must be strong enough to facilitate the catalytic cycle but not so strong that it causes degradation of the starting materials or products.

Q2: What are the common side products when working with 2-Bromo-3-pyridinamine, and how can temperature control help minimize them?

A2: Common side products include:

• Dehalogenation: The bromo group is replaced by a hydrogen atom. This is often promoted by higher temperatures which can favor pathways involving palladium hydride species. Running the reaction at the lower end of the optimal temperature range can sometimes mitigate this.

• Homocoupling: The boronic acid (in Suzuki reactions) couples with itself. This is often caused by the presence of oxygen, so thorough degassing is crucial. While not directly temperature-dependent, running the reaction at the minimum effective temperature for the shortest time necessary can reduce the opportunity for this and other side reactions.

• Protodeboronation: In Suzuki couplings, the boronic acid reagent hydrolyzes back to the corresponding arene. This side reaction can be accelerated by elevated temperatures and prolonged reaction times in aqueous basic conditions.

Q3: How can temperature be used to control selectivity between two possible products (e.g., kinetic vs. thermodynamic products)?

A3: In reactions where multiple products can form, temperature is a key tool for controlling the outcome.

• Kinetic Control: At lower temperatures, reactions are typically under kinetic control. The product that forms fastest (i.e., has the lowest activation energy) will be the major product. These conditions often favor less stable, sterically favored products and are run for shorter durations to prevent equilibration.

• Thermodynamic Control: At higher temperatures, the reaction system has enough energy to overcome higher activation barriers and for the initial products to revert to intermediates. This allows the reaction to reach equilibrium, where the most stable product (i.e., the one with the lowest Gibbs free energy) will predominate. These reactions are typically run for longer times to ensure equilibrium is reached.

For a hypothetical intramolecular cyclization of a 2-Bromo-3-pyridinamine derivative, a lower temperature might favor a kinetically formed 5-membered ring, while a higher temperature could allow for rearrangement to a more stable 6-membered ring.

Q4: Does the free amino group on 2-Bromo-3-pyridinamine need to be protected?

A4: Not always, but it can interfere. The -NH2 group can act as a nucleophile or coordinate to the catalyst. While many modern protocols with specialized bulky ligands can successfully couple unprotected aminopyridines, protecting the amine (e.g., as an acetamide) can sometimes improve yields and prevent side reactions. However, this adds extra steps (protection/deprotection) to the synthesis.

Troubleshooting Guides

Guide 1: Low or No Product Formation

This guide provides a logical workflow to diagnose and solve issues of low conversion in cross-coupling reactions.

A logical workflow for troubleshooting low-yield reactions.

Guide 2: Temperature Control for Selective Product Formation

This diagram illustrates the concept of using temperature to select between a kinetic and a thermodynamic product in a hypothetical cyclization reaction of a functionalized 2-Bromo-3-pyridinamine derivative.

Temperature as a tool for selective synthesis.

Data Presentation: Reaction Conditions

The following tables summarize common starting conditions for palladium-catalyzed cross-coupling reactions. Optimization is highly recommended for 2-Bromo-3-pyridinamine due to its specific electronic and steric properties.

Table 1: Typical Conditions for Suzuki-Miyaura Coupling

Component	Example 1	Example 2	Example 3
Pd Source	Pd(OAc)₂ (2 mol%)	Pd₂(dba)₃ (1.5 mol%)	Pd(PPh₃)₄ (5 mol%)
Ligand	SPhos (4 mol%)	XPhos (3 mol%)	None
Base	K₃PO₄ (2 equiv)	Cs₂CO₃ (2.5 equiv)	K₂CO₃ (2 equiv)
Solvent	Toluene	1,4-Dioxane (B91453)	Dioxane/H₂O (4:1)
Temperature	100-110 °C	80-100 °C	90-100 °C
Notes	Good for challenging couplings.	Versatile system.	Classic conditions, may require optimization.

Table 2: Typical Conditions for Buchwald-Hartwig Amination

Component	Example 1	Example 2	Example 3
Pd Source	Pd₂(dba)₃ (2 mol%)	RuPhos-Pd-G3 (2-4 mol%)	Pd(OAc)₂ (2 mol%)
Ligand	RuPhos (4 mol%)	None (Precatalyst)	BINAP (4 mol%)
Base	LiHMDS (2.5 equiv)	K₂CO₃ (2 equiv)	NaOtBu (1.4 equiv)
Solvent	THF	1,4-Dioxane	Toluene
Temperature	65-90 °C	100-110 °C	80-100 °C
Notes	Effective for unprotected aminopyridines.	Air-stable precatalyst simplifies setup.	Strong base, not suitable for base-sensitive groups.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a starting point for the coupling of an arylboronic acid with 2-Bromo-3-pyridinamine.

• Reaction Setup: To a flame-dried Schlenk flask, add 2-Bromo-3-pyridinamine (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), and potassium phosphate (B84403) (K₃PO₄, 2.0 mmol, 2.0 equiv.).

• Catalyst Addition: Under a positive flow of inert gas (Argon or Nitrogen), add the palladium precatalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%) and the phosphine ligand (e.g., SPhos, 0.04 mmol, 4 mol%).

• Atmosphere Exchange: Seal the flask with a septum, then evacuate and backfill with the inert gas. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition: Add degassed 1,4-dioxane (5 mL) via syringe.

• Heating and Monitoring: Place the flask in a preheated oil bath at 100 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).

• Work-up: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate (B1210297) (20 mL) and water (10 mL). Separate the layers and extract the aqueous phase with ethyl acetate (2 x 10 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol describes the coupling of a secondary amine with 2-Bromo-3-pyridinamine, adapted from literature procedures for this substrate.

• Reaction Setup: To a flame-dried Schlenk tube, add the RuPhos G3 precatalyst (0.03 mmol, 3 mol%) and potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 equiv.).

• Atmosphere Exchange: Seal the tube with a screw cap containing a septum and evacuate and backfill with Argon three times.

• Reagent Addition: Under a positive flow of Argon, add 2-Bromo-3-pyridinamine (1.0 mmol, 1.0 equiv.).

• Solvent and Nucleophile Addition: Add degassed 1,4-dioxane (4 mL) followed by the secondary amine (e.g., morpholine, 1.2 mmol, 1.2 equiv.) via syringe.

• Heating and Monitoring: Seal the tube tightly and place it in a preheated oil bath or heating block at 110 °C. Stir for 16-24 hours. Monitor the reaction by LC-MS.

• Work-up: After cooling to room temperature, dilute the reaction mixture with dichloromethane (B109758) (DCM) and filter through a pad of celite, washing the pad with additional DCM.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired N-arylated product.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Workup Procedures for 2-Bromo-3-pyridinamine Coupling Reactions

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for the workup of coupling reactions involving 2-bromo-3-pyridinamine.

Frequently Asked Questions (FAQs)

Q1: What is a standard quenching and workup procedure for a palladium-catalyzed coupling reaction involving 2-bromo-3-pyridinamine?

A typical workup procedure involves cooling the reaction mixture to room temperature, followed by dilution with an organic solvent like ethyl acetate (B1210297). The mixture is then filtered through a pad of Celite to remove the heterogeneous palladium catalyst.[1] The filtrate is subsequently washed with water and brine to remove water-soluble impurities. The organic layer is then dried over an anhydrous salt such as sodium sulfate (B86663) or magnesium sulfate, filtered, and concentrated under reduced pressure to yield the crude product.[2] Final purification is often achieved by flash column chromatography.[2][3]

Q2: My reaction mixture has turned black. What does this indicate and how does it affect the workup?

The formation of a fine black precipitate, known as palladium black, indicates that the palladium catalyst has decomposed and precipitated out of the solution.[2] This can happen due to various reasons, including high temperatures or the presence of impurities. During workup, this insoluble palladium black can be effectively removed by filtering the diluted reaction mixture through a pad of Celite.[3][4][5]

Q3: How can I efficiently remove the palladium catalyst from my reaction mixture?

There are several methods for palladium removal, and the choice depends on whether the catalyst is homogeneous (soluble) or heterogeneous (insoluble).[4]

• Filtration through Celite: This is the most common method for removing heterogeneous palladium catalysts, such as palladium black.[3][5] A 1-2 cm thick pad of Celite on a sintered glass funnel is effective at trapping the insoluble metal particles.[3]

• Scavengers: For soluble palladium species, solid-supported scavengers with thiol or other functional groups that bind to palladium can be used.[4][6] The scavenger is added to the reaction mixture, stirred, and then filtered off.[4]

• Activated Carbon: Activated carbon can be used to adsorb and remove soluble palladium catalysts.[7]

• Chromatography: Column chromatography is an effective method for removing both soluble and insoluble palladium residues during the final purification step.[3]

• Precipitation: In some cases, adding an anti-solvent can cause the soluble palladium species to precipitate, which can then be removed by filtration.[4]

Q4: Why are coupling reactions with 2-bromo-3-pyridinamine challenging, and how does this impact the workup?

The nitrogen atom of the pyridine (B92270) ring in 2-bromo-3-pyridinamine can coordinate to the palladium catalyst, acting as a ligand and potentially poisoning or deactivating it.[2] This can lead to incomplete reactions and lower yields. During the workup, it is crucial to ensure complete removal of the palladium catalyst, as residual palladium can interfere with subsequent synthetic steps or biological assays. The basic nature of the aminopyridine product may also require careful pH adjustment during aqueous washes to prevent its partitioning into the aqueous layer.

Troubleshooting Guides

Problem 1: Low yield of the desired product after workup.

• Possible Cause: Incomplete reaction due to catalyst deactivation or poisoning. The pyridine nitrogen in 2-bromo-3-pyridinamine is a known inhibitor of palladium catalysts.[2]

• Solution:

  • Reaction Monitoring: Before quenching, ensure the reaction has gone to completion by using techniques like TLC, LC-MS, or GC-MS.[2]

  • Optimize Reaction Conditions: If the reaction is consistently incomplete, consider re-screening ligands, bases, solvents, and temperature. For Buchwald-Hartwig aminations of 2-bromopyridines, bulky biaryl phosphine (B1218219) ligands like RuPhos and SPhos are often effective.[8]

  • Inert Atmosphere: Ensure the reaction was performed under a strict inert atmosphere, as oxygen can deactivate the palladium catalyst.[2]

Problem 2: Emulsion formation during aqueous extraction.

• Possible Cause: The presence of both organic and aqueous soluble compounds, along with inorganic salts, can lead to the formation of stable emulsions.

• Solution:

  • Addition of Brine: Add a saturated solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer and helps to break the emulsion.

  • Filtration: Filter the entire mixture through a pad of Celite.

  • Centrifugation: If the emulsion persists, transferring the mixture to centrifuge tubes and spinning for a few minutes can help separate the layers.

Problem 3: Product precipitates out during workup.

• Possible Cause: The product may have poor solubility in the solvent used for the workup.

• Solution:

  • Solvent Selection: If precipitation occurs upon dilution, try a different solvent or a solvent mixture in which the product is more soluble. Halogenated solvents can sometimes be effective for dissolving complex organic molecules.[5]

  • Heated Filtration: Gently warm the mixture to redissolve the product before filtration. Use a pre-warmed funnel to prevent the product from crashing out during filtration.

Problem 4: The final product is contaminated with palladium.

• Possible Cause: The palladium catalyst was soluble and not effectively removed by simple filtration through Celite.[4]

• Solution:

  • Use a Scavenger: Dissolve the crude product in a suitable solvent and treat it with a palladium scavenger.[4][6] Stir for the recommended time, then filter to remove the scavenger-bound palladium.

  • Activated Carbon Treatment: Stir a solution of the product with activated carbon, then filter through Celite to remove the carbon and adsorbed palladium.[7]

  • Re-purification: Repeat the column chromatography, ensuring good separation between the product and any colored bands corresponding to palladium complexes.

Data Presentation

Table 1: Representative Reaction Conditions for Suzuki-Miyaura Coupling of 2-Bromopyridine Derivatives.

Catalyst (mol%)	Ligand (mol%)	Base (Equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Notes
Pd(OAc)₂ (1-2)	PPh₃ (2-4)	K₂CO₃ (2)	Toluene/H₂O	100	12-24	Moderate to Good	A classic and cost-effective system.[9]
Pd(PPh₃)₄ (2-5)	-	Na₂CO₃ (2)	DME/H₂O	80-90	12	Good to Excellent	A common and reliable catalyst.[9]
Pd₂(dba)₃ (1-2)	SPhos (2-4)	K₃PO₄ (2-3)	Dioxane/H₂O	100-110	4-12	Good to Excellent	Buchwald ligands often improve yields for challenging substrates.[9]
PdCl₂(dppf) (2-3)	-	Cs₂CO₃ (2)	DMF	100	8-16	Good to Excellent	Effective for a broad range of substrates.[9]

Table 2: Representative Reaction Conditions for Buchwald-Hartwig Amination of 2-Bromopyridines.

Pd Source/Ligand	Amine	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd₂(dba)₃ / RuPhos	Morpholine	LiHMDS	Toluene	100	16	83
Pd₂(dba)₃ / SPhos	Morpholine	LiHMDS	Toluene	100	16	76
Pd(OAc)₂ / dppp	Diethylamine	NaOtBu	Toluene	80	-	98
Pd(OAc)₂ / dppp	Pyrrolidine	NaOtBu	Toluene	80	-	93

Data adapted from a study on 2-bromopyridines.[8]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling and Workup

• Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine 2-bromo-3-pyridinamine (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), a suitable base such as K₃PO₄ (2.0-3.0 equiv.), and the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).[9][10][11]

• Solvent Addition: Add a degassed solvent mixture, typically 1,4-dioxane (B91453) and water (4:1 ratio), via syringe.[9][11]

• Reaction: Heat the mixture with vigorous stirring at 85-110 °C and monitor the reaction progress by TLC or LC-MS.[9][10]

• Quenching and Filtration: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a 1-2 cm pad of Celite in a sintered glass funnel to remove the palladium catalyst.[1][3] Wash the Celite pad with additional ethyl acetate.[3]

• Extraction: Transfer the filtrate to a separatory funnel. Wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure.[1][2]

• Purification: Purify the crude residue by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Protocol 2: General Procedure for Buchwald-Hartwig Amination and Workup

• Reaction Setup: In a glovebox or under an inert atmosphere, add 2-bromo-3-pyridinamine (1.0 equiv.), the amine coupling partner (1.2 equiv.), a base (e.g., NaOtBu, 1.4 equiv.), the phosphine ligand (e.g., RuPhos, 1-4 mol%), and the palladium source (e.g., Pd₂(dba)₃, 1-2 mol%) to an oven-dried reaction vial.[2]

• Solvent Addition: Add anhydrous, degassed solvent (e.g., Toluene).[2]

• Reaction: Seal the vial and heat the mixture at 80-110 °C with stirring.[2] Monitor the reaction for completion.

• Quenching and Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and filter through a short plug of Celite.[2] Wash the filtrate with water and brine, dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[2]

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 3: General Procedure for Sonogashira Coupling and Workup

• Reaction Setup: To a round-bottomed flask under a nitrogen atmosphere, add the palladium catalyst (e.g., Pd(CF₃COO)₂, 2.5 mol%), a ligand (e.g., PPh₃, 5.0 mol%), and a copper(I) co-catalyst (e.g., CuI, 5.0 mol%).[12]

• Solvent and Reagent Addition: Add DMF and stir for 30 minutes. Then, add 2-bromo-3-pyridinamine (1.0 equiv.), the terminal alkyne (1.2 equiv.), and a base (e.g., Et₃N).[12]

• Reaction: Heat the reaction mixture at 100 °C for approximately 3 hours, monitoring the progress by TLC.[12]

• Quenching and Workup: After completion, cool the mixture and follow a standard aqueous workup procedure as described in Protocol 1 (Steps 4-6).

• Purification: Purify the crude product by column chromatography.[13]

Mandatory Visualization

Caption: General experimental workflow for the workup of a 2-bromo-3-pyridinamine coupling reaction.

Caption: Troubleshooting decision tree for common workup issues in coupling reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. spinchem.com [spinchem.com]
• 7. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 13. researchgate.net [researchgate.net]

Minimizing homocoupling in Suzuki reactions of 2-Bromo-3-pyridinamine

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions for minimizing homocoupling in Suzuki-Miyaura cross-coupling reactions of 2-bromo-3-pyridinamine.

Troubleshooting Guide: Minimizing Homocoupling

Homocoupling of the boronic acid reagent is a common side reaction that can significantly lower the yield of the desired cross-coupled product and complicate purification. The following table outlines potential causes of excessive homocoupling and provides systematic troubleshooting strategies.

Problem	Potential Cause	Recommended Solution & Experimental Protocol
High percentage of boronic acid homocoupling product observed.	Presence of Oxygen: Dissolved oxygen in the reaction mixture can oxidize the active Pd(0) catalyst to Pd(II) species, which are known to promote homocoupling.[1]	Rigorous Degassing: Thoroughly degas all solvents and the reaction mixture prior to adding the catalyst. Protocol: 1. Sparge solvents with an inert gas (Argon or Nitrogen) for 15-30 minutes. 2. Assemble the reaction glassware and purge with the inert gas. 3. For highly sensitive reactions, use the "freeze-pump-thaw" method for solvents.
Use of a Pd(II) Precatalyst: Pd(II) salts (e.g., Pd(OAc)₂, PdCl₂) can react directly with the boronic acid to generate the homocoupled product before being reduced to the catalytically active Pd(0) state.	Use a Pd(0) Precatalyst: Employ a Pd(0) source such as Pd(PPh₃)₄ or Pd₂(dba)₃ to bypass the in-situ reduction step.[2] Protocol: Add the Pd(0) catalyst to the reaction flask under a positive pressure of inert gas after all other reagents (except the solvent) have been added.
Inappropriate Ligand: The choice of phosphine (B1218219) ligand can influence the relative rates of the desired cross-coupling and undesired side reactions.	Ligand Screening: Screen bulky, electron-rich phosphine ligands which can accelerate reductive elimination, thus disfavoring side reactions. Protocol: Set up small-scale parallel reactions to compare the performance of different ligands such as SPhos, XPhos, or P(t-Bu)₃ with a standard catalyst like Pd₂(dba)₃.[3]
Suboptimal Base or Solvent System: The base and solvent play a crucial role in the catalytic cycle, and an inappropriate choice can lead to increased side products.	Systematic Optimization: Screen a variety of bases (e.g., K₃PO₄, Cs₂CO₃, K₂CO₃) and solvent systems (e.g., 1,4-Dioxane (B91453)/H₂O, Toluene/H₂O, THF/H₂O).[2] Protocol: Maintain a constant catalyst, ligand, and temperature while varying the base and solvent to identify the optimal combination for minimizing homocoupling.
Catalyst Inhibition by the Aminopyridine Substrate: The lone pair of electrons on the pyridine (B92270) nitrogen and the amino group can coordinate to the palladium center, leading to catalyst deactivation and potentially favoring side reactions.[4]	Use of Bulky Ligands or Protecting Groups: Employ bulky ligands that shield the palladium center and prevent coordination with the substrate.[2] Alternatively, consider protecting the amino group as an acetamide (B32628), which can be deprotected post-coupling.[5] Protocol: For protection, react 2-bromo-3-pyridinamine with acetic anhydride. After the Suzuki coupling, the acetyl group can be removed under acidic or basic conditions.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of boronic acid homocoupling in Suzuki reactions?

A1: Homocoupling is primarily caused by the presence of Pd(II) species, which can arise from the use of a Pd(II) precatalyst or the oxidation of the active Pd(0) catalyst by residual oxygen.[6] These Pd(II) species can then undergo transmetalation with two molecules of the boronic acid, followed by reductive elimination to form the symmetrical biaryl byproduct.

Q2: How does the choice of boronic acid derivative affect homocoupling?

A2: The stability of the organoboron reagent is a key factor. Boronic acids can be prone to decomposition. Using more stable derivatives like pinacol (B44631) esters (Bpin) or MIDA boronates can sometimes suppress side reactions, including homocoupling, by providing a slower, controlled release of the boronic acid into the catalytic cycle.

Q3: Can the reaction temperature influence the extent of homocoupling?

A3: Yes, higher temperatures can sometimes lead to increased rates of side reactions, including homocoupling and protodeboronation. It is advisable to run the reaction at the lowest temperature that allows for a reasonable reaction rate. For many Suzuki couplings of bromopyridines, temperatures in the range of 80-100 °C are effective.[7]

Q4: My reaction has a low yield, but I don't see significant homocoupling. What other side reactions are common with 2-bromo-3-pyridinamine?

A4: Besides homocoupling, other common side reactions include:

• Protodeboronation: The replacement of the boronic acid group with a hydrogen atom. This is often promoted by aqueous basic conditions and can be mitigated by using fresh boronic acid and minimizing reaction time.[2]

• Dehalogenation: The replacement of the bromo group on the pyridine ring with a hydrogen atom. This can be caused by palladium hydride species.[2] Screening different bases and solvents can help to minimize this side reaction.

Q5: Is it necessary to protect the amino group of 2-bromo-3-pyridinamine?

A5: While not always necessary, protecting the amino group can prevent catalyst inhibition, especially when using less bulky ligands.[2] A common strategy is to form the acetamide by reacting the starting material with acetic anhydride.[5] This can lead to more consistent and higher yields, but adds extra steps to the synthetic sequence.

Experimental Protocol: Minimizing Homocoupling in the Suzuki Coupling of 2-Bromo-3-pyridinamine

This protocol is a starting point and may require optimization for specific boronic acids. It is based on conditions reported for the successful coupling of structurally similar aminobromopyridines.[5][8]

Materials:

• 2-Bromo-3-pyridinamine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

• Potassium phosphate (B84403) (K₃PO₄) (2.0 equiv)

• 1,4-Dioxane (degassed)

• Water (degassed)

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 2-bromo-3-pyridinamine, the arylboronic acid, and potassium phosphate.

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure the removal of atmospheric oxygen.

• Catalyst Addition: Under a positive pressure of the inert gas, add the Pd(PPh₃)₄ catalyst to the flask.

• Solvent Addition: Add degassed 1,4-dioxane and degassed water via syringe in a 4:1 ratio (e.g., 4 mL of dioxane and 1 mL of water for a 1 mmol scale reaction).

• Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring. Monitor the progress of the reaction by TLC or LC-MS. Reactions are typically complete within 12-18 hours.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent such as ethyl acetate (B1210297) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica (B1680970) gel.

Visualizations

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. benchchem.com [benchchem.com]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative NMR Spectral Analysis: 2-Bromo-3-pyridinamine and Related Pyridine Derivatives

This guide provides a comparative analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 2-Bromo-3-pyridinamine and its structural analogues, 3-aminopyridine (B143674) and 2-bromopyridine. The data presented is essential for researchers and professionals in drug development and organic synthesis, offering a baseline for structural verification and purity assessment.

¹H and ¹³C NMR Spectral Data Comparison

The following table summarizes the ¹H and ¹³C NMR chemical shifts (δ) for 2-Bromo-3-pyridinamine, 3-aminopyridine, and 2-bromopyridine. The data for 2-Bromo-3-pyridinamine is estimated based on the additive effects of the bromo and amino substituents on the pyridine (B92270) ring, derived from the experimental data of the comparator molecules.

Compound	Position	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
2-Bromo-3-pyridinamine (Estimated)	C2	-	~140-145
C3	-	~145-150
H4	~7.1-7.3 (d)	~120-125
H5	~6.9-7.1 (dd)	~125-130
H6	~7.8-8.0 (d)	~145-150
NH₂	~4.0-5.0 (br s)	-
3-Aminopyridine [1][2]	H2	8.08 (d)	~140-145
C2	-	140.9
C3	-	146.3
H4	7.03 (dd)	124.0
H5	6.97 (ddd)	123.7
H6	8.00 (d)	143.5
NH₂	3.89 (s)	-
2-Bromopyridine [3][4][5]	C2	-	142.4
H3	7.46-7.50 (m)	128.4
H4	7.21-7.26 (m)	138.6
H5	7.50-7.55 (m)	122.8
H6	8.30-8.40 (m)	150.3

Note: Chemical shifts are reported in parts per million (ppm) relative to a standard reference. Multiplicities are abbreviated as s (singlet), d (doublet), dd (doublet of doublets), t (triplet), q (quartet), and m (multiplet). Estimated values for 2-Bromo-3-pyridinamine are indicative and may vary based on solvent and experimental conditions.

Experimental Protocols

A standardized protocol for acquiring high-resolution ¹H and ¹³C NMR spectra is crucial for data reproducibility and comparison.

Sample Preparation:

• Weighing: Accurately weigh 5-10 mg of the sample for ¹H NMR and 20-50 mg for ¹³C NMR.

• Solvent: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) containing tetramethylsilane (B1202638) (TMS) as an internal standard (0.03% v/v).

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

NMR Spectrometer Parameters:

The following parameters are typical for a 400 or 500 MHz NMR spectrometer.

Parameter	¹H NMR	¹³C NMR
Pulse Program	Standard single-pulse (zg30)	Proton-decoupled single-pulse (zgpg30)
Number of Scans	16 - 64	1024 - 4096
Relaxation Delay	1.0 - 5.0 s	2.0 - 10.0 s
Acquisition Time	2.0 - 4.0 s	1.0 - 2.0 s
Spectral Width	12 - 16 ppm	200 - 250 ppm
Temperature	298 K	298 K

Data Processing:

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase Correction: Manually or automatically correct the phase of the spectrum.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline.

• Referencing: Calibrate the chemical shift scale to the TMS signal (0.00 ppm).

• Integration: Integrate the signals in the ¹H NMR spectrum to determine the relative proton ratios.

Visualizing the Workflow and Structure

The following diagrams illustrate the experimental workflow for NMR analysis and the chemical structure of 2-Bromo-3-pyridinamine with assigned NMR signals.

References

• 1. 3-Aminopyridine | C5H6N2 | CID 10009 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Aminopyridine(462-08-8) 1H NMR spectrum [chemicalbook.com]
• 3. 2-Bromopyridine(109-04-6) 13C NMR spectrum [chemicalbook.com]
• 4. rsc.org [rsc.org]
• 5. 2-Bromopyridine | C5H4BrN | CID 7973 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide: Suzuki vs. Stille Coupling for the Synthesis of 2-Aryl-3-pyridinamine

For Researchers, Scientists, and Drug Development Professionals: A Head-to-Head Comparison of Two Powerful Cross-Coupling Methodologies for the Functionalization of 2-Bromo-3-pyridinamine.

In the landscape of modern synthetic organic chemistry, palladium-catalyzed cross-coupling reactions stand as indispensable tools for the construction of carbon-carbon bonds. Among these, the Suzuki-Miyaura and Stille couplings are paramount for the synthesis of biaryl and heteroaryl compounds, which are prevalent motifs in pharmaceuticals and functional materials. This guide provides a detailed, data-driven comparison of the Suzuki and Stille couplings for the specific application of functionalizing 2-Bromo-3-pyridinamine, a versatile building block in medicinal chemistry.

At a Glance: Suzuki vs. Stille Coupling

Feature	Suzuki Coupling	Stille Coupling
Organometallic Reagent	Organoboron compounds (boronic acids, esters)	Organotin compounds (stannanes)
Toxicity	Low toxicity of boron reagents and byproducts.	High toxicity of organotin reagents and byproducts.
Reaction Conditions	Typically requires a base (e.g., K₃PO₄, K₂CO₃).	Often proceeds under neutral or milder, base-free conditions.[1]
Byproduct Removal	Boronic acid byproducts are generally water-soluble and easily removed.	Tin byproducts can be challenging to remove from the reaction mixture.
Functional Group Tolerance	Good, but can be sensitive to the presence of unprotected amines which may coordinate to the catalyst.	Excellent, tolerates a wide range of functional groups, including unprotected amines.[1][2]

Quantitative Data Presentation

While a direct side-by-side comparative study on 2-Bromo-3-pyridinamine is not extensively documented, the following tables summarize representative experimental data for the Suzuki coupling of a closely related analog, 5-bromo-2-methylpyridin-3-amine, and typical conditions for Stille couplings of heteroaryl bromides.

Table 1: Suzuki Coupling of 5-Aryl-2-methylpyridin-3-amine Derivatives

Entry	Arylboronic Acid	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane (B91453)/H₂O (4:1)	90	18	75
2	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O (4:1)	90	18	82
3	4-Chlorophenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O (4:1)	90	18	78
4	4-(Trifluoromethyl)phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O (4:1)	90	18	72

Data extracted from a study on the Suzuki coupling of 5-bromo-2-methylpyridin-3-amine.

Table 2: Representative Stille Coupling Conditions for Heteroaryl Bromides

Entry	Organostannane	Catalyst	Additive	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
1	Aryl-SnBu₃	Pd(PPh₃)₄	-	Toluene	100	12-24	70-95
2	Vinyl-SnBu₃	Pd₂(dba)₃ / P(fur)₃	-	THF	50	6-12	80-98
3	Alkynyl-SnBu₃	Pd(PPh₃)₄	CuI	DMF	25-50	1-4	85-95
4	Heteroaryl-SnBu₃	PdCl₂(dppf)	-	Dioxane	90	16	65-90

Experimental Protocols

Suzuki Coupling of N-(5-bromo-2-methylpyridin-3-yl)acetamide (A Representative Protocol)

This protocol is adapted from the synthesis of 5-aryl-2-methylpyridin-3-amine derivatives, which involves the protection of the amino group as an acetamide (B32628) to achieve good yields.

Materials:

• N-(5-bromo-2-methylpyridin-3-yl)acetamide

• Arylboronic acid (1.1 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

• Potassium phosphate (B84403) (K₃PO₄) (1.5 equiv)

• 1,4-Dioxane

• Water (degassed)

Procedure:

• To a round-bottom flask, add N-(5-bromo-2-methylpyridin-3-yl)acetamide (1.0 equiv), the corresponding arylboronic acid (1.1 equiv), Pd(PPh₃)₄ (5 mol%), and K₃PO₄ (1.5 equiv).

• Add a 4:1 mixture of 1,4-dioxane and degassed water.

• The reaction mixture is refluxed at 90 °C for 18 hours.

• After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature.

• The solvent is removed under reduced pressure, and the residue is partitioned between water and ethyl acetate.

• The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired 5-aryl-2-methylpyridin-3-yl)acetamide.

• The acetamide protecting group can then be hydrolyzed under acidic or basic conditions to yield the free amine.

General Protocol for Stille Coupling of an Aryl Bromide

Materials:

• Aryl bromide (e.g., 2-Bromo-3-pyridinamine)

• Organostannane (1.0-1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Anhydrous and degassed solvent (e.g., toluene, THF, or DMF)

• Optional: Additives such as CuI or LiCl

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), dissolve the aryl bromide and the organostannane in the chosen solvent.[1]

• Add the palladium catalyst to the mixture.[1]

• If required, add any additives.[1]

• Heat the reaction mixture to the desired temperature (typically between 50-110 °C) and stir for the required time (typically 2-24 hours), monitoring the reaction progress by TLC or GC-MS.[1]

• Upon completion, cool the reaction to room temperature.

• To remove the tin byproducts, the reaction mixture can be treated with a saturated aqueous solution of potassium fluoride (B91410) (KF), which precipitates the tin salts as a filterable solid.

• Alternatively, the crude mixture can be subjected to column chromatography, though separation of the product from tin residues can sometimes be challenging.[1]

• The organic phase is then washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude product, which is further purified by chromatography or recrystallization.[1]

Visualization of Catalytic Cycles and Workflow

Caption: Catalytic cycles of Suzuki and Stille couplings.

Caption: A generalized experimental workflow.

Concluding Remarks

The choice between Suzuki and Stille coupling for the functionalization of 2-Bromo-3-pyridinamine depends on several factors. The Suzuki coupling is often favored due to the low toxicity of the organoboron reagents and the ease of byproduct removal. However, the presence of the free amino group in 2-Bromo-3-pyridinamine can pose a challenge due to potential coordination with the palladium catalyst, which may necessitate a protection/deprotection sequence.

On the other hand, the Stille coupling is renowned for its excellent functional group tolerance and often proceeds under milder, base-free conditions, which could be advantageous for substrates with sensitive functionalities.[1][2] The primary drawback of the Stille coupling is the high toxicity of the organotin reagents and the potential difficulty in removing tin byproducts.[1]

For drug development professionals, the low toxicity profile of the Suzuki coupling makes it a more attractive option from a process safety and environmental perspective. However, for complex, multi-step syntheses where functional group tolerance is critical and protection/deprotection steps are undesirable, the Stille coupling remains a powerful and reliable alternative. Ultimately, the optimal choice will depend on the specific synthetic context, scale, and the available resources for handling toxic reagents.

References

• 1. Stille Coupling | NROChemistry [nrochemistry.com]
• 2. organicreactions.org [organicreactions.org]

Navigating C-N Coupling: A Comparative Guide to Buchwald-Hartwig and Ullmann Reactions for 2-Bromo-3-Pyridinamine

For researchers, scientists, and drug development professionals, the efficient construction of carbon-nitrogen (C-N) bonds is a cornerstone of modern synthetic chemistry. The strategic derivatization of heterocyclic scaffolds like pyridine (B92270) is of particular importance in the discovery of novel therapeutic agents. This guide provides a detailed, objective comparison of two prominent methods for the C-N coupling of the versatile building block, 2-bromo-3-pyridinamine: the palladium-catalyzed Buchwald-Hartwig amination and the copper-catalyzed Ullmann reaction. This analysis is supported by experimental data from peer-reviewed literature to aid in the selection of the optimal synthetic strategy.

The choice between the Buchwald-Hartwig and Ullmann reactions for the amination of 2-bromo-3-pyridinamine hinges on several factors, including desired reaction conditions, catalyst and ligand cost, and substrate scope. While the Buchwald-Hartwig reaction has emerged as a highly versatile and widely adopted method due to its milder conditions and broad functional group tolerance, the Ullmann reaction, a classic transformation, continues to be a relevant and cost-effective alternative, particularly with modern advancements in ligand design and reaction technology.

Performance Comparison at a Glance

To facilitate a direct comparison, the following table summarizes quantitative data for both the Buchwald-Hartwig and Ullmann C-N coupling reactions with substrates structurally similar to 2-bromo-3-pyridinamine. It is important to note that direct, head-to-head comparative studies on the exact same substrate are limited; therefore, this data is compiled from studies on closely related halo-aminopyridines to provide a representative overview.

Parameter	Buchwald-Hartwig Amination	Ullmann-type Reaction
Substrate	3-Bromo-2-aminopyridine	2-Bromo-5-iodopyridine
Amine	Morpholine (B109124)	Morpholine
Catalyst	RuPhos-precatalyst	Copper(I) Iodide (CuI)
Ligand	RuPhos	1,2-diamine (generic)
Base	LiHMDS	K₂CO₃ or K₃PO₄
Solvent	THF	Not specified in detail
Temperature	65 °C	80-100 °C (conventional)
Reaction Time	16 hours	Not specified in detail
Yield	83%[1]	Not specified in detail

Reaction Mechanisms and Workflow

The fundamental difference between the two reactions lies in the catalytic cycle and the metal catalyst employed. The Buchwald-Hartwig reaction proceeds via a palladium(0)/palladium(II) catalytic cycle, while the Ullmann reaction is traditionally catalyzed by copper.

Buchwald-Hartwig Catalytic Cycle

The Buchwald-Hartwig catalytic cycle typically involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base, and finally, reductive elimination to yield the C-N coupled product and regenerate the Pd(0) catalyst.[2][3]

Generalized Ullmann Reaction Workflow

The Ullmann reaction's mechanism is more debated but is generally believed to involve the formation of a copper(I) amide, followed by reaction with the aryl halide. Modern protocols often utilize ligands to stabilize the copper catalyst and facilitate the reaction under milder conditions. Microwave-assisted Ullmann couplings have also gained traction for their ability to significantly reduce reaction times.[4]

Experimental Protocols

Below are representative experimental protocols for the Buchwald-Hartwig and Ullmann C-N coupling reactions based on literature procedures for substrates analogous to 2-bromo-3-pyridinamine.

Protocol 1: Buchwald-Hartwig C-N Coupling of 3-Bromo-2-aminopyridine with Morpholine[1]

Materials:

• 3-Bromo-2-aminopyridine

• Morpholine

• RuPhos-precatalyst

• Lithium bis(trimethylsilyl)amide (LiHMDS)

• Anhydrous Tetrahydrofuran (THF)

• Standard Schlenk line or glovebox equipment

• Nitrogen or Argon gas

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add the RuPhos-precatalyst (typically 1-2 mol%).

• Add 3-bromo-2-aminopyridine (1.0 equivalent).

• Add anhydrous THF as the solvent.

• Add morpholine (1.2-1.5 equivalents).

• Finally, add LiHMDS (2.0-2.5 equivalents) as a solid or a solution in THF.

• Seal the Schlenk tube and heat the reaction mixture to 65 °C with stirring for 16 hours.

• After cooling to room temperature, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired N-(2-aminopyridin-3-yl)morpholine.

Protocol 2: Representative Microwave-Assisted Ullmann-type C-N Coupling[4]

Materials:

• Aryl halide (e.g., 2-bromo-5-iodopyridine)

• Amine (e.g., piperidine)

• Copper(I) iodide (CuI)

• A suitable ligand (e.g., an N,N'-dimethylethylenediamine)

• A base (e.g., K₂CO₃ or K₃PO₄)

• A suitable solvent (e.g., DMF or DMSO)

• Microwave reactor vial

Procedure:

• To a microwave reactor vial equipped with a magnetic stir bar, add the aryl halide (1.0 equivalent), the amine (1.2-2.0 equivalents), CuI (typically 5-10 mol%), the ligand (10-20 mol%), and the base (2.0-3.0 equivalents).

• Add the solvent to achieve a suitable concentration.

• Seal the vial tightly with a cap.

• Place the vial in the cavity of a microwave synthesizer.

• Set the reaction parameters: temperature (e.g., 100-150 °C), time (e.g., 15-60 minutes), and power.

• After the reaction is complete, allow the vial to cool to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Concluding Remarks

The Buchwald-Hartwig amination generally offers a more versatile and milder approach for the C-N coupling of 2-bromo-3-pyridinamine, with a broader range of compatible amines and functional groups. The availability of well-defined and highly active pre-catalyst systems simplifies the experimental setup. However, the cost of palladium catalysts and specialized phosphine (B1218219) ligands can be a consideration for large-scale synthesis.

The Ullmann reaction, particularly with modern advancements like microwave assistance and the use of effective and inexpensive ligands, presents a viable and more economical alternative. While it may require higher temperatures and more rigorous optimization for certain substrates, its cost-effectiveness makes it an attractive option.

The ultimate choice of method will depend on the specific requirements of the synthesis, including the scale of the reaction, the nature of the coupling partners, and economic considerations. Researchers are encouraged to screen both methods to determine the optimal conditions for their specific application.

References

• 1. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)2/Benzimidazolium Salt and Base Catalyst System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]

Unlocking the Therapeutic Potential: A Comparative Guide to the Biological Activity of 2-Bromo-3-pyridinamine Derivatives and Analogues

For researchers, scientists, and professionals in drug development, the quest for novel therapeutic agents is a continuous endeavor. The pyridine (B92270) scaffold, a cornerstone in medicinal chemistry, has given rise to a multitude of derivatives with diverse biological activities. This guide provides a comprehensive comparison of the biological activities of derivatives of 2-Bromo-3-pyridinamine and its structural analogues, with a focus on their anticancer and enzyme inhibitory properties. While 2-Bromo-3-pyridinamine itself is primarily utilized as a key synthetic intermediate in the creation of more complex molecules, its derivatives have demonstrated significant potential in preclinical studies.[1]

This guide synthesizes quantitative data from various studies to offer an objective comparison of the performance of these compounds, supported by detailed experimental protocols and visual representations of relevant signaling pathways.

Comparative Analysis of Biological Activity

The biological evaluation of 2-Bromo-3-pyridinamine derivatives has predominantly focused on their efficacy as anticancer agents and enzyme inhibitors. Structurally related analogues, such as pyrido[2,3-d]pyrimidines and 2-amino-3-cyanopyridines, have also been extensively studied, providing a valuable framework for comparative analysis.

Anticancer Activity

Derivatives of 2-Bromo-3-pyridinamine, particularly those with fused heterocyclic ring systems like pyrido[2,3-d]pyrimidine, have exhibited potent cytotoxic effects against a range of human cancer cell lines. The following tables summarize the half-maximal inhibitory concentration (IC50) values, a measure of a compound's potency in inhibiting a specific biological or biochemical function.

Table 1: Anticancer Activity of Pyrido[2,3-d]pyrimidine Derivatives

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Compound 1 (ethyl 7-amino-5-(4-chlorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate)	MCF-7 (Breast)	3.98 ± 0.2	[2]
HeLa (Cervical)	6.29	[2]
HepG-2 (Liver)	5.54	[2]
Compound 7	HeLa (Cervical)	9.72 ± 0.9	[2]
Compound 52	HepG-2 (Liver)	0.3	[3]
PC-3 (Prostate)	6.6	[3]
HCT-116 (Colon)	7	[3]
Compound 55	HepG-2 (Liver)	0.3	[3]
Compound 63	PC-3 (Prostate)	1.54	[3]
A-549 (Lung)	3.36	[3]
Compound 8a	PC-3 (Prostate)	7.98	[4]
A-549 (Lung)	16.2	[4]
Compound 8d	PC-3 (Prostate)	7.12	[4]
A-549 (Lung)	7.23	[4]
Compound 9a	PC-3 (Prostate)	9.26	[4]
Erlotinib (Reference)	MCF-7 (Breast)	7.26 ± 0.3	[2]
PC-3 (Prostate)	11.05	[4]
A-549 (Lung)	6.53	[4]
Doxorubicin (Reference)	HepG-2 (Liver)	0.6	[3]
PC-3 (Prostate)	6.8	[3]
HCT-116 (Colon)	12.8	[3]

Table 2: Anticancer Activity of 2-Amino-3-cyanopyridine Derivatives

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Compound 4f	A549 (Lung)	23.78	[5]
MKN45 (Gastric)	67.61	[5]
MCF7 (Breast)	53.87	[5]
Compound 5a	HepG2 (Liver)	2.71 ± 0.15	[6]
MCF-7 (Breast)	1.77 ± 0.10	[6]
Compound 5e	MCF-7 (Breast)	1.39 ± 0.08	[6]
Compound 6b	HepG2 (Liver)	2.68 ± 0.14	[6]
Compound 7b	MCF-7 (Breast)	6.22 ± 0.34	[6]
Taxol (Reference)	MCF-7 (Breast)	8.48 ± 0.46	[6]
HepG2 (Liver)	14.60 ± 0.79	[6]

Enzyme Inhibitory Activity

The anticancer effects of these derivatives are often linked to their ability to inhibit specific enzymes involved in cancer cell proliferation and survival. Key targets include Epidermal Growth Factor Receptor (EGFR), Cyclin-Dependent Kinases (CDKs), and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

Table 3: Enzyme Inhibitory Activity of 2-Bromo-3-pyridinamine Derivatives and Analogues

Compound/Derivative	Target Enzyme	IC50 (µM)	Reference
Compound 1	EGFR (Wild Type)	0.093	[2]
EGFR (T790M Mutant)	0.174	[2]
Compound 8a	EGFR (Wild Type)	0.099	[4]
EGFR (T790M Mutant)	0.123	[4]
Compound 5a	VEGFR-2	0.217 ± 0.020	[6]
HER-2	0.168 ± 0.009	[6]
Compound 5e	VEGFR-2	0.124 ± 0.011	[6]
HER-2	0.077 ± 0.003	[6]
Compound 17 ((4-pyrazolyl)-2-aminopyrimidine derivative)	CDK2	0.00029	[7]
Compound 24 (2-aminopyrimidine derivative)	β-Glucuronidase	2.8 ± 0.10	[8][9]
Lapatinib (Reference)	VEGFR-2	0.182 ± 0.010	[6]
HER-2	0.131 ± 0.012	[6]
D-Saccharic acid 1,4-lactone (Reference)	β-Glucuronidase	45.75 ± 2.16	[8][9]

Experimental Protocols

To ensure the reproducibility and validity of the presented data, this section outlines the methodologies for the key experiments cited.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[10][11]

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.[10]

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours).[10]

• MTT Addition: After incubation, the culture medium is replaced with a fresh medium containing MTT solution (typically 0.5 mg/mL). The plates are then incubated for another 2-4 hours to allow for the formation of formazan (B1609692) crystals by metabolically active cells.[12]

• Solubilization: The medium is removed, and a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), is added to dissolve the formazan crystals.[10]

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.[12] The absorbance is directly proportional to the number of viable cells.

• IC50 Calculation: The concentration of the compound that causes a 50% reduction in cell viability (IC50) is determined by plotting the percentage of cell viability against the compound concentration.

Enzyme Inhibition: In Vitro Kinase Assay

In vitro kinase assays are performed to determine the ability of a compound to inhibit the activity of a specific kinase enzyme.

• Reaction Mixture Preparation: A reaction mixture is prepared containing the kinase enzyme, a specific substrate for the kinase, and a buffer solution.[13]

• Inhibitor Addition: The test compounds (inhibitors) are added to the reaction mixture at various concentrations.[14]

• Initiation of Reaction: The kinase reaction is initiated by the addition of adenosine (B11128) triphosphate (ATP).[13][14]

• Incubation: The reaction is allowed to proceed for a specific time at a controlled temperature.

• Detection of Activity: The kinase activity is measured by quantifying the amount of phosphorylated substrate or the amount of ADP produced. This can be done using various methods, including radiometric assays, fluorescence-based assays, or luminescence-based assays like the ADP-Glo™ Kinase Assay.[14][15][16]

• IC50 Calculation: The IC50 value is calculated by plotting the percentage of kinase inhibition against the inhibitor concentration.

Signaling Pathway and Experimental Workflow Visualizations

To better illustrate the mechanisms of action and experimental procedures, the following diagrams were generated using the DOT language.

Caption: EGFR Signaling Pathway Inhibition.

Caption: CDK2-Mediated Cell Cycle Progression and its Inhibition.

Caption: MTT Assay Experimental Workflow.

References

• 1. chemimpex.com [chemimpex.com]
• 2. mdpi.com [mdpi.com]
• 3. Medicinal chemistry perspective of pyrido[2,3- d ]pyrimidines as anticancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00056G [pubs.rsc.org]
• 4. Design, synthesis, and anti-cancer evaluation of new pyrido[2,3-d]pyrimidin-4(3H)-one derivatives as potential EGFRWT and EGFRT790M inhibitors and apoptosis inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Discovery of (4-Pyrazolyl)-2-aminopyrimidines as Potent and Selective Inhibitors of Cyclin-Dependent Kinase 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. benchchem.com [benchchem.com]
• 11. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. In vitro kinase assay [protocols.io]
• 14. caymanchem.com [caymanchem.com]
• 15. benchchem.com [benchchem.com]
• 16. 3.2. In Vitro Kinase Inhibition Assays [bio-protocol.org]

Characterization of Impurities in Commercial 2-Bromo-3-pyridinamine: A Comparative Guide

For researchers, scientists, and drug development professionals, the purity of starting materials and intermediates is of paramount importance. The presence of impurities, even in trace amounts, can lead to unforeseen side reactions, reduced yields, and compromised biological activity of the final product. This guide provides a comprehensive characterization of common impurities found in commercial 2-Bromo-3-pyridinamine and offers a comparison with a potential alternative, 2-Chloro-3-aminopyridine.

Understanding the Impurity Profile

The primary route to synthesizing 2-Bromo-3-pyridinamine involves the bromination of 2-aminopyridine. This process, while effective, can lead to the formation of several process-related impurities. The most significant of these are over-brominated species and isomeric byproducts.

Key Impurities Identified:

• 2-Amino-3,5-dibromopyridine: This is often the major impurity, arising from the addition of a second bromine atom to the pyridine (B92270) ring. Its presence is a direct result of over-bromination during the synthesis process.

• Isomeric Monobromo-2-aminopyridines: Depending on the precise control of reaction conditions, bromination can occur at other positions on the pyridine ring, leading to the formation of isomers such as 2-amino-5-bromopyridine.

• Unreacted 2-Aminopyridine: Incomplete reaction can result in the presence of the starting material in the final product.

Comparative Analysis: 2-Bromo-3-pyridinamine vs. 2-Chloro-3-aminopyridine

In applications where 2-Bromo-3-pyridinamine is used as a synthetic intermediate, 2-Chloro-3-aminopyridine can be considered as a viable alternative. The choice between these two reagents often depends on the desired reactivity, cost, and purity profile. The chloro- derivative is generally less reactive than the bromo- derivative in many cross-coupling reactions, which can sometimes offer better control and selectivity.

Table 1: Comparison of Typical Purity and Impurity Profiles

Parameter	Commercial Grade 2-Bromo-3-pyridinamine	High-Purity 2-Bromo-3-pyridinamine	Commercial Grade 2-Chloro-3-aminopyridine
Purity (Typical)	> 97.0%	> 99.5%	> 98.0%
Major Impurity	2-Amino-3,5-dibromopyridine	2-Amino-3,5-dibromopyridine	2-Amino-3,5-dichloropyridine
Typical Level of Major Impurity	1.0 - 2.5%	< 0.3%	0.5 - 1.5%
Isomeric Impurities	Present	Not Detected	Present
Typical Level of Isomeric Impurities	0.1 - 0.5%	Not Detected	0.1 - 0.3%
Residual Starting Material	< 0.5%	< 0.1%	< 0.5%

Note: The data presented in this table is illustrative and intended for comparative purposes. Actual values may vary between suppliers and batches.

Experimental Protocols for Impurity Characterization

Accurate characterization of impurities requires robust analytical methodologies. Below are detailed protocols for High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy tailored for the analysis of 2-Bromo-3-pyridinamine.

High-Performance Liquid Chromatography (HPLC) Protocol

This method is suitable for the separation and quantification of 2-Bromo-3-pyridinamine and its non-volatile impurities.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: Acetonitrile

• Gradient:

  • 0-20 min: 10% B to 90% B

  • 20-25 min: 90% B

  • 25-30 min: 90% B to 10% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve 1 mg of the sample in 1 mL of the mobile phase (initial conditions).

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is ideal for identifying and quantifying volatile impurities and can provide structural information for unknown peaks.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial: 80°C, hold for 2 min

  • Ramp: 10°C/min to 280°C, hold for 5 min

• Injector Temperature: 250°C

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Mass Range: m/z 50-400

• Sample Preparation: Dissolve 1 mg of the sample in 1 mL of a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate).

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

NMR provides detailed structural information and can be used for quantitative analysis without the need for reference standards for every impurity.

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or dimethyl sulfoxide (B87167) (DMSO-d₆).

• ¹H NMR Parameters:

  • Pulse Sequence: Standard zg30

  • Number of Scans: 16

  • Relaxation Delay: 5 seconds

• ¹³C NMR Parameters:

  • Pulse Sequence: Standard zgpg30

  • Number of Scans: 1024

• Sample Preparation: Dissolve 5-10 mg of the sample in 0.7 mL of the deuterated solvent.

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow of the experimental procedures for characterizing impurities in 2-Bromo-3-pyridinamine.

Caption: Experimental workflow for impurity characterization.

Caption: Impact of impurities on a chemical synthesis.

Validating the Structure of a Novel 2-Bromo-3-pyridinamine Derivative: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The structural integrity of a novel compound is the bedrock of its potential therapeutic application. For derivatives of 2-bromo-3-pyridinamine, a scaffold of interest in medicinal chemistry, rigorous structural validation is a critical first step in the drug discovery pipeline. This guide provides a comparative framework for validating the structure of a novel 2-Bromo-3-pyridinamine derivative, herein referred to as Novel Derivative 1 , against the known compound, 2-Amino-3-bromopyridine. We present key experimental data and detailed protocols to ensure accurate and reproducible structural elucidation.

Comparative Analysis of Physicochemical and Spectroscopic Data

The initial characterization of a novel compound involves a comparison of its physical and spectroscopic properties with known analogs. The following tables summarize the expected data for "Novel Derivative 1" and compare it with 2-Amino-3-bromopyridine.

Table 1: Physicochemical Properties

Property	Novel Derivative 1 (Hypothetical Data)	2-Amino-3-bromopyridine (Reference)
Molecular Formula	C₁₀H₁₂BrN₃O	C₅H₅BrN₂[1]
Molecular Weight	270.13 g/mol	173.01 g/mol [1][2]
Melting Point	145-148 °C	63-67 °C[2]
Appearance	Off-white crystalline solid	White to light yellow crystalline powder[3]

Table 2: Nuclear Magnetic Resonance (NMR) Spectroscopy Data (Solvent: DMSO-d₆)

Nucleus	Novel Derivative 1 (Hypothetical Chemical Shifts, δ ppm)	2-Amino-3-bromopyridine (Reference Chemical Shifts, δ ppm)
¹H NMR	8.15 (d, 1H), 7.60 (d, 1H), 7.10 (t, 1H), 4.20 (q, 2H), 3.50 (s, 2H), 1.25 (t, 3H)	~7.8 (dd, 1H), ~7.5 (dd, 1H), ~6.7 (dd, 1H), ~5.9 (s, 2H, -NH₂)
¹³C NMR	168.0, 152.5, 145.0, 138.0, 120.0, 110.0, 60.5, 14.2	~155.0, ~148.0, ~139.0, ~112.0, ~108.0

Table 3: Mass Spectrometry Data

Ionization Mode	Novel Derivative 1 (Hypothetical m/z)	2-Amino-3-bromopyridine (Reference m/z)
ESI-MS (+)	[M+H]⁺ = 270.0/272.0 (Isotopic pattern for 1 Br)	[M+H]⁺ = 172.9/174.9 (Isotopic pattern for 1 Br)

Table 4: X-ray Crystallography Data

Parameter	Novel Derivative 1 (Hypothetical Data)	2-Amino-3-bromopyridine (Reference Data)
Crystal System	Monoclinic	Monoclinic
Space Group	P2₁/c	P2₁/c[1]
a (Å)	10.123	8.123
b (Å)	15.456	12.456
c (Å)	8.789	7.789
β (°)	95.67	98.76
Volume (ų)	1367.8	789.0

Experimental Protocols

Detailed and standardized experimental protocols are essential for the reproducibility of structural validation studies.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of deuterated dimethyl sulfoxide (B87167) (DMSO-d₆).

• ¹H NMR Spectroscopy:

  • Spectrometer: 400 MHz

  • Pulse Program: zg30

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Spectral Width: -2 to 12 ppm

• ¹³C NMR Spectroscopy:

  • Spectrometer: 100 MHz

  • Pulse Program: zgpg30

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

  • Spectral Width: -10 to 200 ppm

Mass Spectrometry (MS)

Objective: To determine the molecular weight and elemental composition.

Methodology:

• Sample Preparation: Prepare a 1 mg/mL solution of the compound in a 1:1 mixture of acetonitrile (B52724) and water.

• Electrospray Ionization (ESI):

  • Instrument: Quadrupole Time-of-Flight (Q-TOF) Mass Spectrometer

  • Ionization Mode: Positive

  • Capillary Voltage: 3.5 kV

  • Cone Voltage: 30 V

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

  • Mass Range: 50-500 m/z

Single-Crystal X-ray Diffraction

Objective: To determine the three-dimensional arrangement of atoms in the crystal lattice.

Methodology:

• Crystal Growth: Grow single crystals suitable for X-ray diffraction by slow evaporation of a saturated solution of the compound in ethanol (B145695) at room temperature.

• Data Collection:

  • Instrument: Bruker D8 VENTURE diffractometer

  • X-ray Source: Mo Kα radiation (λ = 0.71073 Å)

  • Temperature: 293(2) K

  • Data Collection Method: ω-scans

• Structure Solution and Refinement:

  • Solve the structure by direct methods using SHELXS.

  • Refine the structure by full-matrix least-squares on F² using SHELXL.

Visualizing the Validation Workflow

A logical workflow is crucial for the systematic validation of a novel chemical entity.

Caption: Workflow for the structural validation of a novel compound.

Signaling Pathway Context

Derivatives of 2-bromo-3-pyridinamine are often investigated for their potential as kinase inhibitors. Understanding the signaling pathways they may target is crucial for drug development.

Caption: Inhibition of the RAF/MEK/ERK signaling pathway.

By following the structured approach outlined in this guide, researchers can confidently and accurately validate the structure of novel 2-bromo-3-pyridinamine derivatives, paving the way for further investigation into their biological activities and therapeutic potential.

References

• 1. 2-Amino-3-bromopyridine | C5H5BrN2 | CID 817700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Amino-3-bromopyridine 97 13534-99-1 [sigmaaldrich.com]
• 3. 2-Amino-3-Bromopyridine Manufacturer & Supplier in China | Properties, Uses, Safety Data, Price & COA [pipzine-chem.com]

A Comparative Guide to Palladium Catalysts for the Coupling of 2-Bromo-3-pyridinamine

For researchers and professionals in drug development, the efficient synthesis of complex nitrogen-containing heterocycles is a critical endeavor. The functionalization of pyridinamine scaffolds, such as 2-Bromo-3-pyridinamine, through palladium-catalyzed cross-coupling reactions is a cornerstone of modern synthetic chemistry. This guide provides a comparative analysis of various palladium catalysts for two key transformations of 2-Bromo-3-pyridinamine: the Sonogashira coupling for the formation of carbon-carbon bonds and the Buchwald-Hartwig amination for the construction of carbon-nitrogen bonds. The selection of an appropriate catalyst system is paramount for achieving high yields and reaction efficiency.

Sonogashira Coupling of 2-Bromo-3-pyridinamine

The Sonogashira reaction is a powerful method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1] A comparative study on the Sonogashira coupling of 2-amino-3-bromopyridine (B76627) with terminal alkynes provides valuable insights into the performance of different palladium catalysts.[1][2][3]

Comparative Performance of Palladium Catalysts

The following table summarizes the performance of various palladium catalysts in the Sonogashira coupling of 2-amino-3-bromopyridine with phenylacetylene. The data highlights the significant impact of the palladium source on the reaction yield under otherwise identical conditions.

Catalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd(CF₃COO)₂	PPh₃	Et₃N	DMF	100	3	96
PdCl₂(PPh₃)₂	-	Et₃N	DMF	100	3	92
Pd(OAc)₂	PPh₃	Et₃N	DMF	100	3	85
Pd₂(dba)₃	PPh₃	Et₃N	DMF	100	3	82
Data extracted from a study on 2-amino-3-bromopyridines, which are structurally similar to 2-Bromo-3-pyridinamine.[4]

Among the catalysts tested, Pd(CF₃COO)₂ with PPh₃ as a ligand demonstrated the highest efficacy, affording the coupled product in a 96% yield.[4] The other palladium sources, including PdCl₂(PPh₃)₂, Pd(OAc)₂, and Pd₂(dba)₃, also catalyzed the reaction with good to excellent yields.[4]

Experimental Protocol: Sonogashira Coupling

A general procedure for the palladium-catalyzed Sonogashira coupling of 2-amino-3-bromopyridine with a terminal alkyne is as follows:

• To a 10 mL round-bottomed flask, add Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5.0 mol%), and CuI (5.0 mol%) under a nitrogen atmosphere.[1]

• Add 2.0 mL of DMF as the solvent and stir the mixture for 30 minutes.[1]

• Add 2-amino-3-bromopyridine (0.5 mmol) and the terminal alkyne (0.6 mmol).[1]

• Heat the reaction mixture at 100°C for 3 hours, monitoring the progress by TLC.[1]

• After completion, the product can be isolated and purified by standard column chromatography.[1]

Buchwald-Hartwig Amination of 2-Bromo-3-pyridinamine

The Buchwald-Hartwig amination is a versatile method for the formation of carbon-nitrogen bonds, a crucial transformation in the synthesis of many biologically active compounds.[4] The choice of ligand is critical in this reaction, significantly influencing the catalyst's activity and the reaction's outcome.

Comparative Performance of Palladium Precatalysts and Ligands

A study on the C,N-cross coupling of 3-bromo-2-aminopyridine with morpholine (B109124) highlights the effectiveness of different palladium precatalysts and ligands.[5]

Catalyst System	Ligand	Yield (%)
RuPhos-precatalyst (Pre-L3)	RuPhos (L3)	83
Pd₂(dba)₃ / SPhos	SPhos (L4)	76
Pd₂(dba)₃ / RuPhos	RuPhos (L3)	71
Pd₂(dba)₃ / BINAP	BINAP (L9)	71
Yields are determined by GC analysis using dodecane (B42187) as an internal standard after 16 hours.[5]

The RuPhos-precatalyst demonstrated superior performance, providing the desired product in an 83% yield.[5] The use of SPhos and BINAP as ligands with Pd₂(dba)₃ also resulted in good yields.[5] For the coupling with primary amines, such as cyclopentylamine, the BrettPhos-precatalyst was found to be more effective than the RuPhos-precatalyst.[5]

Experimental Protocol: Buchwald-Hartwig Amination

A typical procedure for the Buchwald-Hartwig amination of a 2-bromopyridine (B144113) derivative is as follows:

• Charge a round-bottomed flask with the palladium precatalyst (e.g., RuPhos-precatalyst) and LiHMDS.[5][6]

• Purge the flask with an inert gas (e.g., nitrogen or argon).[7]

• Add anhydrous THF, 2-Bromo-3-pyridinamine, and the amine coupling partner.[6]

• Heat the reaction mixture at 65°C for 16 hours.[6]

• Upon cooling, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.[6]

• Extract the product with an organic solvent, and the combined organic layers are then washed, dried, and concentrated.[6]

• The crude product can be purified by column chromatography.[6]

Visualizing the Workflow and Catalyst Comparison

To better illustrate the experimental process and the comparative performance of the catalysts, the following diagrams are provided.

Caption: General experimental workflow for cross-coupling.

Caption: Comparative catalyst performance in coupling reactions.

Other Coupling Reactions

While extensive comparative data for Suzuki-Miyaura and Heck couplings of 2-Bromo-3-pyridinamine is not as readily available in the literature, established palladium catalyst systems for similar bromopyridine substrates provide a strong starting point for reaction optimization. For Suzuki-Miyaura reactions, catalysts such as Pd(PPh₃)₄ and those based on Pd(OAc)₂ with various phosphine (B1218219) ligands are commonly employed.[8][9] For Heck reactions, catalyst systems often involve Pd(OAc)₂ or Pd₂(dba)₃ with phosphine ligands or N-heterocyclic carbene (NHC) ligands.[10][11]

Conclusion

The choice of palladium catalyst and associated ligands is critical for the successful coupling of 2-Bromo-3-pyridinamine. For Sonogashira couplings, Pd(CF₃COO)₂ with PPh₃ as a ligand provides excellent yields. In the case of Buchwald-Hartwig amination, the selection of the ligand is paramount, with RuPhos and BrettPhos-based precatalysts showing high efficacy for different classes of amines. The experimental protocols and comparative data presented in this guide offer a valuable resource for researchers in the development of efficient synthetic routes to novel pyridinamine derivatives.

References

• 1. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 2. [PDF] Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 8. benchchem.com [benchchem.com]
• 9. Role of Pyridine Nitrogen in Palladium-Catalyzed Imine Hydrolysis: A Case Study of (E)-1-(3-bromothiophen-2-yl)-N-(4-methylpyridin-2-yl)methanimine [mdpi.com]
• 10. Heck Reaction [organic-chemistry.org]
• 11. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Pyridine Synthesis: A Comparative Guide to Alternatives for 2-Bromo-3-pyridinamine

For researchers, scientists, and drug development professionals, the synthesis of functionalized pyridines is a cornerstone of modern medicinal chemistry and materials science. 2-Bromo-3-pyridinamine serves as a versatile building block for this purpose, enabling the introduction of various substituents through cross-coupling and other reactions. However, factors such as cost, availability, and the desire for alternative reactivity profiles necessitate a thorough understanding of viable alternative reagents. This guide provides an objective comparison of key alternatives, focusing on their performance in common synthetic transformations, supported by experimental data and detailed protocols.

The primary alternatives to 2-Bromo-3-pyridinamine are its halogen counterparts: 2-Chloro-3-pyridinamine and 2-Iodo-3-pyridinamine . The choice between these reagents is often dictated by a trade-off between reactivity and cost. Generally, the reactivity in palladium-catalyzed cross-coupling reactions follows the trend of C-I > C-Br > C-Cl, which is inversely related to the carbon-halogen bond strength. While chloro-derivatives are often more cost-effective, their lower reactivity may necessitate more forcing reaction conditions or specialized catalyst systems.

Performance in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are indispensable tools for constructing C-C and C-N bonds. The performance of 2-halo-3-pyridinamine derivatives in these transformations is a critical factor in their selection.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for forming C-C bonds between an organoboron reagent and an organic halide. While 2-bromopyridines are commonly used, advancements in ligand and catalyst design have enabled the efficient coupling of less reactive chloropyridines.[1]

Reagent	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C) / Time (h)	Yield (%)	Reference
2-Chloro-m-xylene	3-Pyridineboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene (B28343)/H₂O	100 / 18	81	[2]
2-Chloro-3-aminopyridine	4-Pyridineboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100 / 18	>95	[2]
2-Bromopyridine	Phenylboronic acid	Pd(OAc)₂ / Benzimidazolium salt	K₂CO₃	DMF/H₂O	120 (MW) / 0.25	70	[3]
3-Bromopyridine	Phenylboronic acid	Pd(OAc)₂ / Benzimidazolium salt	K₂CO₃	DMF/H₂O	120 (MW) / 0.25	85	[3]

Note: Data for closely related substrates are presented to illustrate general reactivity trends.

Experimental Protocol: Suzuki-Miyaura Coupling of a 2-Chloropyridine (B119429) Derivative

This protocol describes a general procedure for the Suzuki-Miyaura coupling of a 2-chloropyridine derivative with a pyridineboronic acid.[2]

Materials:

• 2-Chloropyridine derivative (1.0 mmol)

• Pyridineboronic acid (1.2 mmol)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.02 mmol)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos, 0.04 mmol)

• Potassium phosphate (B84403) (K₃PO₄, 2.0 mmol)

• Anhydrous toluene (5 mL)

• Water (0.5 mL)

Procedure:

• To an oven-dried Schlenk tube, add the 2-chloropyridine derivative, pyridineboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate the tube and backfill with an inert gas (e.g., argon). Repeat this cycle three times.

• Add anhydrous toluene and water via syringe.

• Seal the tube and heat the reaction mixture to 100 °C in an oil bath, stirring for 18-24 hours.

• Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide. This reaction is particularly valuable for synthesizing alkynylpyridines.

Reagent	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C) / Time (h)	Yield (%)	Reference
2-Amino-3-bromopyridine (B76627)	Phenylacetylene	Pd(CF₃COO)₂ / PPh₃ / CuI	Et₃N	DMF	100 / 3	98	[4]
2-Amino-3-bromopyridine	1-Heptyne	Pd(CF₃COO)₂ / PPh₃ / CuI	Et₃N	DMF	100 / 3	89	[4]
2-Amino-5-bromo-3-nitropyridine	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	60 / 12	85
6-Bromo-3-fluoro-2-cyanopyridine*	3-Butyn-1-ol	PdCl₂(PPh₃)₂ / CuI	i-Pr₂NEt	THF	RT / 1	90	[5]

Note: Data for a related bromopyridine is included to show functional group tolerance.

Experimental Protocol: Sonogashira Coupling of 2-Amino-3-bromopyridine

This protocol provides a detailed procedure for the Sonogashira coupling of 2-amino-3-bromopyridine with a terminal alkyne.[4]

Materials:

• 2-Amino-3-bromopyridine (0.5 mmol)

• Terminal alkyne (0.6 mmol)

• Palladium(II) trifluoroacetate (B77799) (Pd(CF₃COO)₂, 4.2 mg, 2.5 mol%)

• Triphenylphosphine (PPh₃, 6.6 mg, 5.0 mol%)

• Copper(I) iodide (CuI, 4.8 mg, 5.0 mol%)

• Triethylamine (Et₃N, 1.0 mL)

• N,N-Dimethylformamide (DMF, 2.0 mL)

Procedure:

• Under a nitrogen atmosphere, add Pd(CF₃COO)₂, PPh₃, and CuI to a 10 mL round-bottomed flask.

• Add DMF and stir the mixture for 30 minutes at room temperature.

• Add 2-amino-3-bromopyridine, the terminal alkyne, and Et₃N.

• Heat the reaction mixture to 100 °C and stir for 3 hours.

• Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture and pour it into a saturated aqueous solution of sodium chloride (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to obtain the desired product.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for forming C-N bonds, allowing for the synthesis of a wide range of arylamines. The reactivity of the halide is a key factor, with bromides generally being more reactive than chlorides.[1][6][7]

Reagent	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C) / Time (h)	Yield (%)	Reference
2-Bromopyridine	Morpholine	Pd(OAc)₂ / BINAP	NaOt-Bu	Toluene	80 / 18	98	[6]
2-Chloropyridine	Aniline	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Dioxane	100 / 24	92	[1]
3-Bromo-2-aminopyridine	Pyrrolidine	Pd(OAc)₂ / RuPhos	LiN(TMS)₂	Toluene	100 / 24	85	[8]

Note: Data for closely related substrates are presented to illustrate general reactivity trends.

Experimental Protocol: Buchwald-Hartwig Amination of a 3-Bromo-2-aminopyridine

This protocol outlines a general procedure for the amination of a 3-bromo-2-aminopyridine.[8]

Materials:

• 3-Bromo-2-aminopyridine (1.0 mmol)

• Amine (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) or similar ligand (0.04 mmol)

• Sodium tert-butoxide (NaOt-Bu, 1.4 mmol)

• Anhydrous toluene (5 mL)

Procedure:

• In a glovebox, add Pd(OAc)₂, the phosphine (B1218219) ligand, and NaOt-Bu to an oven-dried Schlenk tube.

• Add toluene, followed by the 3-bromo-2-aminopyridine and the amine.

• Seal the tube and heat the reaction mixture to 100 °C in an oil bath for 18-24 hours.

• Monitor the reaction by GC-MS or LC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Concentrate the filtrate and purify the residue by flash column chromatography.

Visualizing Synthetic Strategy

The selection of a starting material and reaction type is a critical decision in synthesis design. The following diagrams illustrate a general workflow for palladium-catalyzed cross-coupling and a decision-making framework for choosing a 2-halo-3-aminopyridine reagent.

Caption: General workflow for a palladium-catalyzed cross-coupling reaction.

Caption: Decision guide for selecting a 2-halo-3-aminopyridine reagent.

Conclusion

The selection of an appropriate starting material is a critical step in the synthesis of complex pyridine (B92270) derivatives. While 2-Bromo-3-pyridinamine is a reliable and widely used reagent, both 2-Chloro-3-pyridinamine and 2-Iodo-3-pyridinamine offer strategic advantages. 2-Chloro-3-pyridinamine is an economical alternative, and with modern catalyst systems, its lower reactivity can be overcome. On the other hand, 2-Iodo-3-pyridinamine provides the highest reactivity, enabling transformations under the mildest conditions, which is crucial when dealing with sensitive functional groups. By carefully considering the factors of cost, required reactivity, and available catalyst technology, researchers can select the optimal reagent to efficiently achieve their synthetic goals.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 5. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]

A Researcher's Guide to the Synthesis of Substituted Aminopyridines: A Comparative Analysis

For researchers, scientists, and professionals in drug development, the aminopyridine scaffold is a cornerstone of medicinal chemistry, appearing in numerous pharmaceuticals. The efficient and selective synthesis of substituted aminopyridines is therefore a critical task. This guide provides an objective comparison of the most common synthetic routes, supported by experimental data, to assist in method selection.

The primary strategies for synthesizing substituted aminopyridines can be broadly categorized into classical C-H functionalization, transition-metal-catalyzed cross-coupling reactions, nucleophilic aromatic substitution (SNAr), and methods involving pyridine (B92270) ring modification or construction. Each approach presents a unique set of advantages and disadvantages concerning substrate scope, functional group tolerance, and reaction conditions.

Comparative Analysis of Key Synthetic Routes

The selection of an appropriate synthetic strategy is contingent upon factors such as the desired substitution pattern, the availability of starting materials, and the required reaction conditions. The following tables summarize the performance of several key methods for the synthesis of 2-aminopyridines.

Table 1: Chichibabin Reaction & a Modified Protocol

The Chichibabin reaction is a classic method for the direct amination of pyridines.[1] While historically significant, its application can be limited by harsh conditions. Recent modifications, such as the use of a NaH-iodide composite, have enabled milder reaction conditions and expanded the substrate scope to include primary alkylamines.[2]

Entry	Pyridine Substrate	Amine	Product	Yield (%)	Method
1	Pyridine	n-Butylamine	N-Butylpyridin-2-amine	95	NaH/LiI
2	4-Phenylpyridine	n-Butylamine	N-Butyl-4-phenylpyridin-2-amine	81	NaH/LiI
3	4-(Trifluoromethyl)pyridine	n-Butylamine	N-Butyl-4-(trifluoromethyl)pyridin-2-amine	78	NaH/LiI
4	Pyridine	Sodium Amide	2-Aminopyridine (B139424)	78.9	Classical

Table 2: Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction is a powerful and versatile method for forming C-N bonds and is widely used for the synthesis of aminopyridines from halopyridines due to its broad substrate scope and functional group tolerance.[3][4]

Entry	Halopyridine Substrate	Amine	Product	Yield (%)
1	2-Bromopyridine (B144113)	Aniline	N-Phenylpyridin-2-amine	85-95
2	2-Bromopyridine	Morpholine	4-(Pyridin-2-yl)morpholine	98
3	3-Bromo-4-indolylmaleimide	2-Aminopyridine	3-((Pyridin-2-yl)amino)-4-indolylmaleimide	82
4	2,5-Diiodopyrazine	Benzylamine	2-Amino-5-iodopyrazine	75-85

Table 3: Ullmann Condensation

The copper-catalyzed Ullmann condensation is a classical alternative to palladium-catalyzed methods.[5] While it often requires higher temperatures, recent developments have introduced milder conditions and expanded its utility.[6]

Entry	Halopyridine Substrate	Amine Source	Product	Yield (%)
1	2-Chloronicotinic acid	Sodium Azide (B81097)	2-Aminonicotinic acid	88
2	Methyl 2-chloronicotinate	Sodium Azide	Methyl 2-aminonicotinate	85
3	2-Chlorobenzoic acid	2-Aminopyridine	11H-Pyrido[2,1-b]quinazolin-11-one	90 (MW)
4	Aryl Iodide	Various Amines	N-Aryl Amines	75+

Table 4: Nucleophilic Aromatic Substitution (SNAr)

SNAr offers a direct route to aminopyridines, particularly when the pyridine ring is activated by electron-withdrawing groups. The reactivity of the starting halopyridine is a key factor, with fluoropyridines generally being more reactive.[7]

Entry	Halopyridine Substrate	Amine	Product	Yield (%)
1	2-Fluoropyridine	Pyrrolidine	1-(Pyridin-2-yl)pyrrolidine	88
2	2-Chloropyridine	Pyrrolidine	1-(Pyridin-2-yl)pyrrolidine	10
3	2-Fluoro-5-nitropyridine	Morpholine	4-(5-Nitropyridin-2-yl)morpholine	95
4	2-Chloro-5-nitropyridine	Morpholine	4-(5-Nitropyridin-2-yl)morpholine	96

Table 5: Synthesis from Pyridine N-Oxides

Activation of the pyridine ring through N-oxide formation provides an alternative strategy for introducing an amino group, often with high regioselectivity.[8][9]

Entry	Pyridine N-Oxide Substrate	Amine	Product	Yield (%)
1	4-Nitropyridine-N-oxide	- (Reduction)	4-Aminopyridine	85-90
2	Pyridine N-oxide	Benzylamine (via isocyanide)	2-(Benzylamino)pyridine	up to 84
3	3-Cyanopyridine N-oxide	Morpholine (via isocyanide)	2-Morpholino-3-cyanopyridine	75
4	4-Chloropyridine N-oxide	Aniline (via isocyanide)	N-Phenyl-4-chloropyridin-2-amine	68

Table 6: Multicomponent Reactions (MCRs)

MCRs allow for the construction of complex aminopyridine structures in a single step from simple starting materials, offering high atom economy.[10][11]

| Entry | Reactants | Product | Yield (%) | |---|---|---|---|---| | 1 | Acetophenone (B1666503), Malononitrile (B47326), Benzaldehyde, Ammonium (B1175870) carbonate | 2-Amino-3-cyano-4,6-diphenylpyridine | 90 | | 2 | 4-Chloroacetophenone, Malononitrile, 4-Chlorobenzaldehyde, Ammonium carbonate | 2-Amino-4,6-bis(4-chlorophenyl)-3-cyanopyridine | 92 | | 3 | 2-Amino-3-cyanopyridine, Triethyl orthoformate, Benzylamine | 4-(Benzylamino)pyrido[2,3-d]pyrimidine | 85 | | 4 | Enaminone, Primary Amine, Malononitrile | Substituted 2-Amino-3-cyanopyridine | up to 95 |

Visualizing the Synthetic Pathways

The following diagrams illustrate the general workflows for the major synthetic routes to substituted aminopyridines.

Overview of major synthetic pathways to aminopyridines.

Decision workflow for selecting a synthetic route.

Experimental Protocols

Modified Chichibabin Reaction (NaH/LiI Protocol)

A typical procedure for the C2-amination of pyridines: To a sealed tube containing the pyridine substrate (0.5 mmol) and the amine (1.0 mmol), add sodium hydride (1.5 mmol, 3 equiv) and lithium iodide (1.0 mmol, 2 equiv). Add anhydrous THF (0.5 mL) and heat the mixture at 85 °C under a sealed atmosphere. Monitor the reaction by TLC or LC-MS. Upon completion, cool the reaction to room temperature, quench carefully with water, and extract the product with an organic solvent. Purify the crude product by column chromatography.[2]

Buchwald-Hartwig Amination

General protocol for the amination of 2-bromopyridines: In a glovebox, charge a vial with Pd₂(dba)₃ (0.01 mmol, 2 mol%), a suitable phosphine (B1218219) ligand (e.g., Xantphos, 0.02 mmol, 4 mol%), and sodium tert-butoxide (1.4 mmol). Add the 2-bromopyridine (1.0 mmol) and the amine (1.2 mmol). Add anhydrous toluene (B28343) (2 mL), seal the vial, and heat at 100-110 °C for 12-24 hours. After cooling, dilute the mixture with an organic solvent, filter through celite, and concentrate in vacuo. Purify the residue by column chromatography.[12]

Ullmann Condensation

Ligand-free synthesis of aminopyridyl carboxylates: To a solution of the halopyridyl carboxylate (1.0 mmol) in ethanol, add copper(I) iodide (0.1 mmol, 10 mol%), sodium azide (4.0 mmol), and potassium carbonate (2.0 mmol). Heat the mixture at 90 °C for 18 hours. After cooling, dilute the reaction with water and extract with ethyl acetate. Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate. Purify the crude product by column chromatography.[6]

Nucleophilic Aromatic Substitution (SNAr)

General procedure for the amination of halopyridines: To a vial, add the halopyridine (1.75 mmol), the amine (1.75 mmol), and potassium fluoride (B91410) (3.50 mmol). Add water (1 mL) and heat the mixture to 100 °C for 17 hours. After cooling, add an aqueous solution of potassium carbonate and extract the product with an organic solvent (e.g., isopropyl acetate). Combine the organic extracts, dry over sodium sulfate, and concentrate. Purify the residue by column chromatography.[7]

Synthesis from Pyridine N-Oxides

One-pot, two-step synthesis of 2-aminopyridines: To a solution of the pyridine N-oxide (1.0 equiv) in a suitable solvent, add an activating agent (e.g., Ts₂O). Then, add the amine (1.2 equiv) and stir at room temperature until the reaction is complete. The intermediate N-formylaminopyridine can be isolated or deprotected in situ by adding a base (e.g., NaOH solution) and heating. After workup, the crude 2-aminopyridine is purified by column chromatography.[8]

Multicomponent Reaction

Catalyst-free synthesis of substituted 2-aminopyridines: In a flask, mix the acetophenone derivative (0.1 mol), malononitrile (0.1 mol), the aldehyde derivative (0.1 mol), and ammonium carbonate (0.1 mol). Stir the mixture at room temperature under solvent-free conditions. Monitor the reaction by TLC. Upon completion, wash the solid product with diethyl ether to obtain the purified 2-aminopyridine derivative.[13]

Conclusion

The synthesis of substituted aminopyridines has evolved from classical, often harsh, methods to a diverse array of modern, mild, and highly versatile protocols. The Chichibabin reaction remains a viable option for direct amination, especially with recent modifications that improve its scope and conditions. For broader applicability and functional group tolerance, the Buchwald-Hartwig amination is a robust and widely adopted method. The Ullmann condensation provides a valuable, copper-catalyzed alternative. SNAr reactions are highly effective for electronically activated pyridines, while synthesis via pyridine N-oxides offers excellent regioselectivity. Finally, multicomponent reactions provide an efficient means to construct complex aminopyridine frameworks in a single step. The choice of the optimal synthetic route will depend on a careful evaluation of substrate compatibility, desired substitution pattern, cost, and scalability. This guide provides a foundation for researchers to make informed decisions in the synthesis of this important class of heterocyclic compounds.

References

• 1. scientificupdate.com [scientificupdate.com]
• 2. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. sciforum.net [sciforum.net]
• 12. researchgate.net [researchgate.net]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Guide to Isotopic Labeling: 2-Bromo-3-pyridinamine and its Alternatives in Research

For researchers, scientists, and drug development professionals, the precise tracking of molecular fate is paramount for innovation. Isotopic labeling, a technique where atoms are substituted with their heavier, stable isotopes, provides a powerful tool for elucidating metabolic pathways, quantifying reaction kinetics, and understanding mechanisms of action. This guide offers a comparative analysis of isotopic labeling strategies for 2-Bromo-3-pyridinamine, a versatile heterocyclic building block, and presents 2-bromoethanamine as a well-documented alternative for metabolic studies.

While direct isotopic labeling studies on 2-Bromo-3-pyridinamine are not extensively documented in current literature, its structural similarity to other pyridines allows for the confident adaptation of established labeling protocols. This guide provides a detailed, proposed methodology for the ¹⁵N-labeling of 2-Bromo-3-pyridinamine and compares it with the experimentally validated stable isotope labeling of 2-bromoethanamine for metabolic analysis.

Quantitative Comparison of Isotopic Labeling Strategies

The following table summarizes the key parameters for the proposed isotopic labeling of 2-Bromo-3-pyridinamine and the documented labeling of 2-bromoethanamine.

Parameter	Proposed: 2-Bromo-3-pyridinamine	Experimental: 2-bromoethanamine
Isotope(s)	¹⁵N	¹³C, ²H
Labeling Method	Zincke Iminium Intermediate Ring-Closing	Chemical Synthesis
Precursor	2-Bromo-3-pyridinamine	[2-¹³C]ethanolamine or [1,2,2,-²H₄]-bromoethanamine
Isotopic Source	¹⁵NH₄Cl	¹³C-labeled precursors, Deuterated reagents
Reported/Expected Yield	High (based on analogous reactions)	Dependent on specific synthetic route
Isotopic Incorporation	>95% (expected)	High (synthesis dependent)
Analytical Method	LC-MS, NMR	LC-MS, NMR
Primary Application	Metabolic tracer, reaction mechanism studies	Metabolic fate and toxicity studies

Experimental Protocols

Proposed ¹⁵N-Labeling of 2-Bromo-3-pyridinamine via Zincke Imine Intermediate

This protocol is adapted from the successful ¹⁵N-labeling of 3-bromopyridine.[1] The method involves the ring-opening of the pyridine (B92270) to a Zincke imine intermediate, followed by ring-closing with a ¹⁵N-labeled ammonium (B1175870) salt.

Materials:

• 2-Bromo-3-pyridinamine

• Trifluoromethanesulfonic anhydride (B1165640) (Tf₂O)

• Collidine

• Dibenzylamine (B1670424)

• ¹⁵N-Ammonium chloride (¹⁵NH₄Cl)

• Sodium acetate (B1210297) (NaOAc)

• Anhydrous dichloromethane (B109758) (DCM)

• Anhydrous ethanol (B145695) (EtOH)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• Activation and Ring-Opening:

  • In a flame-dried Schlenk flask under an argon atmosphere, dissolve 2-Bromo-3-pyridinamine (1 mmol) in anhydrous DCM (10 mL).

  • Cool the solution to -78 °C.

  • Add collidine (1.1 mmol) followed by the dropwise addition of Tf₂O (1.1 mmol).

  • Stir the reaction mixture at -78 °C for 30 minutes.

  • Add dibenzylamine (1.2 mmol) and allow the reaction to slowly warm to room temperature and stir for 2 hours.

  • The formation of the Zincke imine intermediate can be monitored by TLC.

  • Upon completion, the solvent is removed under reduced pressure. The crude Zincke imine can be isolated by precipitation from a non-polar solvent like hexane.

• Ring-Closing with ¹⁵N Incorporation:

  • To the flask containing the crude Zincke imine, add anhydrous ethanol (10 mL).

  • Add ¹⁵NH₄Cl (2 mmol) and NaOAc (2 mmol).

  • Heat the reaction mixture to 60 °C and stir for 12-24 hours.

  • Monitor the formation of the ¹⁵N-labeled 2-Bromo-3-pyridinamine by LC-MS.

  • After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Purify the product by column chromatography on silica (B1680970) gel.

  • Confirm the isotopic incorporation and purity by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

Isotopic Labeling of 2-Bromoethanamine for Metabolic Studies

The isotopic labeling of 2-bromoethanamine with ¹³C and ²H has been utilized to investigate its metabolic fate and role in renal papillary necrosis.[2] The synthesis of these labeled compounds is a crucial first step for such studies.

Materials:

• For ¹³C-labeling: [2-¹³C]ethanolamine

• For ²H-labeling: Deuterated starting materials for a multi-step synthesis of [1,2,2,-²H₄]-bromoethanamine

• Hydrobromic acid (HBr)

• Appropriate solvents and reagents for the specific synthetic route

General Procedure for Synthesis (Example for ¹³C-labeling):

• Bromination of Labeled Ethanolamine (B43304):

  • The synthesis of [¹³C]-bromoethylamine can be achieved by treating [2-¹³C]ethanolamine with hydrobromic acid.

  • The reaction typically involves heating the labeled ethanolamine with an excess of concentrated HBr.

  • The reaction progress is monitored by TLC or NMR.

  • Upon completion, the product is isolated and purified, often through distillation or crystallization of its salt form.

In Vivo Administration and Sample Analysis:

• Dosing:

  • Male Sprague-Dawley rats are administered a non-toxic (e.g., 50 mg/kg) or toxic (e.g., 250 mg/kg) dose of the isotopically labeled 2-bromoethanamine.

• Sample Collection:

  • Urine samples are collected at various time points post-administration.

• Sample Preparation:

  • Urine samples are centrifuged to remove particulates and may be diluted prior to analysis.

• LC-MS Analysis:

  • Metabolites are separated using liquid chromatography and detected by mass spectrometry. The mass shift due to the isotopic label allows for the differentiation of drug-derived metabolites from endogenous molecules.

Visualizing the Chemistry and Biology

To better illustrate the concepts discussed, the following diagrams, generated using the DOT language, depict the key chemical transformation, a typical experimental workflow, and a hypothetical biological application.

Caption: Proposed reaction pathway for the ¹⁵N-labeling of 2-Bromo-3-pyridinamine.

Caption: A generalized workflow for isotopic labeling studies in metabolomics.

Caption: Hypothetical use of a labeled probe to study a signaling pathway.

Conclusion

Isotopic labeling is an indispensable technique in modern drug discovery and development. While direct studies on 2-Bromo-3-pyridinamine are emerging, established methodologies for analogous pyridine compounds provide a clear and reliable path for its isotopic labeling. The comparison with the well-documented metabolic studies of 2-bromoethanamine highlights the versatility of isotopic labeling in addressing different research questions, from synthetic methodology to in-vivo metabolism and toxicity. The protocols and workflows presented here offer a foundational guide for researchers looking to employ these powerful techniques to advance their scientific investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. creative-diagnostics.com [creative-diagnostics.com]

Unveiling the Molecular Architecture: A Comparative Guide to X-ray Crystallography Analysis of 2-Bromo-3-pyridinamine Derivatives

For researchers, scientists, and drug development professionals, understanding the precise three-dimensional structure of molecules is paramount. X-ray crystallography stands as a definitive method for elucidating the atomic arrangement within a crystalline solid. This guide provides a comparative overview of the X-ray crystallographic analysis of 2-Bromo-3-pyridinamine and its derivatives, offering insights into their structural parameters and the experimental protocols for such determinations.

The strategic placement of a bromine atom and an amine group on a pyridine (B92270) ring creates a versatile scaffold for developing novel pharmaceutical agents. The subtle interplay of intermolecular forces, such as hydrogen bonding and halogen interactions, dictates the crystal packing and, consequently, the material's physicochemical properties. X-ray diffraction studies are crucial in revealing these intricate details.

Comparative Crystallographic Data

The following table summarizes key crystallographic data for 2-Bromo-3-pyridinamine and a selection of its derivatives, providing a quantitative basis for structural comparison. These parameters are fundamental in defining the crystal lattice and the arrangement of molecules within it.

Compound Name	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	V (ų)	Z
2-Amino-3-bromopyridine	C₅H₅BrN₂	-	-	-	-	-	-	-	-	-	-
2-Amino-3-bromo-5-methylpyridine	C₆H₇BrN₂	-	-	-	-	-	-	-	-	-	-
4-(3-bromophenyl)pyrimidin-2-amine (B1587239)	C₁₀H₈BrN₃	Orthorhombic	Pbca	7.214	12.735	21.305	90	90	90	1957.3	8
2-(6-Bromo-3-pyridyl)-8-methylimidazo[1,2-a]pyrazine	C₁₂H₉BrN₄	Monoclinic	P2₁/n	-	-	-	90	-	90	1090.7	4
2-amino-3,5-dibromopyridine (B40352)	C₅H₄Br₂N₂	-	-	-	-	-	-	-	-	-	4

Note: Detailed crystallographic data for 2-Amino-3-bromopyridine and 2-Amino-3-bromo-5-methylpyridine are available through the Cambridge Structural Database (CSD) with reference numbers 868125 and 706484 respectively.[1][2] The data for 4-(3-bromophenyl)pyrimidin-2-amine is reported with Rgt(F) = 0.0353 and wRref(F²) = 0.0808 at a temperature of 293 K.[3] For 2-(6-Bromo-3-pyridyl)-8-methylimidazo[1,2-a]pyrazine, the data was collected at 100 K.[4] The unit cell of 2-amino-3,5-dibromopyridine contains four molecules that form dimers through NH…N hydrogen bonding.[5]

The Power of Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is an unparalleled technique for determining the arrangement of atoms in a crystal.[6] The process involves irradiating a single crystal with X-rays and analyzing the resulting diffraction pattern. This pattern is a unique fingerprint of the crystal's internal structure. The positions and intensities of the diffracted beams are used to calculate the electron density map of the molecule, from which the atomic positions can be determined with high precision.

This technique not only provides bond lengths and angles but also reveals crucial information about intermolecular interactions, such as hydrogen bonds and halogen bonds, which are vital for understanding crystal packing and for designing new materials with desired properties.[7] For instance, in the crystal structure of 2-amino-3,5-dibromopyridine, X-ray diffraction revealed the formation of dimers through NH…N hydrogen bonding.[5]

Experimental Protocol: A Step-by-Step Overview

The determination of a crystal structure by X-ray diffraction follows a well-defined workflow. The key stages are outlined below.

Crystal Growth

The first and often most challenging step is to grow single crystals of the compound of interest that are of suitable size and quality for diffraction. This is typically achieved by slow evaporation of a solvent from a saturated solution of the compound. For example, colorless needles of 2-(6-Bromo-3-pyridyl)-8-methylimidazo[1,2-a]pyrazine were grown by the slow evaporation of an ethanol/dichloroethane solution.[4]

Data Collection

A suitable crystal is mounted on a goniometer in an X-ray diffractometer. The crystal is then rotated while being irradiated with a monochromatic X-ray beam. The diffracted X-rays are detected, and their intensities are recorded at various crystal orientations. Modern diffractometers, such as the Rigaku XtaLAB Synergy-S, are equipped with micro-focus sealed X-ray tubes (e.g., Mo-Kα radiation with λ = 0.71073 Å) for this purpose.[7]

Structure Solution and Refinement

The collected diffraction data is processed to determine the unit cell parameters and the space group of the crystal. The initial atomic positions are then determined using direct methods or Patterson methods. This initial model is then refined using full-matrix least-squares techniques based on F², which minimizes the difference between the observed and calculated structure factors. Software packages like SHELX are commonly used for these calculations.[7]

Structure Analysis and Visualization

Once the refinement is complete, the final crystal structure provides precise information on bond lengths, bond angles, and torsion angles. The analysis also reveals details about intermolecular interactions that stabilize the crystal lattice. The resulting structure is then visualized using specialized software.

Caption: Experimental workflow for X-ray crystallography analysis.

Alternative and Complementary Techniques

While X-ray crystallography is the gold standard for solid-state structure determination, other analytical techniques provide complementary information and can be used when suitable crystals cannot be obtained.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for elucidating the structure of molecules in solution. It provides information about the connectivity of atoms and the local chemical environment. For some bromo-substituted derivatives of 2-deoxy-d-glucose (B1664073), NMR studies have shown that the pyranose ring puckering is similar in both the aqueous and solid states.[8]

Infrared (IR) and Raman Spectroscopy: These vibrational spectroscopy techniques provide information about the functional groups present in a molecule. In the study of 2-amino-3,5-dibromopyridine, linear-dichroic IR-spectroscopy was used to identify the characteristic IR-bands for the structural fragments.[5]

Computational Chemistry: Quantum chemical calculations, such as Density Functional Theory (DFT), can be used to predict and support experimentally observed properties. These calculations can provide insights into the electronic structure and spectroscopic properties of the compounds.[5][9]

Conclusion

X-ray crystallography provides invaluable, high-resolution structural data for 2-Bromo-3-pyridinamine derivatives, which is essential for rational drug design and materials science. The detailed molecular geometries and intermolecular interactions revealed by this technique offer a solid foundation for understanding structure-activity relationships. When combined with other analytical methods and computational studies, a comprehensive understanding of the chemical and physical properties of these important compounds can be achieved.

References

• 1. 2-Amino-3-bromopyridine | C5H5BrN2 | CID 817700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Amino-3-bromo-5-methylpyridine | C6H7BrN2 | CID 519380 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ora.ox.ac.uk [ora.ox.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. bcc.bas.bg [bcc.bas.bg]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. mdpi.com [mdpi.com]
• 8. X-ray wavefunction refinement and comprehensive structural studies on bromo-substituted analogues of 2-deoxy-d-glucose in solid state and solution - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis, analysis of single crystal structure and computational studies on a novel picrate derivative: 2-(Pyridine-2-ylthio)pyridine-1-ium picrate | European Journal of Chemistry [eurjchem.com]

A Comparative Guide to the Mass Spectrometry Fragmentation of 2-Bromo-3-pyridinamine

This guide provides a detailed analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pattern of 2-Bromo-3-pyridinamine. In the absence of a publicly available experimental spectrum for this specific molecule, this document outlines the expected fragmentation pathways based on established principles of mass spectrometry. By comparing these predictions with general fragmentation rules for aromatic amines and halogenated compounds, this guide offers a predictive framework for researchers, scientists, and drug development professionals. The content includes proposed fragmentation pathways, a summary of expected quantitative data, a detailed hypothetical experimental protocol, and a visual representation of the fragmentation logic.

Predicted Fragmentation of 2-Bromo-3-pyridinamine

The fragmentation of 2-Bromo-3-pyridinamine under electron ionization is expected to be primarily influenced by the pyridine (B92270) ring, the amino group, and the bromine atom. The presence of a nitrogen atom means the molecular ion will have an odd nominal molecular weight (the "Nitrogen Rule"). The bromine atom, with its two major isotopes (79Br and 81Br) in nearly a 1:1 ratio, will result in characteristic M and M+2 isotope pattern for all bromine-containing fragments.[1]

The main fragmentation pathways are predicted to be:

• Loss of HCN: A common fragmentation pathway for pyridine and its derivatives involves the cleavage of the ring and elimination of a neutral hydrogen cyanide molecule.

• Loss of Bromine: Cleavage of the C-Br bond can lead to the loss of a bromine radical (•Br).

• Sequential Loss of H and HCN: Following initial fragmentation, further loss of a hydrogen atom or hydrogen cyanide can occur.

Data Presentation: Predicted Mass Spectrum

The following table summarizes the predicted major fragments for 2-Bromo-3-pyridinamine, their corresponding m/z values, and the proposed neutral loss.

m/z (Proposed)	Ion Formula	Proposed Neutral Loss	Notes
173/175	[C₅H₅BrN₂]⁺•	-	Molecular ion (M⁺•), showing the characteristic 1:1 isotopic pattern for bromine.
146/148	[C₄H₄BrN]⁺•	HCN	Loss of hydrogen cyanide from the molecular ion.
94	[C₅H₅N₂]⁺	•Br	Loss of a bromine radical from the molecular ion.
93	[C₅H₄N₂]⁺•	H•, •Br	Loss of a hydrogen radical from the [M-Br]⁺ ion.
66	[C₄H₄N]⁺	HCN, H•, •Br	Loss of HCN from the [M-H-Br]⁺• ion.

Experimental Protocols: Electron Ionization Mass Spectrometry (EI-MS)

The following protocol outlines a standard procedure for obtaining an electron ionization mass spectrum for a compound like 2-Bromo-3-pyridinamine.

1. Sample Preparation:

• Dissolve approximately 1 mg of 2-Bromo-3-pyridinamine in 1 mL of a volatile solvent such as methanol (B129727) or dichloromethane.

• The concentration may be adjusted depending on the sensitivity of the instrument.

2. Instrumentation:

• A gas chromatograph coupled to a mass spectrometer (GC-MS) or a direct insertion probe on a mass spectrometer can be used.

• For GC-MS, a non-polar capillary column (e.g., DB-5ms) would be suitable.

3. GC-MS Parameters (Hypothetical):

• Injector Temperature: 250°C

• Oven Program: Start at 100°C, hold for 1 minute, then ramp at 10°C/min to 280°C and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

4. Mass Spectrometer Parameters:

• Ion Source: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Source Temperature: 230°C

• Mass Range: Scan from m/z 40 to 300.

5. Data Analysis:

• Identify the peak corresponding to 2-Bromo-3-pyridinamine based on its retention time.

• Extract the mass spectrum for the identified peak.

• Analyze the fragmentation pattern, noting the molecular ion peaks and the m/z values of the major fragment ions.

• Compare the experimental spectrum with the predicted fragmentation patterns and isotopic distributions.

The general workflow for this analytical process is depicted below.

Caption: General workflow for GC-MS analysis.

Predicted Fragmentation Pathway Diagram

The following diagram illustrates the predicted fragmentation pathways of 2-Bromo-3-pyridinamine under electron ionization.

Caption: Predicted fragmentation of 2-Bromo-3-pyridinamine.

Comparison with Alternatives

The fragmentation pattern of 2-Bromo-3-pyridinamine can be compared to other isomers and related compounds:

• Positional Isomers (e.g., 2-Bromo-4-pyridinamine, 3-Bromo-4-pyridinamine): While the major fragments (loss of HCN, loss of Br) are likely to be similar, the relative intensities of these fragments may differ due to the different positions of the substituents, which can influence the stability of the resulting ions.

• Analogs without Bromine (e.g., 3-Pyridinamine): The mass spectrum of 3-pyridinamine would show a molecular ion at m/z 94, and its primary fragmentation would likely be the loss of HCN to produce a fragment at m/z 67. The absence of the characteristic bromine isotope pattern would be a key differentiator.

• Analogs with other Halogens (e.g., 2-Chloro-3-pyridinamine): A chloro-substituted analog would exhibit a similar fragmentation pattern, but the isotopic pattern for chlorine (35Cl and 37Cl in a ~3:1 ratio) would be distinct from that of bromine. The molecular ion would also be at a lower m/z.

References

• 1. benchchem.com [benchchem.com]

Navigating the Reactivity Landscape of Bromo-aminopyridines: A Comparative Guide for Synthetic Chemists

For researchers, scientists, and drug development professionals, the functionalization of the pyridine (B92270) scaffold is a cornerstone of modern medicinal chemistry. Bromo-aminopyridines, in particular, serve as versatile building blocks for the synthesis of a diverse array of biologically active molecules. This guide provides an objective comparison of the reactivity of 2-Bromo-3-pyridinamine with its isomers in key palladium-catalyzed cross-coupling reactions, supported by experimental data and detailed protocols. Understanding the nuanced reactivity of these isomers is critical for efficient reaction design and the successful development of novel therapeutics.

The reactivity of bromo-aminopyridines in popular cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings is fundamentally influenced by the electronic properties of the pyridine ring and the relative positions of the bromine and amino substituents. The electron-withdrawing nature of the pyridine nitrogen generally activates halogens at the 2- and 6-positions towards oxidative addition, a key step in the catalytic cycle. Conversely, the electron-donating amino group can modulate this reactivity, either by increasing electron density on the ring or by coordinating with the palladium catalyst, which can sometimes inhibit the reaction.

Comparative Reactivity in Cross-Coupling Reactions

Direct, side-by-side quantitative comparisons of the reactivity of all bromo-aminopyridine isomers under identical conditions are limited in the scientific literature. However, by compiling data from various studies, we can discern clear reactivity trends.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for forming C-C bonds. The reactivity of bromo-aminopyridines in this reaction is sensitive to the electronic environment of the C-Br bond.

Bromo-aminopyridine Isomer	Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
5-Bromo-2-methylpyridin-3-amine	Arylboronic acids	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane (B91453)/H₂O	85-95	>15	88	[1]
2-Bromopyridine derivative	Arylboronic acids	Pd(OAc)₂/PPh₃	K₂CO₃	Toluene/H₂O	100	12-24	Moderate to Good	[2]
2-Bromopyridine derivative	Arylboronic acids	Pd(PPh₃)₄	Na₂CO₃	DME/H₂O	80-90	12	Good to Excellent	[2]

Table 1: Representative yields for Suzuki-Miyaura coupling of bromo-aminopyridine derivatives.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds. The success of this reaction with bromo-aminopyridines is highly dependent on the choice of ligand and base.

Bromo-aminopyridine Isomer	Amine	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
3-Bromo-2-aminopyridine	Cyclopentylamine	BrettPhos-precatalyst	LiHMDS	THF	RT-80	12	78	[3]
2-Bromopyridine derivative	Diethylamine	Pd(OAc)₂/dppp	NaOtBu	Toluene	80	-	98	[4]
2-Bromopyridine derivative	Pyrrolidine	Pd(OAc)₂/dppp	NaOtBu	Toluene	80	-	93	[4]
2-Bromo-6-methylpyridine	trans-1,2-Diaminocyclohexane	Pd₂(dba)₃/BINAP	NaOtBu	Toluene	80	4	60

Table 2: Representative yields for Buchwald-Hartwig amination of bromo-aminopyridine derivatives.

Sonogashira Coupling

The Sonogashira coupling provides a straightforward route to synthesize alkynyl-substituted pyridines. 2-Amino-3-bromopyridine (B76627) has been shown to be an effective substrate in this reaction.

Bromo-aminopyridine Isomer	Alkyne	Catalyst/Co-catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
2-Amino-3-bromopyridine	Phenylacetylene	Pd(CF₃COO)₂/CuI	Et₃N	DMF	100	3	98	[5]
2-Amino-3-bromopyridine	4-Propylphenylacetylene	Pd(CF₃COO)₂/CuI	Et₃N	DMF	100	3	92	[5]
2-Amino-3-bromopyridine	Cyclopropylacetylene	Pd(CF₃COO)₂/CuI	Et₃N	DMF	100	3	88	[5]
2-Amino-3-bromo-5-methylpyridine	Phenylacetylene	Pd(CF₃COO)₂/CuI	Et₃N	DMF	100	3	93	[6]

Table 3: Representative yields for Sonogashira coupling of 2-amino-3-bromopyridine and a derivative.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for success in the laboratory. The following are generalized procedures for the three key cross-coupling reactions, which can be adapted for specific bromo-aminopyridine isomers and coupling partners.

General Protocol for Suzuki-Miyaura Coupling

This protocol is adapted from the synthesis of 5-aryl-2-methylpyridin-3-amine derivatives.[1]

Materials:

• Bromo-aminopyridine isomer (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

• Potassium phosphate (B84403) (K₃PO₄) (2.0 equiv)

• 1,4-Dioxane

• Degassed Water

Procedure:

• To a Schlenk flask, add the bromo-aminopyridine, arylboronic acid, and potassium phosphate.

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add Pd(PPh₃)₄ to the flask under a positive pressure of the inert gas.

• Add degassed 1,4-dioxane and water (typically in a 4:1 ratio) via syringe.

• Heat the reaction mixture to 85-95 °C with vigorous stirring for 15-24 hours, or until reaction completion is monitored by TLC or LC-MS.

• Cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Protocol for Buchwald-Hartwig Amination

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Bromo-aminopyridine isomer (1.0 equiv)

• Amine (1.2 equiv)

• Palladium source (e.g., Pd₂(dba)₃, 2-5 mol%)

• Phosphine (B1218219) ligand (e.g., BrettPhos, RuPhos, 4-10 mol%)

• Base (e.g., LiHMDS or NaOtBu, 1.5-2.0 equiv)

• Anhydrous solvent (e.g., THF or Toluene)

Procedure:

• In a glovebox or under an inert atmosphere, charge a dry reaction vessel with the palladium source, phosphine ligand, and base.

• Add the bromo-aminopyridine and the amine.

• Add the anhydrous solvent and seal the vessel.

• Heat the reaction mixture to the desired temperature (typically 65-100 °C) with stirring for the required time (typically 12-16 hours).

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent, combine the organic layers, wash with brine, dry, and concentrate.

• Purify the crude product by column chromatography.

General Protocol for Sonogashira Coupling

This protocol is based on the successful coupling of 2-amino-3-bromopyridine.[5]

Materials:

• Bromo-aminopyridine isomer (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Palladium catalyst (e.g., Pd(CF₃COO)₂, 2.5 mol%)

• Copper(I) iodide (CuI) (5.0 mol%)

• Ligand (e.g., PPh₃, 5.0 mol%)

• Base (e.g., Et₃N)

• Solvent (e.g., DMF)

Procedure:

• To a dry round-bottom flask, add the palladium catalyst, CuI, and ligand under an inert atmosphere.

• Add the solvent and stir for 30 minutes.

• Add the bromo-aminopyridine, terminal alkyne, and base.

• Heat the reaction mixture to 100 °C for 3 hours, monitoring by TLC.

• After cooling, dilute the mixture with water and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the resulting product by column chromatography.

Visualizing Reaction Mechanisms and Workflows

Understanding the underlying mechanisms and experimental setups is crucial for troubleshooting and optimizing reactions.

Catalytic Cycle of the Suzuki-Miyaura Reaction.

Experimental Workflow for Buchwald-Hartwig Amination.

Relevance in Drug Discovery and Signaling Pathways

Derivatives of bromo-aminopyridines are prevalent in a multitude of clinically relevant molecules, particularly as kinase inhibitors. The aminopyridine core can act as a hinge-binding motif, mimicking the adenine (B156593) region of ATP. The ability to functionalize the bromo-position allows for the exploration of the solvent-exposed regions of the kinase active site, enabling the fine-tuning of potency and selectivity.

For instance, 2-aminopyridine (B139424) derivatives have been developed as potent and selective inhibitors of Janus kinases (JAKs), which are key components of the JAK/STAT signaling pathway.[7][8] This pathway is crucial for cytokine signaling and is implicated in various inflammatory diseases and cancers. Similarly, aminopyridine-based compounds have been investigated as inhibitors of Phosphoinositide 3-kinases (PI3Ks), targeting the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer.[9]

Inhibition of the JAK/STAT Signaling Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. CN103664765A - Preparation method of 2-amino-3-bromopyridine - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. 2-Amino-3-Bromopyridine Manufacturer & Supplier in China | Properties, Uses, Safety Data, Price & COA [pipzine-chem.com]
• 7. Discovery and optimization of 2-aminopyridine derivatives as novel and selective JAK2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Molecular modeling of novel 2-aminopyridine derivatives as potential JAK2 inhibitors: a rational strategy for promising anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design, synthesis and in vitro biological evaluation of 2-aminopyridine derivatives as novel PI3Kδ inhibitors for hematological cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Purity Assessment of 2-Bromo-3-pyridinamine: qNMR vs. HPLC

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity for pharmaceutical intermediates like 2-Bromo-3-pyridinamine is critical for ensuring the safety, efficacy, and quality of the final active pharmaceutical ingredient (API).[1][2] This guide provides an objective comparison between Quantitative Nuclear Magnetic Resonance (qNMR) and High-Performance Liquid Chromatography (HPLC), two powerful analytical techniques for purity assessment. We present supporting methodologies and data to help researchers select the most appropriate technique for their needs.

Introduction to Purity Analysis

2-Bromo-3-pyridinamine is a key building block in the synthesis of various pharmaceutical compounds. Impurities, which can originate from raw materials, reaction byproducts, or degradation, can affect the compound's stability, reactivity, and toxicological profile.[2] Therefore, robust analytical methods are required to quantify the purity and profile any impurities present.[1] While chromatographic techniques like HPLC and GC are industry mainstays, qNMR has emerged as a powerful primary method for purity determination.[1][3][4]

Quantitative NMR (qNMR) for Purity Assessment

Quantitative NMR is a primary analytical method that quantifies a substance by measuring the intensity of NMR signals relative to a certified internal standard.[4] The key principle of qNMR lies in the direct proportionality between the integrated NMR signal area and the number of atomic nuclei contributing to that signal.[4] This allows for a direct, calibration-curve-free measurement of the analyte's purity.[3][5]

Advantages of qNMR:

• Primary Method: Does not require a specific reference standard of the analyte itself, relying instead on a certified, structurally different internal standard.[3]

• Structural Information: Provides structural confirmation of the analyte and impurities simultaneously.

• Non-destructive: The sample can be recovered after analysis.[3]

• High Accuracy and Precision: When performed with optimized parameters, qNMR offers excellent accuracy and repeatability.[3]

Detailed Experimental Protocol: qNMR

This protocol outlines the purity assessment of 2-Bromo-3-pyridinamine using an internal standard.

3.1. Materials and Instrumentation

• Analyte: 2-Bromo-3-pyridinamine (MW: 173.01 g/mol )

• Internal Standard (IS): Maleic acid (Certified Reference Material, Purity ≥ 99.5%, MW: 116.07 g/mol )

• Solvent: Dimethyl sulfoxide-d6 (DMSO-d6)

• Instrumentation: 400 MHz NMR Spectrometer

• Equipment: Analytical balance (±0.01 mg accuracy), volumetric flasks, pipettes, 5 mm NMR tubes.

3.2. Sample Preparation

• Accurately weigh approximately 15 mg of 2-Bromo-3-pyridinamine into a vial.

• Accurately weigh approximately 10 mg of the maleic acid internal standard into the same vial.

• Dissolve the mixture in approximately 0.75 mL of DMSO-d6.

• Vortex the vial until both the sample and the standard are completely dissolved.

• Transfer the solution to a 5 mm NMR tube.

3.3. NMR Data Acquisition

• Pulse Program: A standard 30° or 90° pulse sequence (e.g., zg30).

• Relaxation Delay (D1): ≥ 5 times the longest T1 relaxation time of the signals of interest (a delay of 30-60 seconds is often sufficient for accurate quantification).

• Number of Scans (NS): 16-64, ensuring a signal-to-noise ratio (S/N) of at least 250:1 for the signals to be integrated for optimal precision.[6][7]

• Acquisition Time (AQ): 3-5 seconds.[7]

• Temperature: 298 K.

3.4. Data Processing and Purity Calculation

• Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

• Select well-resolved signals for both the analyte and the internal standard. For 2-Bromo-3-pyridinamine in DMSO-d6, the pyridyl protons are suitable. For maleic acid, the singlet from the two vinyl protons (around 6.3 ppm) is ideal.

• Integrate the selected signals accurately.

• Calculate the purity using the following formula[4]:

  Purity (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I: Integral area of the signal

  • N: Number of protons for the integrated signal

  • MW: Molecular weight

  • m: Mass

  • P: Purity of the internal standard

  • _analyte: Refers to 2-Bromo-3-pyridinamine

  • _IS: Refers to the Internal Standard (Maleic acid)

Alternative Method: High-Performance Liquid Chromatography (HPLC)

HPLC is the most common chromatographic technique for purity analysis in the pharmaceutical industry.[8] It separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase.[9] Purity is typically determined by an area percent method, where the main peak's area is compared to the total area of all detected peaks.

Advantages of HPLC:

• High Sensitivity: Capable of detecting impurities at very low levels.

• Excellent Resolution: Can separate structurally similar impurities.

• Established Method: Widely used and accepted by regulatory agencies.[8]

Disadvantages of HPLC:

• Relative Method: The standard area percent method assumes all compounds have the same response factor (e.g., UV absorbance), which can lead to inaccuracies. Accurate quantification requires a certified reference standard for each impurity.

• Non-universal Detection: Impurities that lack a chromophore may not be detected by a UV detector.

Performance Comparison: qNMR vs. HPLC

The following table summarizes the key performance characteristics of each technique for the purity assessment of 2-Bromo-3-pyridinamine.

Parameter	Quantitative NMR (qNMR)	HPLC (UV Detection)
Principle	Absolute quantification against a certified internal standard.[5]	Relative quantification based on area percent or against a specific reference standard.
Reference Standard	Requires a certified internal standard (e.g., Maleic Acid), not the analyte itself.[3]	Area % requires no standard; accurate quantification requires a certified standard of the analyte.
Accuracy	High (typically >99% recovery), traceable to SI units.[5]	Dependent on the response factor of impurities. Can be biased if impurities have different UV absorbance.
Precision (RSD%)	Excellent (< 1.0%)	Excellent (< 0.5%)
Analysis Time	~15-20 minutes per sample (including relaxation delay)	~10-30 minutes per sample (including column equilibration)
Detection	Universal for all proton-containing molecules.	Selective (UV detector requires a chromophore).
Impurity ID	Provides structural information aiding in impurity identification.	Retention time provides limited information; requires coupling to MS for identification.[2]

// Main Techniques qNMR [label="qNMR", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=ellipse]; HPLC [label="HPLC", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=ellipse];

// Properties prop1 [label="Primary Method\n(SI Traceable)", fillcolor="#F1F3F4", fontcolor="#202124"]; prop2 [label="Relative Method\n(Area %)", fillcolor="#F1F3F4", fontcolor="#202124"]; prop3 [label="Requires Analyte-Specific\nReference Standard for\nAccurate Quantification", fillcolor="#F1F3F4", fontcolor="#202124"]; prop4 [label="Requires Internal\nCertified Standard", fillcolor="#F1F3F4", fontcolor="#202124"]; prop5 [label="Universal Detection\n(Proton-containing)", fillcolor="#F1F3F4", fontcolor="#202124"]; prop6 [label="Selective Detection\n(e.g., Chromophore)", fillcolor="#F1F3F4", fontcolor="#202124"]; prop7 [label="Provides Structural Info", fillcolor="#F1F3F4", fontcolor="#202124"];

// Relationships qNMR -> prop1 [label="is a"]; HPLC -> prop2 [label="is a"];

HPLC -> prop3 [label="True"]; qNMR -> prop3 [label="False"];

qNMR -> prop4 [label="True"];

qNMR -> prop5 [label="has"]; HPLC -> prop6 [label="has"];

qNMR -> prop7 [label="Yes"]; HPLC -> prop7 [label="No (requires MS)"]; } Caption: Key differences between qNMR and HPLC.

Conclusion

Both qNMR and HPLC are powerful techniques for assessing the purity of 2-Bromo-3-pyridinamine. HPLC is an excellent tool for routine quality control and for detecting trace impurities due to its high sensitivity and precision. However, its accuracy for absolute purity determination can be limited without reference standards for all impurities.

Quantitative NMR serves as an ideal orthogonal and primary method.[4] Its ability to provide a direct, accurate purity value without needing a reference standard of the analyte itself makes it invaluable for the certification of reference materials, for validating results from other methods, and for situations where a specific certified standard is unavailable. For comprehensive quality assessment in research and drug development, a dual approach utilizing both HPLC for impurity profiling and qNMR for accurate purity assignment provides the most robust and reliable results.

References

• 1. arborpharmchem.com [arborpharmchem.com]
• 2. tianmingpharm.com [tianmingpharm.com]
• 3. [Optimization of experimental parameters for quantitative NMR (qNMR) and its application in quantitative analysis of traditional Chinese medicines] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. emerypharma.com [emerypharma.com]
• 5. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 9. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Bromo-3-pyridinamine: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of 2-Bromo-3-pyridinamine

The proper disposal of 2-Bromo-3-pyridinamine, a halogenated pyridine (B92270) derivative, is a critical component of laboratory safety and environmental responsibility. This document provides a comprehensive, step-by-step guide for researchers, scientists, and drug development professionals to safely manage and dispose of waste containing this compound. Adherence to these procedures is essential to ensure personnel safety and compliance with hazardous waste regulations.

Immediate Safety and Handling Precautions

• Personal Protective Equipment (PPE):

  • Gloves: Wear chemical-resistant gloves (e.g., nitrile).

  • Eye Protection: Use safety glasses with side shields or chemical safety goggles.

  • Lab Coat: A standard laboratory coat is required.

  • Respiratory Protection: All handling of the solid compound or its solutions should be conducted in a certified chemical fume hood to prevent the inhalation of dust or vapors.

Quantitative Data from Analogous Compounds

To provide a reference for the general characteristics of 2-Bromo-3-pyridinamine, the following table summarizes key data from similar brominated pyridine compounds.

Property	2-Amino-5-bromo-3-nitropyridine	2-Bromopyridine	6-Amino-3-bromo-2-methylpyridine
Molecular Formula	C₅H₄BrN₃O₂	C₅H₄BrN	C₆H₇BrN₂
Molecular Weight	218.01 g/mol	157.99 g/mol	187.04 g/mol
Appearance	Solid	Liquid	Solid
Hazards	Skin Irrit. 2, Eye Irrit. 2, STOT SE 3	Acute Tox. 3 (Oral), Acute Tox. 2 (Dermal), Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3	Skin Irrit. 2, Eye Irrit. 2, STOT SE 3

This data is for reference only and is based on available information for structurally similar compounds. Always handle unknown compounds with the utmost caution.

Step-by-Step Disposal Protocol

The recommended method for the disposal of 2-Bromo-3-pyridinamine is through a licensed hazardous waste disposal company. On-site chemical treatment or neutralization is not advised without specific, validated protocols due to the potential for hazardous reactions and byproducts.

Step 1: Waste Identification and Segregation

• Identify the Waste Stream: Clearly identify all waste containing 2-Bromo-3-pyridinamine. This includes unused or expired chemicals, reaction residues, contaminated labware (e.g., pipette tips, vials, gloves), and solutions.

• Segregate as Halogenated Organic Waste: As a brominated organic compound, 2-Bromo-3-pyridinamine must be segregated into a designated "Halogenated Organic Waste" stream.[1] Do not mix it with non-halogenated waste, as this can complicate and increase the cost of disposal.

Step 2: Waste Collection and Containment

• Solid Waste: Collect solid 2-Bromo-3-pyridinamine waste and contaminated disposable materials in a clearly labeled, sealable, and chemically compatible container. A high-density polyethylene (B3416737) (HDPE) container is a suitable option.

• Liquid Waste: For solutions containing 2-Bromo-3-pyridinamine, use a designated, leak-proof, and clearly labeled waste container.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "2-Bromo-3-pyridinamine," and a list of all other constituents with their approximate percentages.[1]

• Container Management: Keep the waste container securely closed at all times, except when adding waste, to prevent the release of vapors.[1]

Step 3: Storage

• Designated Accumulation Area: Store the waste container in a designated satellite accumulation area that is well-ventilated and away from sources of ignition.

• Secondary Containment: Place the waste container in secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks or spills.

• Incompatible Materials: Ensure the storage area is away from incompatible materials, particularly strong oxidizing agents, strong acids, and acid chlorides.[2]

Step 4: Final Disposal

• Contact Environmental Health & Safety (EHS): Contact your institution's Environmental Health & Safety (EHS) department or the equivalent regulatory body to schedule a pickup for the hazardous waste.

• Documentation: Provide the EHS office with all necessary documentation regarding the waste's composition and volume.

• Professional Disposal: The ultimate disposal of 2-Bromo-3-pyridinamine waste must be conducted by a licensed hazardous waste disposal company, typically through high-temperature incineration.[1] Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Experimental Protocols and Workflows

The proper disposal of 2-Bromo-3-pyridinamine is a critical final step in any experimental workflow involving this compound. The following diagram illustrates the logical decision-making process and procedural flow for its disposal.

Caption: Disposal workflow for 2-Bromo-3-pyridinamine.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]

Essential Safety and Operational Guidance for Handling 2-Bromo-3-pyridinamine

For researchers, scientists, and drug development professionals, ensuring safe handling of chemical reagents is paramount. This document provides immediate, essential safety and logistical information for the handling of 2-Bromo-3-pyridinamine (CAS No: 13534-99-1), including personal protective equipment (PPE) recommendations, procedural guidance for safe operations, and compliant disposal methods.

Hazard Identification and Classification

2-Bromo-3-pyridinamine, also known as 3-Amino-2-bromopyridine, is classified with the following hazards:

Hazard Class	GHS Category	Hazard Statement
Skin Irritation	2	H315: Causes skin irritation[1]
Eye Irritation	2	H319: Causes serious eye irritation[1]
Specific target organ toxicity — Single exposure	3 (Respiratory system)	H335: May cause respiratory irritation[1]

Signal Word: Warning

Personal Protective Equipment (PPE)

To minimize exposure and ensure a safe laboratory environment, the following personal protective equipment is mandatory when handling 2-Bromo-3-pyridinamine.

PPE Category	Item	Specification
Eye and Face Protection	Safety Glasses with Side Shields or Goggles	Must conform to EN166 (EU) or NIOSH (US) standards.
Face Shield	To be used in addition to goggles when there is a significant risk of splashing.
Skin Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Inspect for tears or holes before each use.
Laboratory Coat	Fully buttoned, with tight-fitting cuffs.
Protective Clothing	Consider a chemical-resistant apron or coveralls for larger quantities or when splashing is likely.
Respiratory Protection	NIOSH-Approved Respirator	A dust mask of type N95 (US) or equivalent is required when handling the powder outside of a fume hood or if dust is generated.

Safe Handling and Operational Plan

A systematic approach to handling 2-Bromo-3-pyridinamine is essential to minimize exposure and ensure a safe laboratory environment.

1. Preparation:

• Designate a specific area for handling, preferably within a certified chemical fume hood.

• Ensure that an eyewash station and safety shower are readily accessible.

• Assemble all necessary equipment and PPE before starting work.

2. Weighing and Aliquoting:

• Perform all weighing and transfer operations within a chemical fume hood to control airborne particulates.

• Use a spatula or other appropriate tool to handle the solid material. Avoid creating dust.[2]

• Close the container tightly immediately after use.

3. Experimental Use:

• When dissolving or reacting the compound, add it slowly to the solvent or reaction mixture to avoid splashing.

• Maintain good laboratory hygiene; do not eat, drink, or smoke in the handling area.[3]

• Wash hands thoroughly after handling, even if gloves were worn.[3]

4. Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.

• Keep locked up or in an area accessible only to qualified or authorized persons.

5. Spill Management:

• In case of a small spill, carefully sweep up the solid material, avoiding dust generation.

• Collect the spilled material into a sealed container for disposal.

• Clean the spill area with a suitable solvent and then wash with soap and water.

• For large spills, evacuate the area and contact your institution's environmental health and safety (EHS) office.

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[4]
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[4]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[4]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

Disposal Plan

All waste containing 2-Bromo-3-pyridinamine must be treated as hazardous waste.

• Solid Waste: Collect all solid waste, including contaminated consumables (e.g., weigh paper, pipette tips), in a designated, sealed, and properly labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste from experiments and cleaning in a designated, sealed, and properly labeled hazardous waste container. Do not discharge to sewer systems.[2]

• Empty Containers: Triple rinse with a suitable solvent. The rinsate should be collected as hazardous waste. The rinsed container can then be disposed of according to local regulations.

• Contaminated PPE: Dispose of as solid chemical waste in a designated, sealed container.

All chemical waste must be disposed of through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal contractor.[2]

Experimental Workflow Diagram

Caption: Workflow for handling 2-Bromo-3-pyridinamine.

References

• 1. 2-Amino-3-bromopyridine | C5H5BrN2 | CID 817700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. aksci.com [aksci.com]
• 5. fishersci.com [fishersci.com]